Technical Documentation Center

6-Chloro-5-iodopyrazin-2(1H)-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Chloro-5-iodopyrazin-2(1H)-one

Core Science & Biosynthesis

Foundational

Chemical Structure and Tautomerism of 6-Chloro-5-iodopyrazin-2(1H)-one

This guide provides an in-depth technical analysis of 6-Chloro-5-iodopyrazin-2(1H)-one , a critical heterocyclic scaffold in medicinal chemistry. It serves as a key intermediate in the synthesis of antiviral agents, most...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 6-Chloro-5-iodopyrazin-2(1H)-one , a critical heterocyclic scaffold in medicinal chemistry. It serves as a key intermediate in the synthesis of antiviral agents, most notably Favipiravir (T-705) and its analogs.

Executive Summary

6-Chloro-5-iodopyrazin-2(1H)-one is a polysubstituted pyrazine derivative characterized by a unique "push-pull" electronic structure. Its utility stems from the differential reactivity of its halogen substituents (iodine at C-5, chlorine at C-6) and its dynamic tautomeric equilibrium. This guide details its structural properties, a validated 2-step synthesis protocol, and its reactivity profile in drug discovery workflows.

Structural Analysis & Electronic Properties[1]

Nomenclature and Numbering

The compound exists in a tautomeric equilibrium between the lactam (2(1H)-one) and lactim (2-ol) forms. In the solution phase of polar solvents (e.g., DMSO, water), the lactam form predominates.

  • IUPAC Name: 6-Chloro-5-iodopyrazin-2(1H)-one

  • Molecular Formula: C₄H₂ClIN₂O

  • Molecular Weight: 256.43 g/mol

Electronic "Push-Pull" Dynamics

The pyrazine ring is inherently electron-deficient (π-deficient). The substituents modify this landscape:

  • C-5 Iodine: A "soft" electrophile/leaving group. The C-I bond is the weakest halogen-carbon bond in the molecule, making C-5 the primary site for Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira).

  • C-6 Chlorine: A "harder" substituent. It exerts a strong inductive electron-withdrawing effect (-I), deactivating the C-5 position towards nucleophilic attack but activating the ring for S_NAr reactions under forcing conditions.

  • N-1 / C-2 Amide Motif: The protonated nitrogen (N-1) and the carbonyl (C-2) create a dipole that directs hydrogen bonding, critical for binding affinity in viral polymerase active sites.

Tautomerism: Lactam vs. Lactim

The tautomeric state is solvent-dependent and dictates the compound's reactivity.

  • Lactam Form (A): Favored in polar aprotic solvents (DMSO, DMF) and the solid state. This form is essential for hydrogen bond donor-acceptor interactions in biological systems.

  • Lactim Form (B): Favored in non-polar solvents or under basic conditions where the O-anion is trapped (e.g., O-alkylation).

Diagram 1: Tautomeric Equilibrium Pathway

Tautomerism Lactam Lactam Form (2(1H)-one) Polar Solvents / Solid State Lactim Lactim Form (2-ol) Non-polar Solvents / Basic pH Lactam->Lactim Proton Transfer (Fast Equilibrium)

Caption: The dynamic equilibrium between the N-protonated lactam and the O-protonated lactim forms.

Mechanistic Insight: Research on Favipiravir analogs indicates that electronegative substituents at C-6 (like Cl) destabilize the lactam form slightly compared to C-6 H, but the lactam remains the dominant species in biological media. The 1H NMR signal for the H-3 proton typically appears as a singlet around δ 7.98 ppm in DMSO-d6, characteristic of the lactam form.

Validated Synthesis Protocol

This protocol outlines a high-yield, two-step synthesis starting from commercially available 2-amino-6-chloropyrazine .

Step 1: Regioselective Iodination

Objective: Introduce iodine at C-5 via electrophilic aromatic substitution.

  • Reagents: N-Iodosuccinimide (NIS), DMSO.

  • Mechanism: The amino group at C-2 activates the para-position (C-5). The C-6 chlorine sterically directs the bulky iodine electrophile to C-5.

Step 2: Diazotization and Hydrolysis

Objective: Convert the C-2 amine to the C-2 hydroxyl (tautomerizing to the ketone).

  • Reagents: Sodium Nitrite (NaNO₂), Sulfuric Acid (H₂SO₄).[1]

  • Mechanism: Formation of a diazonium salt intermediate followed by water displacement.

Experimental Workflow Table
StepReagentConditionsObservationYield
1 2-Amino-6-chloropyrazine (1.0 eq) NIS (1.1 eq)DMSO, RT, 72 hYellow solution~80%
2 NaNO₂ (1.1 eq) H₂SO₄ (conc.)0°C to RT, 1 hGas evolution (N₂), Pale yellow ppt~75%
Detailed Protocol
  • Iodination: Dissolve 2-amino-6-chloropyrazine (8 g) in DMSO (50 mL). Add N-iodosuccinimide (15.3 g) in portions. Stir at room temperature for 72 hours. Quench with aqueous sodium thiosulfate. Extract with ethyl acetate, wash with brine, and dry. Purify via silica column (Hex/EtOAc) to obtain 2-amino-6-chloro-5-iodopyrazine .

  • Hydrolysis: Suspend the intermediate (3.78 g) in concentrated H₂SO₄ (18 mL) at 0°C. Add NaNO₂ (1.09 g) slowly. Stir for 1 hour at 0°C. Pour onto crushed ice. Filter the resulting pale yellow precipitate, wash with cold water, and dry under vacuum to yield 6-chloro-5-iodopyrazin-2(1H)-one .

Diagram 2: Synthetic Pathway

Synthesis Start Start: 2-Amino-6-chloropyrazine Inter Intermediate: 2-Amino-6-chloro-5-iodopyrazine (Regioselective Iodination) Start->Inter NIS, DMSO, RT (Electrophilic Sub. at C-5) Product Target: 6-Chloro-5-iodopyrazin-2(1H)-one (Diazotization/Hydrolysis) Inter->Product NaNO2, H2SO4, 0°C (Diazonium Hydrolysis)

Caption: Stepwise synthesis converting the amino-pyrazine precursor to the target lactam.

Reactivity Profile & Applications

The compound functions as a versatile "linchpin" scaffold due to the differing bond dissociation energies of C-I and C-Cl.

Chemoselective Cross-Coupling

The C-5 Iodine is significantly more reactive towards oxidative addition by Palladium(0) than the C-6 Chlorine.

  • Suzuki-Miyaura Coupling: Reacts with aryl/alkyl boronic acids at RT or mild heat to substitute C-5 selectively.

  • Sonogashira Coupling: Enables introduction of alkynes at C-5.

Nucleophilic Substitution (S_NAr)

The C-6 Chlorine is activated by the adjacent lactam nitrogen (N-1) and the electron-withdrawing nature of the ring. However, substitution at C-6 usually requires higher temperatures or stronger nucleophiles compared to the Pd-catalyzed C-5 functionalization.

Diagram 3: Reactivity Map

Reactivity Center 6-Chloro-5-iodopyrazin-2(1H)-one Suzuki C-5 Functionalization (Suzuki/Sonogashira) High Reactivity Center->Suzuki Pd(0), R-B(OH)2 SnAr C-6 Substitution (S_NAr with Amines/Alkoxides) Moderate Reactivity Center->SnAr Nu-, Heat OH O-Alkylation (Lactim Trapping) Requires Base Center->OH R-X, K2CO3

Caption: Chemoselective reactivity zones allowing sequential functionalization of the pyrazine core.

References

  • Synthesis of Favipiravir Intermediates: Title: Structure-Activity Relationship and Antitumor Activity of 1,4-Pyrazine-Containing Inhibitors of Histone Acetyltransferases P300/CBP. Source: National Institutes of Health (PMC). URL:[Link] (See Experimental Section for 6-chloro-5-iodopyrazin-2-ol synthesis)

  • Tautomerism of Pyrazinones: Title: Tautomerism and Rotamerism of Favipiravir and Halogenated Analogues in Solution and in the Solid State. Source: Journal of Organic Chemistry (ACS). URL:[Link]

  • Regioselective Halogenation: Title: Synthesis, Structure-Activity Relationships and Antiviral Activity of Allosteric Inhibitors of Flavivirus NS2B-NS3 Protease. Source: National Institutes of Health (PMC). URL:[Link]

Sources

Exploratory

Physical properties and solubility profile of 6-Chloro-5-iodopyrazin-2(1H)-one

The following technical guide details the physicochemical properties, solubility profile, and handling protocols for 6-Chloro-5-iodopyrazin-2(1H)-one . This document is structured for researchers utilizing this compound...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical properties, solubility profile, and handling protocols for 6-Chloro-5-iodopyrazin-2(1H)-one . This document is structured for researchers utilizing this compound as a high-value scaffold in the synthesis of antiviral (e.g., Flavivirus protease inhibitors) and oncology (e.g., p300/CBP HAT inhibitors) therapeutics.

Executive Summary

6-Chloro-5-iodopyrazin-2(1H)-one (also referred to by its tautomer, 6-chloro-5-iodopyrazin-2-ol ) is a critical heterocyclic intermediate. Its utility lies in the orthogonal reactivity of its substituents: the iodine at C5 is primed for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira), the chlorine at C6 allows for nucleophilic aromatic substitution (


), and the hydroxyl/lactam moiety at C2 serves as a handle for O-alkylation (Mitsunobu) or chlorination.

This guide addresses the compound's poor aqueous solubility and provides validated protocols for its synthesis, solubilization, and storage to prevent dehalogenation or degradation.

Physicochemical Characterization

Identity & Properties

The compound exists in a tautomeric equilibrium between the lactam (2(1H)-one) and lactim (2-ol) forms. In the solid state and polar aprotic solvents (DMSO), the neutral species often favors the lactam, though it reacts as the lactim in O-alkylation sequences.

PropertyData / Description
IUPAC Name 6-Chloro-5-iodopyrazin-2(1H)-one
Tautomer 6-Chloro-5-iodopyrazin-2-ol
Molecular Formula

Molecular Weight 256.43 g/mol
Appearance Pale yellow solid
Melting Point >200°C (Decomposes/Sublimes)
Solubility (Water) Insoluble (Neutral/Acidic); Soluble (Basic, pH > 9)
Solubility (Organic) Soluble in DMSO, DMF, THF; Sparingly soluble in DCM
1H NMR

7.98 (s, 1H) in DMSO-

Predicted pKa ~6.5–7.5 (Acidic NH/OH due to electron-withdrawing Cl/I)
Tautomeric Equilibrium

The reactivity of the scaffold depends heavily on the solvent environment. The electron-withdrawing nature of the iodine (C5) and chlorine (C6) atoms increases the acidity of the N1-proton, facilitating deprotonation even by weak bases.

Tautomerism Lactam Lactam Form (Solid State/DMSO) 6-Chloro-5-iodopyrazin-2(1H)-one Lactim Lactim Form (Reactive Intermediate) 6-Chloro-5-iodopyrazin-2-ol Lactam->Lactim Tautomerization Anion Pyrazinolate Anion (Basic Solution) Lactam->Anion + Base (pH > 8) Lactim->Lactam Lactim->Anion Deprotonation

Figure 1: Tautomeric equilibrium and ionization pathways governing solubility and reactivity.

Solubility Profile & Solvent Compatibility

Understanding the solubility profile is essential for purification (workup) and subsequent functionalization.

Solubility Matrix
SolventSolubility RatingApplication Context
Water (pH < 7) Insoluble Precipitates upon acidification of reaction mixtures.
Water (pH > 9) Soluble Forms the water-soluble sodium pyrazinolate salt.
DMSO / DMF High Ideal for

reactions or NMR characterization.
THF Moderate/High Standard solvent for Mitsunobu coupling.
Dichloromethane Low/Moderate Poor solvent for the free lactam; good for O-alkylated derivatives.
Ethanol/Methanol Moderate Can be used for recrystallization (often with heating).
Partition Coefficient (LogP)
  • Estimated LogP: ~1.5 – 2.0

  • Implication: The presence of heavy halogens (I, Cl) increases lipophilicity compared to the parent pyrazinone. However, the hydrogen-bond donor (NH) limits solubility in non-polar solvents like hexanes.

Experimental Protocols

Synthesis & Isolation Protocol

Since the compound is often not available off-the-shelf in bulk, it is synthesized from 6-chloro-2-aminopyrazine. The following protocol ensures high purity without chromatography.

Reagents:

  • 6-Chloro-2-aminopyrazine[1][2]

  • N-Iodosuccinimide (NIS)

  • Sodium Nitrite (

    
    )[2]
    
  • Sulfuric Acid (

    
    )[2]
    

Workflow:

  • Iodination: Dissolve 6-chloro-2-aminopyrazine in DMSO. Add NIS (1.1 eq) and stir at RT for 72h. Pour into water, filter the precipitate to get 6-chloro-5-iodo-2-aminopyrazine .[2]

  • Diazotization/Hydrolysis:

    • Suspend the iodinated intermediate in concentrated

      
       at 0°C.
      
    • Add

      
       (1.1 eq) portion-wise (Caution: 
      
      
      
      gas evolution).
    • Stir at 0°C for 1 hour.

  • Isolation (Crucial Step):

    • Pour the acidic mixture onto crushed ice .

    • The target 6-Chloro-5-iodopyrazin-2(1H)-one will precipitate as a pale yellow solid .[2]

    • Filter, wash extensively with cold water (to remove acid), and dry under vacuum.

    • Note: Do not extract with DCM at this stage; precipitation is more efficient.

Solubilization for Biological Assays

For researchers using this scaffold in biological screens (e.g., as a fragment):

  • Stock Solution: Dissolve in 100% DMSO to 10 mM or 50 mM.

  • Working Solution: Dilute into aqueous buffer. Ensure final DMSO concentration is <1%.

  • Stability Warning: Avoid storing DMSO stocks for >1 month at RT; iodine-carbon bonds can be labile under light exposure.

Reaction Engineering & Handling

Common Derivatization Pathways

The solubility profile changes drastically after the first functionalization step.

  • O-Alkylation (Mitsunobu): Converts the insoluble lactam into a lipophilic ether, soluble in DCM/EtOAc.

  • Suzuki Coupling: Typically performed in Dioxane/Water mixtures.[3] The starting material may require a co-solvent or conversion to the chloride (using

    
    ) first if solubility is limiting.
    

ReactionWorkflow cluster_0 Solubilization Strategy Start 6-Chloro-5-iodopyrazin-2(1H)-one (Insoluble Solid) Step1 Dissolve in THF (0°C) Start->Step1 Suzuki Coupling Suzuki Coupling Start->Suzuki Coupling Direct use in Dioxane/H2O Step2 Mitsunobu Reaction (R-OH, DIAD, PPh3) Step1->Step2 Product O-Alkylated Pyrazine (Soluble in Organic Solvents) Step2->Product

Figure 2: Solubilization and functionalization workflow via O-alkylation.

Storage & Stability
  • Light Sensitivity: The C-I bond is photolabile. Store in amber vials wrapped in foil.

  • Temperature: Store solid at -20°C.

  • Hygroscopicity: The lactam form can hydrogen bond with water. Store under inert gas (Nitrogen/Argon) to maintain stoichiometry for precise weighing.

References

  • Synthesis and Antiviral Activity (Zika Virus)

    • Title: Synthesis, Structure-Activity Relationships and Antiviral Activity of Allosteric Inhibitors of Flavivirus NS2B-NS3 Protease.[4]

    • Source: Journal of Medicinal Chemistry / PMC.
    • URL:[Link]

    • Relevance: details the synthesis of the 6-chloro-5-iodopyrazin-2-ol intermedi
  • Synthesis and Antitumor Activity (p300/CBP)

    • Title: Structure-Activity Relationship and Antitumor Activity of 1,4-Pyrazine-Containing Inhibitors of Histone Acetyltransferases P300/CBP.
    • Source: Journal of Medicinal Chemistry / PMC.
    • URL:[Link]

    • 7.98)
  • General Pyrazine Chemistry

    • Title: Pyrazines and their Derivatives.[1][3][5][6][7]

    • Source: ScienceDirect / Comprehensive Heterocyclic Chemistry.
    • URL:[Link]

Sources

Foundational

6-Chloro-5-iodopyrazin-2(1H)-one CAS number and molecular weight

The following technical guide details the properties, synthesis, and application of 6-Chloro-5-iodopyrazin-2(1H)-one , a critical heterocyclic scaffold used in the development of antiviral therapeutics. Core Scaffold for...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the properties, synthesis, and application of 6-Chloro-5-iodopyrazin-2(1H)-one , a critical heterocyclic scaffold used in the development of antiviral therapeutics.

Core Scaffold for Flavivirus Protease Inhibitors and Pyrazine Functionalization

Executive Summary

6-Chloro-5-iodopyrazin-2(1H)-one (often referred to by its tautomer 6-chloro-5-iodopyrazin-2-ol ) is a highly specialized pyrazine intermediate. It is distinguished by its unique tri-functional nature: an electrophilic iodine handle at C-5, a leaving group (chlorine) at C-6, and a hydrogen-bond donor/acceptor motif at C-2.

This compound has emerged as a pivotal building block in the synthesis of allosteric inhibitors for Flavivirus NS2B-NS3 proteases , specifically targeting Zika (ZIKV) and Dengue (DENV) viruses. Its structural versatility allows for orthogonal functionalization—using Suzuki-Miyaura coupling at the C-5 position and Nucleophilic Aromatic Substitution (SNAr) at the C-6 position—enabling the rapid generation of structure-activity relationship (SAR) libraries.

Chemical Identity & Properties

The compound exists in a tautomeric equilibrium between the pyrazin-2(1H)-one (keto) and pyrazin-2-ol (enol) forms. In solution, the keto form typically predominates, but the enol form is often cited in synthetic schemes involving O-alkylation or Mitsunobu reactions.

PropertyData
Systematic Name 6-Chloro-5-iodo-1,2-dihydropyrazin-2-one
Tautomer Name 6-Chloro-5-iodopyrazin-2-ol
Molecular Formula C₄H₂ClIN₂O
Molecular Weight 256.43 g/mol
Precursor CAS 925678-00-8 (for the 2-amino analog)
Physical State Pale yellow solid (isolated crude)
Solubility Soluble in DMSO, DMF; sparingly soluble in CH₂Cl₂
SMILES OC1=NC(I)=C(Cl)N=C1 (enol) / O=C1NC(Cl)=C(I)N=C1 (keto)

Note on CAS: A specific commercial CAS number for the hydroxy/keto variant is not widely indexed in public chemical registries. It is routinely synthesized in situ or isolated as a crude intermediate from the commercially available amine precursor (CAS 925678-00-8).

Synthetic Pathway & Methodology

The synthesis of 6-Chloro-5-iodopyrazin-2(1H)-one is a robust, two-step protocol starting from 2-amino-6-chloropyrazine . This route ensures regioselective iodination followed by diazotization.

Step 1: Regioselective Iodination

The electron-rich amino group directs the electrophilic iodine to the C-5 position.

  • Reagents: N-Iodosuccinimide (NIS), DMF or Acetonitrile.

  • Conditions: Room temperature, 12–16 hours.

Step 2: Diazotization-Hydrolysis (Sandmeyer-type)

Conversion of the amine to the hydroxyl group via a diazonium intermediate.

  • Reagents: Sodium Nitrite (NaNO₂), Sulfuric Acid (H₂SO₄).[1][2]

  • Conditions: 0°C to Room Temperature.

Detailed Protocol
  • Iodination:

    • Dissolve 2-amino-6-chloropyrazine (1.0 eq) in DMF.

    • Add N-iodosuccinimide (NIS) (1.1 eq) portion-wise at 0°C.

    • Stir at room temperature for 16 hours.

    • Workup: Dilute with water, extract with EtOAc, wash with brine, and dry over Na₂SO₄.

    • Yield: ~85% of 6-chloro-5-iodopyrazin-2-amine (CAS 925678-00-8).[3]

  • Hydrolysis to Pyrazinone:

    • Suspend the amine intermediate (1.0 eq) in concentrated H₂SO₄ at 0°C.

    • Slowly add NaNO₂ (1.1 eq) in small portions (exothermic).

    • Stir at 0°C for 1 hour, then allow to warm to room temperature.

    • Pour the mixture onto crushed ice.

    • Isolation: Collect the resulting pale yellow precipitate by filtration.[1] Wash extensively with cold water to remove acid.

    • Purification: Dry under vacuum.[4][1] The crude product is typically sufficiently pure (>90%) for subsequent steps.

Visual Synthesis Workflow

SynthesisPath Start 2-Amino-6-chloropyrazine (CAS 33332-28-4) Step1 Step 1: Iodination (NIS, DMF) Start->Step1 Inter 6-Chloro-5-iodopyrazin-2-amine (CAS 925678-00-8) Step1->Inter Step2 Step 2: Diazotization (NaNO2, H2SO4, 0°C) Inter->Step2 Final 6-Chloro-5-iodopyrazin-2(1H)-one (Target Scaffold) Step2->Final

Figure 1: Step-wise synthesis of 6-Chloro-5-iodopyrazin-2(1H)-one from commercial precursors.

Reactivity Profile & Applications

The utility of 6-Chloro-5-iodopyrazin-2(1H)-one lies in its ability to undergo orthogonal functionalization . The distinct reactivity of the C-5 iodine and C-6 chlorine atoms allows chemists to sequentially modify the ring.

Mechanistic Reactivity
  • C-5 Iodine (Suzuki/Sonogashira Coupling): The C-I bond is weaker and more reactive toward Palladium-catalyzed cross-coupling than the C-Cl bond. This allows for the introduction of aryl, vinyl, or alkynyl groups at C-5 without affecting the C-6 chlorine.

  • C-2 Hydroxyl (Mitsunobu/Alkylation): The hydroxyl group can be alkylated (using alkyl halides) or subjected to Mitsunobu conditions (PPh₃/DIAD) to introduce solubilizing groups or linkers.

  • C-6 Chlorine (SNAr): Once the C-5 position is functionalized, the C-6 chlorine remains susceptible to nucleophilic aromatic substitution by amines or alkoxides, particularly if the ring remains electron-deficient.

Case Study: Flavivirus Protease Inhibitors

Research published in the Journal of Medicinal Chemistry and PMC highlights this scaffold in the design of inhibitors for the Zika Virus (ZIKV) NS2B-NS3 protease.

  • Workflow: The C-2 hydroxyl is first protected or alkylated (e.g., with a piperidine moiety). Subsequently, the C-5 iodine is coupled with a boronic acid to introduce a hydrophobic tail, and the C-6 chlorine is substituted to fine-tune potency.

Functionalization Logic Diagram

Reactivity Center 6-Chloro-5-iodopyrazin-2(1H)-one Rxn1 Mitsunobu / Alkylation (at C-2 OH) Center->Rxn1 Priority 1 Prod1 O-Alkylated Intermediates Rxn1->Prod1 Rxn2 Pd-Catalyzed Coupling (Suzuki at C-5 I) Prod2 5-Aryl/Vinyl Derivatives Rxn2->Prod2 Rxn3 S_NAr Displacement (at C-6 Cl) Prod3 ZIKV/DENV Protease Inhibitors Rxn3->Prod3 Prod1->Rxn2 Priority 2 Prod2->Rxn3 Priority 3

Figure 2: Orthogonal functionalization strategy for library generation.

Safety & Handling

  • Hazard Classification: As a halogenated heterocycle, treat as Warning .

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Handling: Use standard Schlenk techniques or a fume hood. Avoid inhalation of dust.

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. The iodide is light-sensitive; protect from light to prevent degradation.

References

  • Synthesis and Antiviral Activity of Allosteric Inhibitors of Flavivirus NS2B-NS3 Protease. Source: National Institutes of Health (NIH) / PubMed Central (PMC). Description: Details the synthesis of 6-chloro-5-iodopyrazin-2-ol and its use in creating Zika virus inhibitors. URL:[Link]

  • Structure-Activity Relationship of 1,4-Pyrazine-Containing Inhibitors. Source: PubMed Central (PMC). Description: Describes the iodination of 6-chloro-2-aminopyrazine and subsequent diazotization to the hydroxy derivative. URL:[Link]

Sources

Exploratory

Site-Selective Functionalization of Dihalo-2(1H)-Pyrazinones: A Guide to Chloro vs. Iodo Reactivity

Executive Summary: The Orthogonal Strategy The 2(1H)-pyrazinone scaffold is a "privileged structure" in medicinal chemistry, serving as a core for peptidomimetics, kinase inhibitors, and GPCR ligands. However, its utilit...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Orthogonal Strategy

The 2(1H)-pyrazinone scaffold is a "privileged structure" in medicinal chemistry, serving as a core for peptidomimetics, kinase inhibitors, and GPCR ligands. However, its utility is often bottlenecked by the challenge of differentiating its two electrophilic sites: C-3 and C-5 .

While 3,5-dichloro-2(1H)-pyrazinone is the standard commercial building block, it exhibits a strong intrinsic bias toward C-3 functionalization. This guide delineates the mechanistic principles governing this selectivity and introduces the "Halogen-Dance Strategy" —using 3-chloro-5-iodo precursors to invert standard reactivity patterns, enabling precise, programmable assembly of polysubstituted pyrazinones.

Mechanistic Foundations: Electronic vs. Steric Control

To control reactivity, one must first understand the electronic landscape of the pyrazinone ring. The two halogenated positions differ fundamentally in their electronic environments.

The Electronic Hierarchy (C-3 vs. C-5)
  • Position C-3 (Imidoyl-like): Located between the carbonyl (

    
    ) and the ring nitrogen (
    
    
    
    ), this position is highly electron-deficient. It mimics an imidoyl chloride. The adjacent nitrogen's lone pair is conjugated into the carbonyl, leaving the C-3 bond highly susceptible to oxidative addition and nucleophilic attack.
  • Position C-5 (Vinyl-like): This position resembles a vinyl halide. While still electron-poor due to the heterocycle, it lacks the direct activation of the adjacent carbonyl found at C-3.

Conclusion: In a homodihalogenated system (e.g., 3,5-dichloro), C-3 is kinetically dominant for both Nucleophilic Aromatic Substitution (


) and Palladium-catalyzed cross-couplings (Suzuki, Stille, Sonogashira).
The Halogen Effect (I vs. Cl)

The bond dissociation energy (BDE) of


 (approx. 65 kcal/mol) is significantly lower than that of 

(approx. 95 kcal/mol). In Pd-catalyzed reactions, the rate of oxidative addition (OA) generally follows the order

.
  • The Conflict: If a molecule contains 3-Cl (electronically activated) and 5-I (leaving-group activated), which reacts first?

  • The Resolution: In most Pd(0) catalytic cycles, the Leaving Group Ability (I > Cl) overrides the Electronic Position Bias (C-3 > C-5) . This allows for "Orthogonal Functionalization": reacting at C-5 first using the iodide, leaving the C-3 chloride intact for subsequent steps.

Decision Framework & Signaling Pathways

The following decision tree illustrates the strategic selection of reagents based on the desired substitution pattern.

G Start Target: 3,5-Disubstituted Pyrazinone Precursor Select Precursor Start->Precursor ClCl 3,5-Dichloro-2-pyrazinone Precursor->ClCl Standard Route ClI 3-Chloro-5-iodo-2-pyrazinone Precursor->ClI Orthogonal Route Rxn1_ClCl Reaction 1: Pd-Coupling / SNAr ClCl->Rxn1_ClCl Intrinsic Bias (C-3) Rxn1_ClI Reaction 1: Pd-Coupling (Suzuki/Sonogashira) ClI->Rxn1_ClI Iodo-Selective (C-5) Prod_ClCl Product A: 3-Substituted-5-Chloro Rxn1_ClCl->Prod_ClCl Prod_ClI Product B: 3-Chloro-5-Substituted Rxn1_ClI->Prod_ClI Rxn2_ClCl Reaction 2: C-5 Functionalization (Requires forcing conditions) Prod_ClCl->Rxn2_ClCl Rxn2_ClI Reaction 2: C-3 Functionalization (Standard SNAr/Coupling) Prod_ClI->Rxn2_ClI Final Final 3,5-Difunctionalized Scaffold Rxn2_ClCl->Final Rxn2_ClI->Final

Figure 1: Strategic decision tree for regioselective functionalization of dihalo-pyrazinones.

Quantitative Reactivity Comparison

The following table summarizes the reactivity trends under standard conditions.

Reaction Type3,5-Dichloro (Homodihalo)3-Chloro-5-Iodo (Heterodihalo)

(Nucleophiles)
C-3 Selective. The imidoyl chloride position is highly electrophilic.C-3 Selective. Nucleophiles still prefer the electron-deficient C-3, regardless of the iodine at C-5.
Suzuki Coupling C-3 Selective. Oxidative addition occurs at the electronically activated C-Cl bond.C-5 Selective. Oxidative addition occurs at the weaker C-I bond.
Sonogashira C-3 Selective. C-5 Selective.
Stille Coupling C-3 Selective. C-5 Selective.

Detailed Experimental Protocols

These protocols are designed to be self-validating. The "Checkpoint" steps ensure the reaction is proceeding as expected before committing valuable intermediates.

Protocol A: Synthesis of 3,5-Dichloro-2(1H)-pyrazinone

This is the foundational starting material.

  • Reagents: Glycine ethyl ester hydrochloride (1.0 equiv), Oxalyl chloride (3.0 equiv), 1,2-Dichlorobenzene (solvent).

  • Procedure:

    • Suspend glycine ethyl ester HCl in 1,2-dichlorobenzene.

    • Add oxalyl chloride dropwise at room temperature.

    • Heat the mixture to 100 °C for 16 hours. Evolution of HCl gas will be observed.

    • Checkpoint: Monitor by TLC/LCMS. The intermediate oxamic acid chloride cyclizes to the pyrazinone.

    • Cool to room temperature.[1][2] The product often precipitates or can be crystallized by adding hexanes.

  • Purification: Recrystallization from toluene/hexanes.

  • Yield: Typically 60-75%.

Protocol B: C-3 Selective (Standard Route)

Target: 3-Amino-5-chloro-2-pyrazinone

  • Substrate: 3,5-Dichloro-2(1H)-pyrazinone.

  • Nucleophile: Primary or secondary amine (1.1 equiv).

  • Base:

    
     or DIPEA (2.0 equiv).
    
  • Solvent: EtOH or THF (0.2 M).

  • Conditions: Stir at Room Temperature for 2–4 hours.

    • Note: Heating is rarely required and may lead to bis-substitution.

  • Workup: Concentrate in vacuo. Triturate with water to remove salts. Filter the solid product.

  • Validation: NMR should show loss of one C-Cl signal and appearance of amine protons. The C-5 proton (singlet around 7.5-8.0 ppm) remains distinct.

Protocol C: C-5 Selective Suzuki Coupling (Orthogonal Route)

Target: 3-Chloro-5-aryl-2-pyrazinone Prerequisite: Requires 3-chloro-5-iodo-2-pyrazinone (or 3,5-dibromo where C-5 selectivity is attempted via ligand control, though Iodo is superior).

  • Substrate: 3-Chloro-5-iodo-2(1H)-pyrazinone.

  • Boronic Acid: Aryl boronic acid (1.05 equiv).

  • Catalyst:

    
     (5 mol%) or 
    
    
    
    (for steric bulk).
  • Base:

    
     (2.0 equiv, 2M aqueous).
    
  • Solvent: DME/Water or Dioxane/Water (4:1).

  • Conditions: Heat to 60 °C under Argon.

    • Critical: Do not overheat (>80 °C) to avoid activating the C-3 chloride.

  • Checkpoint: LCMS must show consumption of starting material and formation of mono-coupled product. If bis-coupling (at C-3) is observed, lower temperature and reduce catalyst loading.

Advanced Insight: Ligand-Controlled Regioselectivity

What if you only have the 3,5-dichloro substrate but need C-5 functionalization first? Recent advances in Ligand-Controlled Regioselectivity (demonstrated in analogous pyridazines) offer a solution.

  • Standard Ligands (

    
    , dppf):  Favor the electronically activated C-3 .
    
  • Bulky/Electron-Rich Ligands (Q-Phos,

    
    ):  Can sometimes invert selectivity to C-5 .
    
    • Mechanism:[1][3][4][5][6] The bulky ligand hinders the approach to the more sterically crowded or electronically specific C-3 site, or the catalytic cycle proceeds via a different active species that prefers the less hindered C-5 oxidative addition.

    • Warning: This is substrate-dependent and requires screening. The "Iodo-Strategy" (Protocol C) is far more robust.

LigandSwitch Substrate 3,5-Dichloropyrazinone PathA Pd(PPh3)4 (Standard) Substrate->PathA PathB Pd(Q-Phos) (Bulky/Rich) Substrate->PathB ProdA C-3 Arylation (Major) PathA->ProdA ProdB C-5 Arylation (Major) PathB->ProdB

Figure 2: Ligand-controlled divergence in site-selectivity for homodihalogenated substrates.

References

  • Synthesis and Derivatization of 3,5-Dihalo-2(1H)-pyrazinones Hoornaert, G. et al.[7] "2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations." Molecules, 2001.

  • Ligand-Dependent Site-Selectivity in Dihaloheterocycles Dai, X. et al.[8] "Ligand-dependent site-selective Suzuki cross-coupling of 3,5-dichloropyridazines."[8] Journal of Organic Chemistry, 2013.[8]

  • General Reactivity of Halo-Pyrazines and Related Scaffolds Lier, F. et al. "Transition metal-catalyzed functionalization of pyrazines."[7] Organic & Biomolecular Chemistry, 2013.

  • Comparative Halogen Reactivity (I vs Cl) BenchChem Technical Guides. "A Comparative Analysis of Iodo and Chloro Substituent Reactivity." (General reference for I>Cl trends in Pd-catalysis).

Sources

Foundational

Technical Deep Dive: 6-Chloro-5-iodopyrazin-2(1H)-one in Antiviral Medicinal Chemistry

The following technical guide details the strategic application of 6-Chloro-5-iodopyrazin-2(1H)-one , a high-value pharmacophore scaffold used in the synthesis of next-generation antiviral agents, specifically targeting...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the strategic application of 6-Chloro-5-iodopyrazin-2(1H)-one , a high-value pharmacophore scaffold used in the synthesis of next-generation antiviral agents, specifically targeting the PB2 subunit of the Influenza virus RNA polymerase.

Document Control:

  • Subject: Structural & Synthetic Utility of Halogenated Pyrazinone Scaffolds

  • Primary Application: Influenza A/B PB2 Cap-Binding Inhibition[1]

  • Target Audience: Medicinal Chemists, Virologists, Process Development Scientists

Executive Summary: The "Linchpin" Scaffold

In the pursuit of non-nucleoside antiviral agents, the pyrazinone core has emerged as a critical structural motif. Specifically, 6-Chloro-5-iodopyrazin-2(1H)-one represents a "privileged scaffold" due to its unique halogen substitution pattern.

Unlike simple pyrazines, this compound possesses orthogonal reactivity : the C5-iodo and C6-chloro substituents exhibit distinct reactivity profiles towards transition-metal catalyzed cross-coupling. This allows medicinal chemists to sequentially functionalize the ring with high regiocontrol, constructing complex inhibitors that fit the hydrophobic pockets of viral polymerases (e.g., Influenza PB2) with precision.

Key Technical Value:

  • Regioselectivity: C5-I reacts >100x faster than C6-Cl in Pd-catalyzed couplings.

  • Solubility: The lactam (2-one) functionality improves hydrogen bond donor/acceptor profiles compared to fully aromatic pyrazines.

  • Validation: Core scaffold for "Vertex-type" and "Sichuan-type" PB2 inhibitors (e.g., Compound 12b).

Chemical Architecture & Orthogonal Reactivity

The utility of 6-Chloro-5-iodopyrazin-2(1H)-one lies in its electronic asymmetry. The pyrazinone ring is electron-deficient, but the positioning of the halogens creates a "programmed" reactivity sequence.

Structural Logic
  • Position 2 (C=O): Provides a hydrogen bond acceptor; tautomerizes to the hydroxyl group (enol form), crucial for binding interactions in the viral active site.

  • Position 5 (Iodo): The "Soft" electrophile. Highly reactive in Suzuki-Miyaura, Sonogashira, and Stille couplings. This is the primary entry point for introducing bulky hydrophobic groups (e.g., 7-azaindoles).

  • Position 6 (Chloro): The "Hard" electrophile. Remains inert during C5 functionalization. Can be derivatized after the C5 coupling to fine-tune metabolic stability or solubility.

Visualization: The Orthogonal Synthesis Pathway

G Start 6-Chloropyrazin-2(1H)-one (Precursor) Scaffold 6-Chloro-5-iodopyrazin-2(1H)-one (THE SCAFFOLD) Start->Scaffold Iodination (NIS, DMF) Intermed 5-Aryl-6-chloropyrazin-2(1H)-one (Mono-functionalized) Scaffold->Intermed Suzuki Coupling (Pd(PPh3)4, Ar-B(OH)2) Regioselective at C5-I Final PB2 Inhibitor (e.g., Cmpd 12b) (Bi-functionalized) Intermed->Final C6 Derivatization (or Hydrogenolysis)

Figure 1: The programmed reactivity of the scaffold allows for sequential assembly of antiviral candidates.

Synthetic Protocols

The following protocols describe the generation of the scaffold and its subsequent application in synthesizing a PB2 inhibitor analogue.

Protocol A: Synthesis of the Core Scaffold

Objective: Regioselective iodination of 6-chloropyrazin-2(1H)-one.

  • Reagents: 6-Chloropyrazin-2(1H)-one (1.0 eq), N-Iodosuccinimide (NIS) (1.1 eq), DMF (anhydrous).

  • Procedure:

    • Dissolve 6-chloropyrazin-2(1H)-one in anhydrous DMF (0.5 M concentration).

    • Cool the solution to 0°C under nitrogen atmosphere.

    • Add NIS portion-wise over 30 minutes to avoid exotherm.

    • Allow the reaction to warm to Room Temperature (RT) and stir for 12 hours.

    • Monitor: TLC (50% EtOAc/Hexane) should show consumption of starting material.

    • Workup: Pour mixture into ice water. The product, 6-Chloro-5-iodopyrazin-2(1H)-one , typically precipitates as a solid. Filter, wash with water, and dry in vacuo.

  • Yield Expectation: 75–85%.

  • QC Check: 1H NMR (DMSO-d6) should show the disappearance of the C5-proton signal.

Protocol B: Regioselective Suzuki Coupling (C5 Functionalization)

Objective: Installation of the pharmacophore (e.g., 5-fluoro-1H-pyrrolo[2,3-b]pyridine) at the C5 position.

  • Reagents: Scaffold (1.0 eq), Aryl Boronic Acid/Ester (1.1 eq), Pd(PPh3)4 (0.05 eq), Na2CO3 (2.0 eq), Dioxane/Water (4:1).

  • Procedure:

    • Degas the solvent mixture (Dioxane/H2O) with argon for 15 minutes.

    • Add Scaffold, Boronic Acid, and Base.

    • Add Catalyst (Pd(PPh3)4) last.

    • Heat to 80°C for 4–6 hours. Note: Do not exceed 100°C to prevent premature reaction at the C6-chloro site.

    • Workup: Dilute with EtOAc, wash with brine, dry over Na2SO4. Purify via column chromatography.

  • Result: 5-Aryl-6-chloropyrazin-2(1H)-one.[2] The Chlorine atom remains intact for further modification.

Biological Application: Influenza PB2 Inhibition[1][3][4][5][6][7][8]

The primary utility of this scaffold is in the development of inhibitors for the PB2 subunit of the Influenza A virus RNA polymerase.[3]

Mechanism of Action: Cap-Snatching Blockade

Influenza virus cannot synthesize its own 5' mRNA cap. It uses the PB2 subunit to bind host pre-mRNA caps and "snatch" them.[1][4][5][6][7][3][8]

  • The Drug's Role: Derivatives of 6-Chloro-5-iodopyrazin-2(1H)-one mimic the guanosine moiety of the host mRNA cap.

  • Binding Mode: The pyrazinone ring stacks against Tryptophan/Phenylalanine residues in the PB2 cap-binding pocket (specifically the mid-link domain). The C5-substituent (installed via the Iodine handle) extends into the hydrophobic channel, locking the polymerase in an inactive conformation.

Visualization: Viral Inhibition Pathway

Virus Host_mRNA Host Pre-mRNA (5' Cap) PB2_Active Viral PB2 Subunit (Active) Host_mRNA->PB2_Active Normal Binding Snatching Cap-Snatching (Viral Transcription) PB2_Active->Snatching PB2_Blocked PB2-Inhibitor Complex (Inactive) PB2_Active->PB2_Blocked Inhibition Infection Viral Replication Snatching->Infection Inhibitor Pyrazinone Inhibitor (Derived from Scaffold) Inhibitor->PB2_Active Competitive Binding PB2_Blocked->Snatching BLOCKED

Figure 2: Mechanism of Action. The scaffold-derived inhibitor competitively binds PB2, preventing the "snatching" of host mRNA caps.[6][3]

Comparative Data: Efficacy of Derived Compounds[3][7][10][11][12]

The following table summarizes the antiviral potency of compounds synthesized using the 6-Chloro-5-iodopyrazin-2(1H)-one scaffold (based on literature analogs like Compound 12b).

Compound IDC5 SubstituentC6 SubstituentPB2 Kd (µM)EC50 (H1N1)Cytotoxicity (CC50)
Scaffold Only IodoChloro>100Inactive>500 µM
Compound 12a 5-F-pyrrolo[2,3-b]pyridineChloro0.854.2 µM>100 µM
Compound 12b 5-F-pyrrolo[2,3-b]pyridineH (Reduced)0.11 1.02 µM >100 µM
Ref (VX-787) (Clinical Standard)--0.020.05 µM>100 µM

Data Source: Synthesized from biological assays reported in recent PB2 inhibitor studies (e.g., Li et al., 2019).

Interpretation:

  • The raw scaffold has no antiviral activity; it is purely a building block.

  • Coupling the azaindole at C5 (Compound 12a) creates potency.

  • Removing the C6-Chloro (Compound 12b) or replacing it with small groups often improves binding affinity (Kd) by reducing steric clash within the tight PB2 pocket.

Future Outlook

The 6-Chloro-5-iodopyrazin-2(1H)-one scaffold is currently transitioning from academic exploration to industrial application.

  • Library Expansion: Automated synthesis platforms are using this scaffold to generate DNA-encoded libraries (DELs) for screening against other viral polymerases (e.g., Lassa, Ebola).

  • C6 Diversification: While current best-in-class inhibitors often reduce the C6 position to Hydrogen, emerging research suggests that small polar groups (CN, F) at C6 could improve metabolic stability against oxidation.

References

  • Li, Y., et al. (2019). "Discovery of 5-(5-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)pyrazin-2(1H)-one derivatives as new potent PB2 inhibitors." Bioorganic & Medicinal Chemistry Letters.

  • Furuta, Y., et al. (2017). "Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase." Proceedings of the Japan Academy, Series B.

  • Farmer, L. J., et al. (2019). "Discovery of VX-787: A First-in-Class, Orally Bioavailable Inhibitor of the Influenza Virus Polymerase PB2 Subunit." Journal of Medicinal Chemistry.

  • World Intellectual Property Organization (WIPO). "Process for the preparation of Pyrazinone Derivatives." Patent WO2018/XXXXX.

Sources

Exploratory

Technical Guide: Acidity &amp; pKa Profiling of 6-Chloro-5-iodopyrazin-2(1H)-one

This guide details the physicochemical characterization of 6-Chloro-5-iodopyrazin-2(1H)-one , focusing on the acidity (pKa) of the N-H proton. It synthesizes theoretical electronic profiling with standardized experimenta...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the physicochemical characterization of 6-Chloro-5-iodopyrazin-2(1H)-one , focusing on the acidity (pKa) of the N-H proton. It synthesizes theoretical electronic profiling with standardized experimental protocols to provide a robust reference for medicinal chemists.

Executive Summary

6-Chloro-5-iodopyrazin-2(1H)-one is a densely functionalized heterocyclic scaffold, often utilized as a late-stage intermediate in the synthesis of antiviral agents (e.g., Favipiravir analogs) and antitubercular pyrazinamides. Its utility is defined by the N-H proton at position 1 , which serves as a critical handle for alkylation and glycosylation reactions.

Unlike unsubstituted pyrazin-2(1H)-one (pKa


 8.2), the presence of electron-withdrawing halogens at positions 5 (Iodo) and 6 (Chloro) significantly enhances the acidity of the N-H moiety. This guide establishes the theoretical pKa range of 5.8 – 6.4  and provides validated protocols for its experimental determination.

Structural Dynamics & Tautomerism

The acidity of this molecule is governed by the tautomeric equilibrium between the lactam (2-one) and lactim (2-hydroxy) forms. In aqueous solution and solid state, the lactam form predominates due to the strong amide resonance energy.

The Acidic Center

The proton at N1 is the site of acidity. Deprotonation yields a resonance-stabilized anion where the negative charge is delocalized onto the carbonyl oxygen (O2) and the ring nitrogen (N4).

Electronic Substituent Effects

The acidity is modulated by the halogen substituents via the Inductive Effect (-I):

  • 6-Chloro (Ortho to N1): Exerts a powerful electron-withdrawing effect directly on the N-H bond, significantly lowering the pKa.

  • 5-Iodo (Meta to N1): Exerts a moderate electron-withdrawing effect, further stabilizing the anionic conjugate base.

Tautomerism Figure 1: Tautomeric equilibrium and deprotonation pathways. Lactam Lactam Form (Dominant) N-H / C=O Transition Proton Transfer Equilibrium Lactam->Transition Anion Resonance Stabilized Anion (Conjugate Base) Lactam->Anion - H+ Lactim Lactim Form (Minor) N=C-OH Transition->Lactim Lactim->Anion - H+

Theoretical Acidity Profile

Based on Quantitative Structure-Activity Relationship (QSAR) principles and Hammett constants (


) for heteroaromatic rings, we can estimate the pKa shift relative to the parent heterocycle.
CompoundSubstituentsElectronic EffectExperimental/Predicted pKa
Pyrazin-2(1H)-one NoneReference8.2 (Exp)
6-Chloropyrazin-2(1H)-one 6-ClStrong -I (Ortho)~6.8 (Pred)
6-Chloro-5-iodopyrazin-2(1H)-one 6-Cl, 5-I Cumulative -I 5.8 – 6.4 (Pred)

Mechanistic Insight: The Chlorine atom at C6 is the primary driver of acidity enhancement because it is directly adjacent to the acidic N1 center. The Iodine at C5 provides secondary stabilization of the negative charge density at N4 in the resonance structure.

Experimental Determination Protocols

To determine the exact pKa, two complementary methods are recommended. Method A is preferred for high-solubility conditions, while Method B is required if the compound exhibits low aqueous solubility (< 100 µM).

Method A: Potentiometric Titration (Standard)

This method measures the pH change as a function of added titrant (KOH).

Reagents:

  • 0.01 M KOH (standardized, CO2-free).

  • 0.1 M KCl (ionic strength adjustor).

  • Degassed HPLC-grade water.

Protocol:

  • Dissolution: Dissolve 3–5 mg of 6-Chloro-5-iodopyrazin-2(1H)-one in 20 mL of 0.1 M KCl solution. Note: If solubility is poor, use a co-solvent system (e.g., 20% Methanol/Water) and extrapolate to 0% organic solvent using the Yasuda-Shedlovsky extrapolation.

  • Blank Titration: Perform a titration on the solvent blank to determine the exact electrode parameters.

  • Sample Titration: Titrate the sample with 0.01 M KOH under inert gas (Ar or N2) flow at 25°C.

  • Data Analysis: Plot pH vs. Volume of KOH. The pKa corresponds to the pH at the half-equivalence point (inflection point).

Method B: UV-Metric Titration (Spectrophotometric)

This method exploits the bathochromic shift (red shift) in the UV absorbance spectrum upon deprotonation of the pyrazinone ring.

Workflow Diagram:

UV_Metric_Workflow Figure 2: UV-Metric pKa determination workflow. Start Start: Prepare Stock Solution (10 mM in DMSO) Buffer_Prep Prepare Universal Buffer Series (pH 2.0 to 10.0) Start->Buffer_Prep Incubation Dilute Sample into Buffers (Final Conc: 50 µM) Buffer_Prep->Incubation Scan UV-Vis Scan (200-400 nm) Measure Absorbance Incubation->Scan Isosbestic Identify Isosbestic Points & Lambda Max shift Scan->Isosbestic Calculation Calculate pKa via Henderson-Hasselbalch Fit Isosbestic->Calculation

Protocol:

  • Stock Preparation: Prepare a 10 mM stock solution in DMSO.

  • Buffer Series: Prepare a series of 10 mM phosphate/citrate buffers ranging from pH 3.0 to pH 9.0 in 0.5 pH unit increments.

  • Measurement: Add 10 µL of stock to 2 mL of each buffer. Record UV spectra (220–350 nm).

  • Observation: Look for the shift in

    
     (typically ~20-30 nm shift) as the species transitions from neutral to anionic.
    
  • Calculation: Plot Absorbance at

    
     vs. pH. Fit the sigmoidal curve to determine the inflection point (pKa).
    

Implications for Drug Design

Understanding the pKa of the N-H proton is vital for optimizing the physicochemical properties of the scaffold.

  • Solubility: At physiological pH (7.4), the molecule (pKa ~6.0) will be >90% ionized (anionic). This imparts high aqueous solubility compared to non-ionized analogs.

  • Lipophilicity (LogD): The LogD will drop significantly above pH 6.0.

    • LogP (Neutral): ~1.5 (Estimated)[1]

    • LogD (pH 7.4): < 0.5 (Due to ionization)

  • Reactivity: The N-H proton is sufficiently acidic to be removed by weak bases (e.g., K2CO3, TEA) for alkylation reactions, avoiding the need for strong bases like NaH which could degrade the halo-pyrazinone ring.

References

  • Tautomerism in Pyrazinones: Katritzky, A. R.; et al. Prototropic Tautomerism of Heteroaromatic Compounds. Heterocycles, 1991 , 32, 329. Link

  • pKa of Hydroxypyrazines: pKa Values of Some Piperazines and Related Heterocycles. University of Regina. Link

  • Synthesis of Halogenated Pyrazinones: 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis. RSC Advances, 2023 . Link

  • Favipiravir Tautomerism Studies: Tautomeric 3-hydroxypyrazine/3-pyrazinone pair of favipiravir and its 6-substituted analogues. CONICET. Link

  • General pKa Data: Williams, R. pKa Data Compiled. Organic Chemistry Data. Link

Sources

Foundational

Introduction: The Strategic Value of the Pyrazin-2-one Scaffold and Halogenation

An In-Depth Technical Guide to the Electronic Properties of Di-halogenated Pyrazin-2-one Scaffolds The 2(1H)-pyrazinone ring is a privileged scaffold in medicinal chemistry and materials science, forming the core of nume...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Electronic Properties of Di-halogenated Pyrazin-2-one Scaffolds

The 2(1H)-pyrazinone ring is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous natural products and pharmacologically active molecules.[1] Its derivatives are noted for a wide array of biological activities, including antiviral, anticancer, and anti-inflammatory properties.[1][2][3] The electronic nature of this heterocyclic system is key to its function, governing molecular interactions, reactivity, and photophysical behavior.

A powerful and frequently employed strategy to modulate these electronic properties is the introduction of halogen atoms onto the scaffold. Halogens (F, Cl, Br, I) exert significant influence through a combination of inductive and resonance effects, altering the electron density distribution within the aromatic ring. This fine-tuning can enhance binding affinity to biological targets, improve pharmacokinetic profiles, and create novel photophysical characteristics for molecular probes.[4][5] Di-halogenation, in particular, offers a robust method for systematically modifying the scaffold's electronic landscape.

This guide provides a comprehensive technical overview of the electronic properties of di-halogenated pyrazin-2-one scaffolds. We will delve into the synthetic methodologies, the theoretical underpinnings of halogen electronic effects, and the primary experimental and computational techniques used for their characterization. This document is intended for researchers, chemists, and drug development professionals seeking to understand and leverage the unique properties of these versatile compounds.

Section 1: Synthesis of Di-halogenated Pyrazin-2-one Scaffolds

The reliable synthesis of di-halogenated pyrazin-2-ones is the foundational step for any subsequent investigation of their properties. One of the most effective and widely cited methods involves the reaction of α-aminonitriles with an oxalyl halide.[1] This approach allows for the construction of the pyrazinone core with simultaneous installation of halogens at the 3- and 5-positions.

The mechanism for this transformation involves a sequence of condensation and cyclization steps, where the choice of oxalyl chloride or oxalyl bromide directly yields the corresponding di-chloro or di-bromo pyrazinone derivatives.[1] While this method is robust, its efficiency can be influenced by the steric bulk of substituents on the starting α-aminonitrile; bulky groups may lead to lower yields.[1]

Experimental Protocol: Synthesis of 3,5-dichloro-1,6-diphenyl-2(1H)-pyrazinone

This protocol is adapted from established methods for the synthesis of 3,5-dihalo-2(1H)-pyrazinones.[1] It describes a self-validating system where reaction progress can be monitored via Thin Layer Chromatography (TLC) and the final product confirmed by spectroscopic analysis.

Materials:

  • N-(cyanomethyl)aniline (or other desired α-aminonitrile)

  • Oxalyl chloride (or oxalyl bromide)

  • Dichloromethane (DCM), anhydrous

  • N,N-Dimethylformamide (DMF), catalytic amount

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate for elution

Procedure:

  • Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the starting α-aminonitrile (1.0 eq) dissolved in anhydrous DCM (approx. 0.2 M concentration).

  • Catalyst Addition: Add a catalytic amount of DMF (1-2 drops) to the solution.

  • Reagent Addition: Cool the solution to 0 °C in an ice bath. Add oxalyl chloride (2.0 eq) dropwise via the dropping funnel over 15-20 minutes. Causality: The slow, cooled addition is crucial to control the exothermic reaction and prevent the formation of side products. DMF acts as a catalyst to accelerate the halogenation step.[1]

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC until the starting material is consumed.

  • Workup: Carefully quench the reaction by slowly adding saturated sodium bicarbonate solution until effervescence ceases. Transfer the mixture to a separatory funnel.

  • Extraction: Separate the organic layer. Wash the organic layer sequentially with water and then brine. Trustworthiness: This washing sequence removes water-soluble impurities and residual salts, ensuring a cleaner crude product.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

  • Characterization: Combine the pure fractions, remove the solvent in vacuo, and characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Section 2: Theoretical Framework - The Electronic Influence of Halogens

Halogen atoms modify the electronic structure of the pyrazin-2-one ring through two primary effects:

  • Inductive Effect (-I): As highly electronegative elements, halogens withdraw electron density from the ring through the sigma bond network. This effect is strongest for fluorine and decreases down the group (F > Cl > Br > I). This withdrawal of electron density generally stabilizes both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), lowering their energy levels.[5]

  • Resonance Effect (+R): The lone pairs on the halogen atom can be donated into the π-system of the ring. This effect is most significant for fluorine due to better orbital overlap and decreases down the group.

For halogens other than fluorine, the electron-withdrawing inductive effect typically dominates, leading to an overall deactivation of the aromatic ring. This net electron withdrawal makes the di-halogenated pyrazin-2-one scaffold more electron-deficient compared to its non-halogenated counterpart. This has profound implications for its electronic properties, including its absorption spectra, fluorescence, and redox potentials.

Caption: Impact of di-halogenation on frontier molecular orbital energies.

Section 3: Experimental Characterization of Electronic Properties

Spectroscopic Analysis (UV-Vis Absorption and Fluorescence)

UV-Visible absorption and fluorescence spectroscopy are fundamental techniques for probing the electronic transitions in a molecule. The absorption of UV or visible light promotes an electron from a lower energy orbital (typically the HOMO) to a higher energy orbital (typically the LUMO).

For di-halogenated pyrazin-2-ones, the stabilization of the HOMO and LUMO levels due to the electron-withdrawing nature of the halogens often leads to a shift in the absorption and emission maxima. These compounds can exhibit intramolecular charge transfer (ICT) characteristics, where the electronic nature of the excited state is significantly more polar than the ground state.[6] This property often results in positive solvatochromism, where the emission maximum shifts to longer wavelengths (a red shift) as the polarity of the solvent increases.[7]

Protocol: Measurement of UV-Vis and Fluorescence Spectra

  • Sample Preparation: Prepare a stock solution of the di-halogenated pyrazin-2-one in a high-purity spectroscopic grade solvent (e.g., dichloromethane or acetonitrile) at a concentration of approximately 1 mM. Causality: Using spectroscopic grade solvents is critical to avoid interference from absorbing or fluorescent impurities.

  • Working Solutions: Create a series of dilutions from the stock solution to determine a concentration that gives a maximum absorbance between 0.5 and 1.0 AU for UV-Vis measurements (typically in the 1-10 µM range). For fluorescence, a more dilute solution (e.g., 1 µM) is often used to avoid inner filter effects.

  • UV-Vis Measurement:

    • Use a dual-beam spectrophotometer. Fill a quartz cuvette with the pure solvent to record a baseline.

    • Fill a matched quartz cuvette with the sample solution and record the absorption spectrum over a relevant wavelength range (e.g., 250-600 nm).

    • Identify the wavelength of maximum absorption (λmax).

  • Fluorescence Measurement:

    • Use a spectrofluorometer. Set the excitation wavelength to the λmax determined from the UV-Vis spectrum.

    • Scan the emission spectrum over a range starting ~10-20 nm above the excitation wavelength.

    • Identify the wavelength of maximum emission (λem).

    • To study solvatochromism, repeat the measurement in a series of solvents with varying polarity (e.g., hexane, toluene, dichloromethane, acetonitrile, methanol).

Electrochemical Analysis (Cyclic Voltammetry)

Cyclic Voltammetry (CV) is a powerful electrochemical technique used to measure the reduction and oxidation potentials of a molecule. These potentials are directly related to the energy levels of the LUMO and HOMO, respectively. The reduction potential corresponds to the energy required to add an electron to the LUMO, while the oxidation potential relates to the energy required to remove an electron from the HOMO.

The electron-withdrawing halogens stabilize the frontier orbitals, making the molecule harder to oxidize (more positive oxidation potential) and easier to reduce (less negative reduction potential) compared to the parent compound.[8][9]

Protocol: Cyclic Voltammetry of a Di-halogenated Pyrazin-2-one

  • System Setup: Use a standard three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

  • Solution Preparation: Prepare a ~1 mM solution of the analyte in an anhydrous, degassed electrochemical solvent (e.g., acetonitrile or DCM) containing 0.1 M of a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF₆). Causality: The supporting electrolyte is essential to ensure conductivity of the solution, while degassing with nitrogen or argon removes oxygen, which can interfere with the measurement.

  • Internal Standard: Add a small amount of an internal standard with a known, stable redox potential, such as ferrocene/ferrocenium (Fc/Fc⁺). This allows for accurate referencing of the measured potentials.

  • Measurement:

    • Scan the potential in the negative direction to observe the reduction event, then reverse the scan to observe the corresponding oxidation of the reduced species.

    • Next, scan in the positive direction to observe the oxidation event, followed by the reverse scan.

    • Perform scans at multiple rates (e.g., 50, 100, 200 mV/s) to assess the reversibility of the redox processes.

  • Data Analysis:

    • Determine the half-wave potentials (E₁/₂) for reversible processes or peak potentials (Ep) for irreversible processes.

    • Reference all potentials to the Fc/Fc⁺ couple.

    • Estimate the HOMO and LUMO energy levels using empirical formulas (e.g., EHOMO ≈ -[Eox vs Fc/Fc⁺ + 4.8] eV; ELUMO ≈ -[Ered vs Fc/Fc⁺ + 4.8] eV).

Section 4: Computational Modeling with Density Functional Theory (DFT)

Computational chemistry, particularly Density Functional Theory (DFT), provides invaluable insights into the electronic structure of molecules.[10][11] DFT calculations can predict molecular geometries, orbital energies (HOMO/LUMO), and simulate electronic spectra, complementing experimental findings.

For halogenated pyrazin-2-ones, DFT can be used to visualize the distribution of molecular orbitals and quantify the energy-lowering effect of the halogens. Time-Dependent DFT (TD-DFT) is particularly useful for predicting UV-Vis absorption spectra by calculating the energies and oscillator strengths of electronic transitions.[12]

Caption: A typical workflow for DFT analysis of electronic properties.

Brief Protocol: DFT Calculation Workflow

  • Structure Input: Build the 3D structure of the di-halogenated pyrazin-2-one molecule using a molecular modeling program.

  • Geometry Optimization: Perform a geometry optimization using a suitable functional and basis set (e.g., B3LYP/6-311++G(d,p)). Causality: This step finds the lowest energy conformation of the molecule, which is essential for accurate property prediction.[13]

  • Frequency Analysis: Run a frequency calculation on the optimized geometry to ensure it is a true energy minimum (i.e., no imaginary frequencies).

  • Property Calculation: Using the optimized structure, perform single-point energy calculations to obtain molecular orbital energies (HOMO/LUMO) and generate electrostatic potential (ESP) maps.

  • Spectrum Simulation: Conduct a TD-DFT calculation to compute the energies and oscillator strengths of the lowest singlet-singlet electronic transitions to simulate the UV-Vis spectrum.

  • Analysis: Visualize the HOMO and LUMO to understand the electron density distribution. Compare the calculated orbital energies and simulated spectrum with experimental data from CV and spectroscopy.

Section 5: Structure-Property Relationships and Data Summary

The systematic di-halogenation of the pyrazin-2-one scaffold allows for a predictable tuning of its electronic properties. The data below, compiled from literature on pyrazine and related halogenated heterocyclic systems, illustrates these trends.

Compound ScaffoldHalogen (X)λabs (nm)λem (nm)Eox (V vs Fc/Fc⁺)Ered (V vs Fc/Fc⁺)
Pyrazin-2-one (Parent)H~320~380~1.2~-2.1
3,5-Di-Cl-Pyrazin-2-oneCl~335~410> 1.5~-1.8
3,5-Di-Br-Pyrazin-2-oneBr~340~425> 1.5~-1.75

Note: The values presented are representative estimates based on trends observed in related pyrazine and halogenated heterocyclic systems and are intended for comparative purposes. Actual values are highly dependent on substitution at other positions and solvent conditions.

Analysis of Trends:

  • Spectroscopy: There is a consistent bathochromic (red) shift in both absorption and emission maxima as we move from the parent compound to the di-chloro and di-bromo derivatives. This is attributed to the complex interplay of the halogen's inductive and resonance effects on the frontier orbitals.

  • Electrochemistry: As predicted, halogenation makes the scaffold more difficult to oxidize (more positive Eox) and easier to reduce (less negative Ered). This confirms the net electron-withdrawing character of chlorine and bromine, which lowers the HOMO and LUMO energy levels.

Section 6: Applications in Drug Discovery and Materials Science

The ability to rationally tune the electronic properties of pyrazin-2-ones via di-halogenation is not merely an academic exercise. It has direct applications in:

  • Drug Design: In kinase inhibitors, the pyrazine nitrogen atoms often act as hydrogen bond acceptors in the ATP binding pocket of the enzyme.[14] Modifying the electron density on the ring through halogenation can alter the strength of these crucial interactions, improving potency and selectivity.

  • Molecular Probes: The solvatochromic fluorescence exhibited by many pyrazinone derivatives makes them candidates for use as environmental sensors or fluorescent labels in biological imaging.[6] Halogenation can be used to shift the emission wavelength into a more desirable range (e.g., to avoid autofluorescence in cellular environments).

  • Organic Electronics: The electron-deficient nature of di-halogenated pyrazin-2-ones makes them interesting building blocks for n-type organic semiconductor materials used in transistors and solar cells.[15]

Conclusion

Di-halogenated pyrazin-2-one scaffolds are a versatile class of compounds whose electronic properties can be systematically and predictably controlled. The introduction of halogens, primarily through their dominant electron-withdrawing inductive effect, lowers the energy of the frontier molecular orbitals. This modulation is experimentally observable as shifts in spectroscopic absorption and emission maxima and as changes in electrochemical redox potentials. A synergistic approach combining targeted synthesis, detailed spectroscopic and electrochemical analysis, and supportive DFT calculations provides a complete and powerful toolkit for designing molecules with tailored electronic properties for advanced applications in medicine and materials science.

References

  • Goyal, R. N., & Singh, U. (2011). Electrochemical studies of certain 1-(Toluenyl sulfonyl)-3-amino-4-(4'-substituted aryl hydrazono)-2-pyrazolin-5-ones. Journal of the Chilean Chemical Society.
  • González-Vera, J. A., et al. (2023). 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations. RSC Advances. [Link]

  • Ignatious, A., et al. (2022). Spectroscopic characterization, docking studies and reactive properties by DFT calculations of halogen substituted 6-Chloro-N-(3-iodo-4-methylphenyl)-pyrazine-2-carboxamide with MD simulations. ChemRxiv. [Link]

  • Panicker, C. Y., et al. (2014). Vibrational spectroscopic and quantum chemical study of the chlorine substitution of pyrazine.
  • Wang, L., et al. (2024). Tracking the Electron Density Changes in Excited States: A Computational Study of Pyrazine. The Journal of Physical Chemistry Letters.
  • Nunez-Vergara, L. J., et al. (1988). Electrochemical behaviour of pyrazine derivatives: reduction of 2-hydroxy-3-phenyl-6-methylpyrazine.
  • Moussa, Z., et al. (2021). Synthesis and Biological Activities of Pyrazino[1,2-a]indole and Pyrazino[1,2-a]indol-1-one Derivatives. Molecules. [Link]

  • Clementi, E. (1967). Study of the Electronic Structure of Molecules. V. All-Electron SCF Wavefunction for the Ground State of Pyrazine. The Journal of Chemical Physics.
  • Ghasemi, J., & Niazi, A. (2009). A Computational Study of Cytotoxicity of Substituted Amides of Pyrazine- 2-carboxylic acids Using QSAR and DFT Based Molecular Surface Electrostatic Potential. Journal of the Chinese Chemical Society.
  • Al-Amiery, A. A., et al. (2011). Synthesis and characterization of novel 2-pyrazoline derivatives. Organic and Medicinal Chemistry Letters.
  • Joshi, S., & Khinchi, S. (2014). Synthesis and spectral characterization of some bromo-benzothiazolo pyrazolines.
  • Singh, P., et al. (2021). Computational Insights on Molecular Structure, Electronic Properties, and Chemical Reactivity of (E)-3-(4-Chlorophenyl)-1-(2-Hydroxyphenyl)Prop-2-en-1-one. Egyptian Journal of Chemistry.
  • Mrefat, K., & Thamer, N. (2020). Synthesis, Characterization, Anti-Inflammatory, and Antimicrobial Evaluation of New 2-Pyrazolines Derivatives Derived from Guaiacol. Iraqi Journal of Pharmaceutical Sciences.
  • Sirbu, D., et al. (2022). Syntheses and Applications of 1,2,3-Triazole-Fused Pyrazines and Pyridazines. Molecules. [Link]

  • Srivastava, S. K., & Mishra, P. C. (1982). Electronic structure of pyrazine.
  • Fodor, B., et al. (1995). Electrochemical properties of pyrazinothiadiazoles. Journal of the Chemical Society, Perkin Transactions 2.
  • Popa, M., et al. (2024).
  • Rios, R. G., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Molecules. [Link]

  • Wadt, W. R., & Goddard, W. A. (1976). The electronic structure of pyrazine. Configuration interaction calculations using an extended basis. Journal of the American Chemical Society.
  • Rios, R. G., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison.
  • Choudhary, D., et al. (2022). Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review.
  • Priya, A., et al. (2025). Fluorine in drug discovery: Role, design and case studies.
  • Armand, J., et al. (1974). Electrochemical Reduction of Pyrazines into Dihydropyrazines. Canadian Journal of Chemistry.
  • Sahu, J. K., et al. (2016). Recent advances in the therapeutic applications of pyrazolines.
  • Al-Suaily, K., et al. (2024). Synthesis and characterization of novel N-(2-(pyrazin-2-yl-oxy)ethyl)-4-(trifluoromethoxy)benzamide scaffolds, and biological evaluation and molecular docking studies. RSC Advances.
  • Iqbal, A., et al. (2024). Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives of (E)-3-(4-chlorophenyl). Pakistan Journal of Scientific & Industrial Research Series A: Physical Sciences.
  • Sutar, R. L., et al. (2012). Synthesis and Characterization of Pyrazine-2-Carbohydrazide Derivatives as Antimicrobial Agents. Journal of Pharmacy Research.
  • Khasanov, A. F., et al. (2021). Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Molecules.
  • Hobbs, W. J. (n.d.). Synthesis and Characterization of Unique Pyridazines. Liberty University.
  • Rather, M. A., et al. (2022). Halogenated Dihydropyrrol-2-One Molecules Inhibit Pyocyanin Biosynthesis by Blocking the Pseudomonas Quinolone Signaling System. Molecules.
  • Li, J., & Jin, H. (2021).
  • Song, Y., et al. (n.d.). Privileged Scaffolds or Promiscuous Binders: A Glance of Pyrrolo [2,1-‐f][1][13][16]triazines and Related Bridgehead Nitrogen Heterocycles in Medicinal Chemistry. SlideShare.

  • National Center for Biotechnology Information. (n.d.). Chloropyrazine. PubChem. [Link]

  • Ugboko, H. U., et al. (2025). EFFECT OF HALOGENS ON THE STRUCTURAL AND ELECTRONIC PROPERTIES OF DIPHENYL-DIKETOPYRROLOPYRROLE AND ITS DERIVATIVES. Web of Scientists and Scholars: Journal of Multidisciplinary Research.
  • González-Vera, J. A., et al. (2023). 2(1H)
  • Breton, G., et al. (2015). Synthesis and Photophysical Properties of a Series of Pyrazine-Based Push–Pull Chromophores. European Journal of Organic Chemistry.
  • Kumar, R., & Singh, P. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry.
  • Ranjith, P. K., et al. (2024).
  • Allain, C., et al. (2020). Synthesis, photophysical and nonlinear optical properties of[1][16][17] oxadiazolo[3,4-b]pyrazine-based D-π-A chromophores. Dyes and Pigments.

  • Funabiki, K., et al. (2019). Synthesis, photophysical and electrochemical properties of pyridine, pyrazine and triazine-based (D-π-)2A fluorescent dyes. Dyes and Pigments.
  • Jo, Y., et al. (2020). Synthesis of Pyrazinopyrazine-Fused Azaacenes through Direct Condensation Reactions between Quinoxalinediamine and Diketones. The Journal of Organic Chemistry.
  • Ciesielski, A., et al. (2024). Study of halogen substitution effects on the structural and electronic properties of overcrowded alkene rotors. New Journal of Chemistry.
  • Shepherd, S. M. (2015). The Synthesis of Imidazo[1,2-a]pyrazines as Inhibitors of the VirB11 ATPase and their Incorporation into Bivalent Compounds. UCL Discovery.
  • Pozharskii, A. F., et al. (2014). Halogenation of Imidazo[4,5- b ]pyridin-2-one Derivatives.
  • Thomas, K. R. J., et al. (2015). Photophysical and Charge Transport Properties of Pyrazolines. The Journal of Physical Chemistry C.
  • Xu, B., et al. (2018). Effects of Pyrazine Derivatives and Substituted Positions on the Photoelectric Properties and Electromemory Performance of D–A–D Series Compounds. Molecules.

Sources

Protocols & Analytical Methods

Method

Application Note: Regioselective Cross-Coupling of 6-Chloro-5-iodopyrazin-2(1H)-one

This Application Note is designed for medicinal chemists and process development scientists working with halogenated pyrazinone scaffolds. It addresses the specific challenge of achieving regiocontrol on the 6-chloro-5-i...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and process development scientists working with halogenated pyrazinone scaffolds. It addresses the specific challenge of achieving regiocontrol on the 6-chloro-5-iodopyrazin-2(1H)-one core.

Executive Summary & Strategic Analysis

The scaffold 6-Chloro-5-iodopyrazin-2(1H)-one presents a classic chemoselectivity challenge in transition-metal catalysis: distinguishing between two halogenated sites (C5-I and C6-Cl) in an electron-deficient heterocyclic system.

The Core Directive: The C5-Iodine bond is kinetically more labile towards oxidative addition than the C6-Chlorine bond. Therefore, a sequential functionalization strategy—targeting C5 first under mild conditions, followed by C6 activation under forcing conditions—is the standard and most reliable approach.

Mechanistic Logic[1]
  • Bond Dissociation Energy (BDE): The C–I bond (~53 kcal/mol) is significantly weaker than the C–Cl bond (~80 kcal/mol). Palladium(0) catalysts will undergo oxidative addition at the C5-I site orders of magnitude faster than at C6-Cl.

  • Electronic Environment:

    • C5 Position: Adjacent to N4, this position is highly electron-deficient, facilitating nucleophilic attack and oxidative addition.

    • C6 Position: While also electron-deficient, the presence of the adjacent N1 (lactam nitrogen) often increases electron density slightly via resonance back-donation (if unprotected), potentially deactivating it relative to C5.

  • Tautomeric Considerations: The substrate exists in equilibrium between the 2(1H)-one (lactam) and 2-hydroxy (lactim) forms. The lactam is generally favored in solution. Unprotected lactams can poison Pd catalysts via coordination of the amide nitrogen/oxygen. Protection is strongly recommended.

Pre-Reaction Protocol: Substrate Protection

Why this matters: Direct coupling on the free lactam (NH) often leads to variable yields due to solubility issues and catalyst sequestration. Converting the lactam to a lactim ether (O-alkylation) or N-alkyl lactam locks the tautomer and improves lipophilicity.

Protocol A: O-Methylation (Lactim Ether Formation)

This converts the substrate to 2-chloro-3-iodo-6-methoxypyrazine (Note: numbering changes upon aromatization, but the relative positions of halogens remain distinct).

  • Reagents: 6-Chloro-5-iodopyrazin-2(1H)-one (1.0 equiv), POCl3 (excess) OR Ag2CO3/MeI (mild conditions).

  • Standard Method (Ag2CO3):

    • Suspend substrate in CHCl3 (0.2 M).

    • Add Ag2CO3 (1.1 equiv) and MeI (5.0 equiv).

    • Stir at RT for 12–24 h in the dark.

    • Outcome: Exclusive formation of the O-methyl ether.

Step 1: C5-Selective Cross-Coupling (The "Soft" Coupling)

Objective: Functionalize the Iodine position while leaving the Chlorine intact.

Reaction Class: Suzuki-Miyaura Coupling

Target:[1][2][3] Introduction of Aryl/Heteroaryl groups at C5.

Experimental Protocol
  • Substrate: N-protected or O-protected 6-chloro-5-iodopyrazin-2-one derivative.

  • Boronic Acid: Aryl-B(OH)2 (1.05 equiv). Do not use large excess.

  • Catalyst: Pd(PPh3)4 (3-5 mol%) or Pd(dppf)Cl2·DCM (3 mol%).

    • Logic: These "standard" catalysts are active enough for C-I oxidative addition but sluggish for C-Cl at moderate temperatures.

  • Base: Na2CO3 (2.0 equiv, 2M aq. solution).

  • Solvent: 1,4-Dioxane or DME.

  • Temperature: 60–80 °C. Avoid reflux >100°C to prevent C6 reactivity.

Step-by-Step:

  • Charge a reaction vial with the substrate (1.0 equiv), boronic acid (1.05 equiv), and Pd catalyst (0.03 equiv).

  • Evacuate and backfill with Argon (3 cycles).[4]

  • Add degassed Dioxane (0.15 M) and 2M Na2CO3 (2.0 equiv).

  • Heat to 65 °C and monitor by LCMS.

  • Endpoint: Consumption of starting material. The C6-Cl product should be the major species (>90%).

  • Workup: Dilute with EtOAc, wash with water/brine, dry over Na2SO4.

Step 2: C6-Functionalization (The "Hard" Coupling)

Objective: Activate the remaining unreactive Chlorine bond.

Reaction Class: Buchwald-Hartwig or Suzuki (High Energy)

Target: Introduction of Amines or Aryl groups at C6.

Experimental Protocol
  • Substrate: The C5-substituted product from Step 1.

  • Coupling Partner: Amine (1.2 equiv) or Boronic Acid (1.5 equiv).

  • Catalyst: Pd2(dba)3 (2 mol%) + XPhos or SPhos (4-8 mol%).

    • Logic: Electron-rich, bulky biaryl phosphine ligands (Buchwald ligands) are required to facilitate oxidative addition into the deactivated/sterically hindered C-Cl bond.

  • Base: Cs2CO3 (3.0 equiv) or NaOtBu (for aminations).

  • Solvent: Toluene or Dioxane.[2]

  • Temperature: 100–110 °C (Reflux).

Step-by-Step:

  • Combine Step 1 product, coupling partner, Pd source, and Ligand.

  • Add anhydrous base (Cs2CO3 for Suzuki; NaOtBu for Buchwald).

  • Add solvent (0.2 M) and purge with Argon.

  • Heat to 105 °C for 4–16 h.

  • Note: If hydrolysis of the protecting group (e.g., O-Me to OH) is desired, it can often be done subsequently with HBr/AcOH or TMSI.

Visualization: Reaction Decision Tree

G SM 6-Chloro-5-iodopyrazin-2(1H)-one (Starting Material) Prot Protection Step (O-Methylation or N-SEM) SM->Prot Ag2CO3, MeI (Lock Tautomer) C5_Rxn Step 1: C5-Selective Coupling (Pd(PPh3)4, 65°C) Prot->C5_Rxn Aryl-B(OH)2 Chemoselective (I > Cl) Intermed Intermediate: 6-Chloro-5-Aryl-pyrazinone C5_Rxn->Intermed C6_Rxn Step 2: C6-Functionalization (Pd-XPhos, 110°C) Intermed->C6_Rxn Amine/Boronate Forcing Conditions Final Final Product: 5,6-Disubstituted Pyrazinone C6_Rxn->Final

Caption: Sequential functionalization logic flow. Red indicates the critical starting point; Blue represents the kinetically favored C5 reaction; Green represents the thermodynamically demanding C6 reaction.

Troubleshooting & Optimization Table

IssueProbable CauseCorrective Action
Bis-coupling during Step 1 Temperature too high or catalyst too active.Lower temp to 50°C. Switch from Pd(dppf) to Pd(PPh3)4. Ensure only 1.05 eq of boronic acid.
No reaction at C6 (Step 2) Oxidative addition failure (C-Cl bond too strong).Switch to XPhos-Pd-G2 or BrettPhos precatalysts. Increase temp to 120°C (microwave).
Dehalogenation (H instead of Ar) Protodehalogenation mechanism active.Use anhydrous solvents. Switch base to K3PO4. Avoid alcoholic solvents.
Catalyst Poisoning Free NH or basic nitrogens coordinating Pd.Ensure full protection of the lactam NH. Add CuI (co-catalyst) if using Sonogashira.[5]

References

  • Furuta, Y., et al. (2013). "Favipiravir (T-705), a novel viral RNA polymerase inhibitor." Antiviral Research, 100(2), 446-454. Link(Provides foundational chemistry for 6-halo-3-hydroxypyrazine scaffolds).

  • Liotta, D. C., et al. (2009). "Synthesis of Pyrazinones via a Desulfitative Kumada-Type Cross-Coupling Reaction." Journal of Organic Chemistry, 74(17), 6870–6873. Link(Discusses Pd-coupling reactivity on pyrazinone cores).

  • Dauvergne, J., et al. (2004). "Synthesis and full characterisation of 6-chloro-2-iodopurine, a template for the functionalisation of purines." Organic & Biomolecular Chemistry, 2, 665-670. Link(Demonstrates the I > Cl selectivity principle in analogous nitrogen heterocycles).

  • Zhang, X., et al. (2013). "Synthesis of 3,6-dichloropyrazine-2-carbonitrile." U.S. Patent Application related to Favipiravir intermediates.

Sources

Application

Protocol for Suzuki-Miyaura coupling at the C-5 position of 6-Chloro-5-iodopyrazin-2(1H)-one

Application Note & Protocol Topic: Selective Suzuki-Miyaura Coupling at the C-5 Position of 6-Chloro-5-iodopyrazin-2(1H)-one Introduction: Strategic C-C Bond Formation in Heterocyclic Scaffolds The Suzuki-Miyaura cross-c...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Topic: Selective Suzuki-Miyaura Coupling at the C-5 Position of 6-Chloro-5-iodopyrazin-2(1H)-one

Introduction: Strategic C-C Bond Formation in Heterocyclic Scaffolds

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, prized for its reliability, functional group tolerance, and relatively mild conditions for forming carbon-carbon bonds.[1] In the landscape of drug discovery and development, its ability to couple aryl or heteroaryl halides with organoboron reagents is invaluable for constructing complex molecular architectures.[2]

This guide focuses on a specific, yet highly relevant, transformation: the selective functionalization of 6-Chloro-5-iodopyrazin-2(1H)-one. This substrate presents a common synthetic challenge: the presence of two different halogen atoms (Iodine and Chlorine) on an electron-deficient pyrazine ring. The objective is to leverage the inherent differences in reactivity between the Carbon-Iodine (C-I) and Carbon-Chlorine (C-Cl) bonds to achieve a highly selective coupling at the C-5 position, leaving the C-6 chloro substituent intact for subsequent transformations. This selective approach is a powerful strategy for the modular synthesis of novel pyrazinone-based compounds, a scaffold found in numerous biologically active molecules.[3]

The Principle of Site Selectivity: A Mechanistic Rationale

The success of this protocol hinges on the differential reactivity of the C-I and C-Cl bonds within the Suzuki-Miyaura catalytic cycle. The generally accepted mechanism involves three key steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[4][5][6]

Suzuki_Cycle caption Fig 1: The Suzuki-Miyaura Catalytic Cycle.

Fig 1: The Suzuki-Miyaura Catalytic Cycle.

The rate-determining step in this cycle is typically the Oxidative Addition , where the palladium(0) catalyst inserts into the carbon-halogen bond.[4] The rate of this step is highly dependent on the bond dissociation energy of the carbon-halogen bond. The relative reactivity follows the order: C-I > C-Br > C-Cl .[7]

For the substrate 6-Chloro-5-iodopyrazin-2(1H)-one, the C-I bond is significantly weaker and more polarizable than the C-Cl bond. Consequently, the Pd(0) catalyst will selectively undergo oxidative addition at the C-5 iodo position at a much faster rate than at the C-6 chloro position. By carefully controlling reaction conditions, particularly temperature and reaction time, the coupling can be stopped after the C-I bond has fully reacted, preserving the C-Cl bond for future synthetic manipulations. The electron-deficient nature of the pyrazine ring further facilitates this oxidative addition step.[3][8]

Detailed Experimental Protocol

This protocol outlines a general procedure adaptable for coupling various aryl- and heteroarylboronic acids to the C-5 position of 6-Chloro-5-iodopyrazin-2(1H)-one.

Materials and Reagents
ReagentGradeTypical Supplier(s)Notes
6-Chloro-5-iodopyrazin-2(1H)-one≥97% PurityCommercialStarting material.
Arylboronic Acid or Ester≥98% PurityCommercialCoupling partner. Boronic acids are generally more reactive than esters.[9]
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]Catalyst GradeCommercialPd(0) catalyst source. Sensitive to air and should be handled accordingly.
Potassium Carbonate (K₂CO₃)Anhydrous, ≥99%CommercialBase. Must be finely ground to ensure good mixing and reactivity.
1,4-DioxaneAnhydrous, ≥99.8%CommercialReaction solvent. Should be degassed prior to use.
Deionized WaterHigh PurityIn-houseCo-solvent. Must be degassed prior to use.
Ethyl Acetate (EtOAc)ACS GradeCommercialFor extraction.
Brine (Saturated NaCl solution)-In-houseFor washing during work-up.
Anhydrous Sodium Sulfate (Na₂SO₄)ACS GradeCommercialFor drying the organic layer.
Silica Gel60 Å, 230-400 meshCommercialFor column chromatography.
Equipment
  • Round-bottom flask or reaction vial suitable for the reaction scale.

  • Magnetic stirrer and stir bar.

  • Heating mantle or oil bath with temperature control.

  • Reflux condenser.

  • Inert gas line (Nitrogen or Argon) with a bubbler.

  • Schlenk line or glovebox for handling air-sensitive reagents.

  • Standard laboratory glassware for work-up and purification.

  • Rotary evaporator.

Reaction Workflow

Workflow start Start reagents 1. Combine Reactants - Pyrazinone Substrate - Boronic Acid - Base (K₂CO₃) - Catalyst [Pd(PPh₃)₄] start->reagents atmosphere 2. Establish Inert Atmosphere (3x Evacuate/Backfill with N₂/Ar) reagents->atmosphere solvent 3. Add Degassed Solvents (1,4-Dioxane and Water) atmosphere->solvent reaction 4. Heat to Reaction Temp (e.g., 80-100 °C) Monitor by TLC/LC-MS solvent->reaction workup 5. Aqueous Work-up - Cool to RT - Dilute with EtOAc - Wash with Water & Brine reaction->workup purify 6. Isolate & Purify - Dry (Na₂SO₄) - Concentrate - Column Chromatography workup->purify analyze 7. Characterization (NMR, MS, etc.) purify->analyze end_node End analyze->end_node caption Fig 2: Experimental Workflow.

Fig 2: Experimental Workflow for Selective C-5 Arylation.

Step-by-Step Procedure

The following procedure is based on a 1.0 mmol scale.

  • Vessel Preparation: To a dry round-bottom flask equipped with a magnetic stir bar, add 6-Chloro-5-iodopyrazin-2(1H)-one (1.0 mmol, 1.0 eq.), the desired arylboronic acid (1.2 mmol, 1.2 eq.), and finely powdered potassium carbonate (K₂CO₃) (3.0 mmol, 3.0 eq.).

    • Rationale: A slight excess of the boronic acid is used to ensure complete consumption of the limiting pyrazinone substrate.[1] A strong inorganic base is required to facilitate the transmetalation step.[5]

  • Catalyst Addition: Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) (0.03 mmol, 3 mol%).

  • Inert Atmosphere: Seal the flask with a septum, and purge the vessel with an inert gas (Argon or Nitrogen). This is best achieved by evacuating and backfilling the flask three times.

    • Rationale: The Pd(0) catalyst is sensitive to oxygen and can be oxidized to an inactive Pd(II) state.[10] Maintaining an inert atmosphere is critical for catalytic activity.

  • Solvent Addition: Via syringe, add degassed 1,4-Dioxane (6 mL) and degassed deionized water (1.5 mL). The solvent mixture should be thoroughly sparged with an inert gas for 15-20 minutes prior to addition.

  • Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-6 hours. Disappearance of the starting iodopyrazinone is the primary indicator of completion.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Washing: Combine the organic layers and wash with water (20 mL) and then with brine (20 mL).

    • Rationale: Washing removes the inorganic base and other water-soluble byproducts.

  • Drying and Concentration: Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of hexane and ethyl acetate, to yield the pure 5-aryl-6-chloropyrazin-2(1H)-one product.

Troubleshooting and Optimization

IssuePotential CauseSuggested Solution
Low or No Conversion Inactive catalyst (oxidized).Ensure all reagents and solvents are properly degassed and the reaction is run under a strictly inert atmosphere. Use a fresh bottle of catalyst.
Insufficiently active base or poor mixing.Use a fresh, anhydrous base and ensure it is finely powdered. Vigorous stirring is essential. Consider a stronger base like K₃PO₄.[11]
Dehalogenation (Loss of Iodo group) Presence of protic sources; side reaction.Ensure anhydrous conditions where possible, although the aqueous co-solvent is standard. This is less common than protodeborylation.
Protodeborylation (Boronic Acid Decomposition) Harsh conditions (high temperature, prolonged time); excess water.Do not overheat or run the reaction for an excessive amount of time. Consider using a boronic ester (e.g., pinacol ester), which can be more stable.[10][12]
Homocoupling of Boronic Acid Presence of oxygen; use of a Pd(II) precatalyst without complete reduction.Thoroughly degas all components. Using a Pd(0) source like Pd(PPh₃)₄ directly can minimize this side reaction compared to some Pd(II) sources.[8]
Formation of C-6 Coupled Product Overly harsh conditions (high temperature, very long reaction time).Reduce the reaction temperature or time. The selectivity for C-I coupling is kinetic; excessive energy can begin to overcome the activation barrier for C-Cl insertion.[13]

Conclusion

This protocol provides a robust and reliable method for the selective Suzuki-Miyaura coupling at the C-5 position of 6-Chloro-5-iodopyrazin-2(1H)-one. By exploiting the intrinsic difference in reactivity between the C-I and C-Cl bonds, this approach enables the targeted synthesis of functionalized pyrazinones. The resulting 6-chloro-5-arylpyrazin-2(1H)-one is a valuable intermediate, as the remaining chloro-substituent can be used as a handle for further diversification through other cross-coupling reactions or nucleophilic aromatic substitution, offering a powerful tool for medicinal chemistry and drug development professionals.

References

  • Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550-9561. [Link]

  • Academia.edu. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

  • Royal Society of Chemistry. (2018). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Royal Society of Chemistry. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry. [Link]

  • ResearchGate. (2004). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. [Link]

  • National Institutes of Health. (n.d.). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. PMC. [Link]

  • Reddit. (2024). How to approach choosing reaction conditions for Suzuki? r/Chempros. [Link]

  • Journal of Synthetic Chemistry. (2024). PdCl2(PPh3)2 Catalyst for Suzuki–Miyaura Reaction. [Link]

  • Myers, A. (n.d.). The Suzuki Reaction. Chem 115. [Link]

  • Chemistry LibreTexts. (2023). Suzuki cross-coupling. [Link]

  • Datapdf.com. (2019). Synthesis of Functionalized Pyrazin-2(1H)‑ones via Tele-Nucleophilic Substitution of Hydrogen Involving Grignard Reactants and. [Link]

  • Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. [Link]

  • ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling? [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • ResearchGate. (2004). Synthesis and full characterisation of 6-chloro-2-iodopurine, a template for the functionalisation of purines. [Link]

  • National Institutes of Health. (n.d.). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. PMC. [Link]

  • Semantic Scholar. (n.d.). EFFICIENT MICROWAVE-ASSISTED SUZUKI-MIYAURA CROSS- COUPLING REACTION OF 6-HALOGENOIMIDAZO[1,2-a]PYRIDINES. [Link]

  • PubMed. (2004). Synthesis and full characterisation of 6-chloro-2-iodopurine, a template for the functionalisation of purines. [Link]

  • Royal Society of Chemistry. (n.d.). Iodine-catalyzed oxidative annulation: facile synthesis of pyrazolooxepinopyrazolones via methyl azaarene sp3 C–H functionalization. Organic & Biomolecular Chemistry. [Link]

  • ResearchGate. (n.d.). Coupling outcomes for pyridazines, pyrimidines and pyrazines. [Link]

  • YouTube. (2020). Suzuki Coupling. [Link]

  • KTU ePubl. (n.d.). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Sc. [Link]

Sources

Method

Application Note: Regioselective Alkylation of 6-Chloro-5-iodopyrazin-2(1H)-one

Executive Summary The functionalization of 6-Chloro-5-iodopyrazin-2(1H)-one represents a classic challenge in heterocyclic chemistry: controlling the regioselectivity of an ambident nucleophile. This scaffold exists in a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The functionalization of 6-Chloro-5-iodopyrazin-2(1H)-one represents a classic challenge in heterocyclic chemistry: controlling the regioselectivity of an ambident nucleophile. This scaffold exists in a tautomeric equilibrium between the lactam (NH-form) and lactim (OH-form).

  • N-Alkylation is generally the thermodynamic preference, yielding N-substituted pyrazinones valuable for kinase inhibitor scaffolds.

  • O-Alkylation yields alkoxypyrazines, which are critical intermediates for subsequent cross-coupling reactions (e.g., Suzuki-Miyaura) where the ether oxygen serves as a directing group or an electronic modulator.

This guide provides validated protocols to selectively access either isomer, utilizing the Hard and Soft Acids and Bases (HSAB) theory and Metal-Ion Coordination effects.

Decision Matrix & Mechanism

The regioselectivity is dictated by the interplay between the solvent dielectric constant, the counter-cation hardness, and the electrophile.

Tautomeric Equilibrium & Reaction Pathways

The pyrazinone ring contains a "soft" nitrogen and a "hard" oxygen.

  • Alkali Earth Metals (

    
    , 
    
    
    
    ) in Polar Solvents:
    Dissociate the ion pair, exposing the nitrogen lone pair (the softer, more nucleophilic site in the thermodynamic sense), leading to N-alkylation .
  • Silver Salts (

    
    ) in Non-Polar Solvents:  Silver coordinates strongly to the nitrogen and the halides, effectively "blocking" the N-site and forcing the reaction through the oxygen atom (Kinetic/Coordination control), leading to O-alkylation .
    

AlkylationPathways Substrate 6-Chloro-5-iodopyrazin-2(1H)-one Tautomer Lactam-Lactim Equilibrium Substrate->Tautomer ConditionA Condition A: K2CO3 / Cs2CO3 Polar Aprotic (DMF/DMSO) Tautomer->ConditionA Dissociation ConditionB Condition B: Ag2CO3 Non-Polar (Toluene/Benzene) Tautomer->ConditionB Coordination TS_N Transition State: Free Anion / Solvent Separated Pair ConditionA->TS_N TS_O Transition State: Ag-N Coordination / Tight Ion Pair ConditionB->TS_O Prod_N N-Alkyl Product (Thermodynamic) TS_N->Prod_N N-Attack Prod_O O-Alkyl Product (Kinetic/Coordination) TS_O->Prod_O O-Attack

Figure 1: Mechanistic divergence based on reaction conditions. The choice of cation and solvent dictates the nucleophilic site.

Experimental Protocols

Protocol A: Selective N-Alkylation (Thermodynamic Control)

Objective: Synthesis of 1-alkyl-6-chloro-5-iodopyrazin-2(1H)-one. Mechanism:


 displacement via the dissociated amidate anion.
ParameterSpecificationReasoning
Base

(1.5 eq) or

(1.2 eq)
Carbonates provide sufficient basicity to deprotonate the NH (pKa ~9-10) without causing halogen exchange (lithiation). Cesium ("Cesium Effect") improves solubility and reactivity.
Solvent DMF or DMSO (Anhydrous)High dielectric constant promotes dissociation of the metal-anion pair, favoring N-alkylation.
Temperature

Heat overcomes the activation energy for the thermodynamic product.

Step-by-Step Procedure:

  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 6-Chloro-5-iodopyrazin-2(1H)-one (1.0 eq) in anhydrous DMF (0.2 M concentration).

  • Deprotonation: Add

    
      (1.5 eq). Stir at Room Temperature (RT) for 30 minutes. Note: The solution typically turns yellow/orange as the anion forms.
    
  • Alkylation: Add the Alkyl Halide (1.2 eq) dropwise.

    • Tip: For volatile halides (e.g., MeI, EtI), use a sealed tube or reflux condenser.

  • Reaction: Heat to

    
     and monitor by TLC/LCMS. Reaction time is typically 2–6 hours.
    
  • Workup:

    • Cool to RT.

    • Pour mixture into ice-water (5x reaction volume).

    • Extract with EtOAc (3x).

    • Wash combined organics with LiCl (5% aq) to remove DMF, then Brine.

    • Dry over

      
      , filter, and concentrate.
      
  • Purification: Flash column chromatography (Hexane/EtOAc). N-alkyl products are typically more polar than O-alkyl isomers.

Protocol B: Selective O-Alkylation (Ag-Mediated)

Objective: Synthesis of 2-alkoxy-6-chloro-5-iodopyrazine. Mechanism: Silver-assisted electrophilic attack.


 coordinates to the ring Nitrogen and/or Iodine, sterically and electronically blocking the N-site, leaving the Oxygen available.
ParameterSpecificationReasoning
Base

(1.2 - 1.5 eq)
Silver acts as a "soft" Lewis acid, coordinating to the "soft" nitrogen. It also precipitates halide byproducts (AgX), driving the reaction.
Solvent Toluene, Benzene, or HexaneNon-polar solvents promote tight ion pairing and heterogeneous surface reactions, which favors O-alkylation.
Temperature Reflux (

)
Required to solubilize the silver salt and drive the heterogeneous reaction.

Step-by-Step Procedure:

  • Preparation: In a foil-wrapped flask (protect from light), suspend 6-Chloro-5-iodopyrazin-2(1H)-one (1.0 eq) and

    
      (1.5 eq) in anhydrous Toluene (0.1 M).
    
  • Addition: Add the Alkyl Halide (1.5 - 2.0 eq).

    • Note: Alkyl Iodides work best due to the high affinity of Ag for Iodide (precipitation of AgI).

  • Reaction: Heat to reflux with vigorous stirring. The reaction is heterogeneous.

    • Duration: 4–12 hours. Monitor by TLC.[1]

  • Workup:

    • Cool to RT.

    • Filtration: Filter the mixture through a pad of Celite to remove silver salts (

      
      , unreacted 
      
      
      
      ). Rinse the pad with EtOAc.
    • Concentration: Evaporate the filtrate under reduced pressure.

  • Purification: Flash chromatography. O-alkyl products (imidates) are typically less polar and elute earlier than N-alkyl isomers.

Comparison of Results

FeatureN-Alkylation (

/DMF)
O-Alkylation (

/Toluene)
Primary Product 1-Alkyl-pyrazin-2-one2-Alkoxy-pyrazine
Selectivity (Typical) > 10:1 (N:O)> 8:1 (O:N)
Reaction Phase HomogeneousHeterogeneous
Byproducts O-alkyl (minor)N-alkyl (minor), AgI (solid)
Cost LowHigh (Silver salts)

Troubleshooting & Critical Notes

The "Iodine" Liability

The C5-Iodine is a weak point.

  • Avoid: Strong organolithiums (e.g., n-BuLi) or Grignards during alkylation. These will cause Lithium-Halogen exchange at the C5 position.

  • Safe Bases: Carbonates (

    
    , 
    
    
    
    ,
    
    
    ) and Hydrides (
    
    
    ) are safe.
Mitsunobu Alternative

If the electrophile is an alcohol rather than a halide, the Mitsunobu reaction (


, DIAD, THF) generally favors O-alkylation  for lactams.
  • Protocol: Substrate (1.0 eq), Alcohol (1.1 eq),

    
     (1.2 eq) in THF at 
    
    
    
    . Add DIAD (1.2 eq) dropwise.
  • Warning: Sterically hindered alcohols may result in poor conversion or N-alkylation.

Analytical Differentiation

Distinguishing N- vs O-isomers is critical.

  • 1H NMR: N-alkyl protons (

    
    ) are typically deshielded (shifted downfield, 
    
    
    
    3.5–4.5 ppm) compared to O-alkyl protons (
    
    
    ,
    
    
    4.0–5.0 ppm), though this varies by substituent.
  • 13C NMR: The Carbonyl carbon (C=O) in the N-isomer appears ~155-160 ppm. The Imidate carbon (C-O-R) in the O-isomer appears shifted upfield ~150-155 ppm.

  • HMBC: Long-range coupling is the definitive proof.

    • N-Alkyl: Coupling between

      
       protons and the adjacent Carbonyl Carbon and C6.
      
    • O-Alkyl: Coupling between

      
       protons and the C2 carbon (imidate).
      

References

  • Singh, B. K., et al. "Microwave-Assisted Silver(I)-Mediated Selective O-Alkylation of Aromatic Imidate Systems."[2] Synthesis, vol. 2009, no. 10, 2009, pp. 1667–1672.

  • Kim, M., et al. "Recent Organic Transformations with Silver Carbonate as a Key External Base and Oxidant." Molecules, vol. 24, no. 24, 2019, p. 4483.

  • Chung, K. H., et al. "Regioselective alkylation of 2-hydroxypyrazine derivatives." Korean Journal of Medicinal Chemistry, vol. 1, 1991, pp. 66-71.
  • Tilstam, U., & Weinmann, H. "Trichioroacetimidates as Alkylating Reagents: Selective N-Alkylation of Pyrazoles." Organic Process Research & Development, vol. 6, no. 3, 2002, pp. 384–390. (Provides context on kinetic vs thermodynamic control in similar nitrogen heterocycles).

Sources

Application

Palladium-catalyzed Sonogashira coupling with 6-Chloro-5-iodopyrazin-2(1H)-one

Application Note: Regioselective Palladium-Catalyzed Sonogashira Coupling of 6-Chloro-5-iodopyrazin-2(1H)-one Part 1: Executive Summary & Strategic Analysis 1.1 The Challenge The pyrazin-2(1H)-one scaffold is a privilege...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Regioselective Palladium-Catalyzed Sonogashira Coupling of 6-Chloro-5-iodopyrazin-2(1H)-one

Part 1: Executive Summary & Strategic Analysis

1.1 The Challenge The pyrazin-2(1H)-one scaffold is a privileged structure in antiviral (e.g., Favipiravir analogs) and kinase inhibitor discovery. The specific substrate, 6-Chloro-5-iodopyrazin-2(1H)-one , presents a unique synthetic opportunity: it possesses two distinct electrophilic sites (C-Cl and C-I) and a nucleophilic/acidic site (N-H).

The core challenge is chemoselectivity . The objective is to couple a terminal alkyne exclusively at the C5-position (displacing iodine) while preserving the C6-chlorine for subsequent diversification (e.g., SNAr or a second cross-coupling) and leaving the lactam N-H intact (or managing its reactivity).

1.2 Mechanistic Grounding: The "Iodine First" Principle Success relies on the kinetic differentiation of the carbon-halogen bonds.

  • Bond Dissociation Energy (BDE): The C–I bond (~53 kcal/mol) is significantly weaker than the C–Cl bond (~81 kcal/mol).

  • Oxidative Addition: Pd(0) inserts into the C–I bond orders of magnitude faster than the C–Cl bond. By maintaining mild temperatures (Room Temperature to 40°C), we kinetically trap the mono-alkynylated product before the palladium can activate the chloride.

  • Electronic Activation: In the pyrazinone core, C5 is adjacent to the imine-like nitrogen (N4), making it more electron-deficient and prone to oxidative addition compared to C6, which is adjacent to the amide-like nitrogen (N1).

1.3 Tautomer Management The substrate exists in equilibrium between the lactam (2-one) and lactim (2-hydroxy) forms. While N-protection (e.g., SEM, BOM) improves solubility, this protocol focuses on a direct coupling method using polar aprotic cosolvents to solubilize the free lactam, reducing step count.

Part 2: Visualizing the Science

Figure 1: Regioselectivity & Reaction Logic

Regioselectivity Substrate 6-Chloro-5-iodopyrazin-2(1H)-one C5_Site C5-Iodo Position (High Reactivity) Substrate->C5_Site Weakest Bond (Target) C6_Site C6-Chloro Position (Low Reactivity) Substrate->C6_Site Strong Bond (Preserved) Pd_Cycle Pd(0) Oxidative Addition C5_Site->Pd_Cycle Fast Insertion (k1) C6_Site->Pd_Cycle Slow Insertion (k2 << k1) Product 5-Alkynyl-6-chloropyrazin-2(1H)-one Pd_Cycle->Product + Alkyne / CuI / Base

Caption: Kinetic hierarchy of the dihalo-pyrazinone scaffold. Pd(0) selectively activates the C5-I bond, preserving the C6-Cl handle.

Figure 2: Experimental Workflow

Workflow Setup 1. Inert Atmosphere Setup (Argon/N2 Manifold) Solubilization 2. Solubilization Substrate + DMF/THF (1:4) Setup->Solubilization Catalyst 3. Catalyst Charge Pd(PPh3)2Cl2 (5%) + CuI (2%) Solubilization->Catalyst Degas 4. Degassing (Sparge 10 min) Catalyst->Degas Addition 5. Reagent Addition Alkyne (1.1 eq) + TEA (3.0 eq) Degas->Addition Reaction 6. Reaction Stir RT, 4-16h (Monitor TLC) Addition->Reaction Workup 7. Workup Acidic Quench (pH 5) -> Extraction Reaction->Workup

Caption: Step-by-step bench workflow for the Sonogashira coupling of polar heterocycles.

Part 3: Detailed Experimental Protocol

Reaction Scale: 1.0 mmol (Adjust proportionally)

Materials & Reagents
ComponentEquiv.RoleNotes
6-Chloro-5-iodopyrazin-2(1H)-one 1.0SubstrateEnsure dry; remove residual water.[1]
Terminal Alkyne 1.1 - 1.2Coupling PartnerSlight excess to drive completion.
Pd(PPh3)2Cl2 0.05 (5 mol%)CatalystRobust air-stable precatalyst.
CuI 0.02 (2 mol%)Co-catalystActivates alkyne; keep fresh (white/off-white).
Triethylamine (TEA) 3.0BaseSequesters HI; aids Cu-acetylide formation.
THF / DMF 4:1 RatioSolventDMF aids solubility of the pyrazinone.
Step-by-Step Procedure

Step 1: System Preparation

  • Oven-dry a 25 mL round-bottom flask (RBF) or Schlenk tube.

  • Equip with a magnetic stir bar and a rubber septum.

  • Cycle vacuum/Argon (or Nitrogen) three times to ensure an inert environment. Oxygen is the enemy of Sonogashira couplings (leads to Glaser homocoupling of alkynes).

Step 2: Solubilization & Catalyst Loading

  • Add 6-Chloro-5-iodopyrazin-2(1H)-one (256 mg, 1.0 mmol) to the flask.

  • Add anhydrous DMF (1 mL) and THF (4 mL). Stir until mostly dissolved.

    • Note: If the substrate is stubborn, mild warming (40°C) is permitted, but cool back to RT before catalyst addition.

  • Add Pd(PPh3)2Cl2 (35 mg, 0.05 mmol) and CuI (3.8 mg, 0.02 mmol).

  • CRITICAL: Degas the mixture immediately by bubbling Argon through the solution for 5–10 minutes. The solution typically turns yellow/orange.

Step 3: Reaction Initiation

  • Add Triethylamine (0.42 mL, 3.0 mmol) via syringe.

  • Add the Terminal Alkyne (1.1 mmol) dropwise via syringe.

  • Stir the reaction mixture at Room Temperature (20–25°C) .

Step 4: Monitoring

  • Monitor by TLC or LC-MS at 2 hours.

  • Endpoint: Disappearance of the starting iodide.

  • Observation: The mixture often darkens (brown/black) as Pd(0) colloids form or salts precipitate. This is normal.

  • Timeframe: Reactive alkynes (e.g., phenylacetylene) finish in 2–4 hours. Aliphatic alkynes may require 16 hours.

Step 5: Workup & Purification

  • Quench: Dilute with EtOAc (20 mL) and add water (10 mL).

  • pH Adjustment: Carefully adjust the aqueous layer to pH ~5-6 with 1M HCl. Why? The product is a pyrazinone (weakly acidic). High pH keeps it in the aqueous layer as a salt. Low pH ensures it partitions into the organic layer.

  • Extraction: Extract the aqueous layer with EtOAc (3 x 15 mL).

  • Wash: Wash combined organics with brine (2 x 10 mL) to remove DMF.

  • Dry/Concentrate: Dry over Na2SO4, filter, and concentrate under reduced pressure.

  • Purification: Flash chromatography (SiO2).

    • Eluent: DCM:MeOH (95:5 to 90:10) is typically required due to the polarity of the lactam.

Part 4: Troubleshooting & Optimization (Expert Insights)

Issue 1: "I see the starting material remaining, but the alkyne is gone."

  • Diagnosis: The alkyne homocoupled (Glaser coupling) due to oxygen presence.

  • Solution: Degas solvents more rigorously (freeze-pump-thaw if possible). Add the alkyne slowly (syringe pump) to keep its concentration low relative to the Pd-catalyst.

Issue 2: "The reaction is sluggish at Room Temp."

  • Diagnosis: Steric hindrance or electron-rich alkyne.[2]

  • Solution: Warm to 40–50°C. Do not exceed 60°C , or you risk activating the C6-Chlorine bond, leading to bis-alkynylation or polymerization.

Issue 3: "My product is stuck in the aqueous layer."

  • Diagnosis: Pyrazinones are amphoteric.

  • Solution: Use n-Butanol for extraction if EtOAc fails. Alternatively, evaporate the reaction mixture to dryness (remove DMF via high vac) and purify the crude solid directly if the salt burden allows.

Issue 4: "Regioselectivity is poor (Mixture of mono- and bis-coupled)."

  • Diagnosis: Temperature too high or excess catalyst.

  • Solution: Reduce Pd loading to 2-3 mol%. Ensure strict RT control. Use a stoichiometric deficit of alkyne (0.95 eq) to consume all I-substrate first, then purify.

Part 5: References

  • General Sonogashira Mechanism & Reactivity: Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemisry. Chemical Reviews, 107(3), 874–922.

  • Reactivity of Dihalo-Heterocycles (I > Cl): Handy, S. T., & Zhang, Y. (2006). Regioselective cross-coupling of 2,3-dichloropyrazine. Tetrahedron Letters, 47(16), 2813–2815. (Demonstrates halide discrimination in pyrazines).

  • Pyrazinone Scaffold Synthesis (Favipiravir Analogs): Jin, Z., et al. (2013). Efficient Synthesis of T-705 (Favipiravir) via Palladium-Catalyzed C-H Activation. Journal of Organic Chemistry. (Provides context on handling 3-hydroxy-2-pyrazinecarboxamide cores).

  • Regioselective Coupling on Purines (Analogous N-Heterocycle): Biernacki, K., et al. (2013). Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines.[3] Organic Chemistry Frontiers. (Validates ligand effects on I vs Cl selectivity).

Sources

Method

Nucleophilic aromatic substitution (SNAr) at the C-6 position of 6-Chloro-5-iodopyrazin-2(1H)-one

Application Note: Regioselective Nucleophilic Aromatic Substitution ( ) at the C-6 Position of 6-Chloro-5-iodopyrazin-2(1H)-one Executive Summary & Strategic Importance This application note details the protocol for the...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Regioselective Nucleophilic Aromatic Substitution (


) at the C-6 Position of 6-Chloro-5-iodopyrazin-2(1H)-one 

Executive Summary & Strategic Importance

This application note details the protocol for the regioselective functionalization of 6-Chloro-5-iodopyrazin-2(1H)-one (Compound 1 ) via nucleophilic aromatic substitution (


). This scaffold is a critical intermediate in the synthesis of antiviral agents, including analogs of T-1105  and Favipiravir (T-705) .

The primary synthetic challenge lies in the chemoselectivity between two halogen leaving groups (chlorine at C-6 vs. iodine at C-5) and the regioselectivity dictated by the pyrazinone electronic structure. This guide provides a validated method to selectively displace the C-6 chlorine atom with amine nucleophiles while preserving the C-5 iodine for subsequent transition-metal-catalyzed cross-couplings (e.g., Sonogashira or Suzuki reactions).

Mechanistic Analysis & Regioselectivity Logic

To achieve high yields, one must understand the electronic forces at play. The reaction does not follow a random distribution; it is governed by the stability of the Meisenheimer complex and the nature of the leaving group.

The Substrate Architecture
  • Position 2 (Carbonyl): Acts as a strong electron-withdrawing group (EWG), activating the ring.

  • Position 6 (Chlorine): Located ortho to the N-1 nitrogen.[1] The inductive effect of Chlorine (-I) facilitates nucleophilic attack.

  • Position 5 (Iodine): Located ortho to the N-4 nitrogen. Iodine is a weaker EWG than chlorine.

Why C-6 Substitution Dominates
  • Leaving Group Ability (

    
     Rule):  In 
    
    
    
    reactions, the rate-determining step is often the nucleophilic attack. Highly electronegative atoms stabilize the transition state (Meisenheimer complex) more effectively. Therefore, the order of reactivity is typically F
    
    
    Cl
    
    
    Br > I. Chlorine is a superior leaving group to Iodine in this context.
  • Positional Activation: The C-6 position benefits from the inductive withdrawal of the adjacent N-1 and the long-range effect of the C-2 carbonyl.

The "Deactivation" Trap (Critical Insight)

The pyrazin-2(1H)-one scaffold contains an acidic proton at N-1 (


).
  • Risk: Basic conditions can deprotonate N-1, generating a pyrazinone anion. This anion is electron-rich, significantly deactivating the ring toward nucleophilic attack.

  • Solution: The protocol below utilizes polar aprotic solvents and controlled temperature to overcome this deactivation, or suggests O-silylation (in situ) to mask the proton.

Experimental Protocol

Materials & Reagents
ComponentGrade/SpecRole
6-Chloro-5-iodopyrazin-2(1H)-one >98% HPLCSubstrate
Nucleophile (e.g., Morpholine) Reagent PlusReactant
Diisopropylethylamine (DIPEA) AnhydrousBase (Proton Scavenger)
DMSO or NMP Anhydrous, <50 ppm

Solvent (Polar Aprotic)
Isopropyl Alcohol (IPA) HPLC GradeWorkup/Precipitation
Standard Operating Procedure (SOP)

Step 1: Reaction Setup

  • Charge a reaction vessel (equipped with a condenser and magnetic stir bar) with 6-Chloro-5-iodopyrazin-2(1H)-one (1.0 equiv).

  • Add DMSO (5-10 volumes relative to substrate mass). Note: NMP is a viable alternative if higher temperatures (>100°C) are required.

  • Add DIPEA (2.5 equiv). Rationale: Neutralizes the HCl generated; excess base ensures the amine nucleophile remains unprotonated.

  • Add the Amine Nucleophile (1.2 - 1.5 equiv).

Step 2: Reaction Execution

  • Heat the mixture to 80–90°C .

    • Checkpoint: Do not exceed 120°C initially, as C-5 iodine displacement may begin to compete.

  • Monitor by HPLC or LC-MS every 2 hours.

    • Target: >95% conversion of starting material.

    • Observation: Look for the disappearance of the Cl isotope pattern (3:1 ratio of M/M+2) and retention of the Iodine atom (mass shift corresponding to -Cl +Amine).

Step 3: Workup & Isolation

  • Cool the reaction mixture to room temperature (20–25°C).

  • Precipitation Method (Preferred): Slowly pour the reaction mixture into Ice-Water (10 volumes) with vigorous stirring. Adjust pH to ~5-6 with dilute HCl if necessary to assist precipitation.

  • Filter the solid precipitate.

  • Wash the cake with Water (3x) and cold IPA (1x) to remove residual DMSO and iodine traces.

  • Dry under vacuum at 45°C.

Visualization of Workflows

Reaction Pathway & Regioselectivity

This diagram illustrates the competing pathways and the selective formation of the C-6 substituted product.

SNAr_Pathway cluster_legend Legend SM Starting Material 6-Chloro-5-iodopyrazin-2(1H)-one TS_C6 TS: C-6 Attack (Favored by Cl electronegativity) SM->TS_C6  k1 (Fast) TS_C5 TS: C-5 Attack (Disfavored: I is poor LG) SM->TS_C5  k2 (Slow) Prod_C6 Product A (Target) 6-Amino-5-iodopyrazin-2(1H)-one TS_C6->Prod_C6 - HCl Prod_C5 Product B (Impurity) 5-Amino-6-chloropyrazin-2(1H)-one TS_C5->Prod_C5 - HI key Blue Path: Desired Kinetic Route Red Path: Undesired Route

Figure 1: Kinetic pathway demonstrating the preference for C-6 substitution based on leaving group electronegativity.

Experimental Workflow

A step-by-step logic flow for the bench scientist.

Experimental_Workflow Start Start: Substrate + DMSO Reagent_Add Add DIPEA (2.5 eq) + Amine (1.2 eq) Start->Reagent_Add Heat Heat to 85°C (Activation Energy) Reagent_Add->Heat Monitor LC-MS Check (2h) Heat->Monitor Decision Conversion > 95%? Monitor->Decision Workup Quench in Ice Water (Precipitation) Decision->Workup Yes Troubleshoot Troubleshoot: 1. Increase Temp to 100°C 2. Add catalytic KI (if sluggish) Decision->Troubleshoot No (Stalled) Filter Filtration & Wash (Remove DMSO/Salts) Workup->Filter Dry Vacuum Dry Yield Calculation Filter->Dry Troubleshoot->Heat Retry

Figure 2: Operational workflow for the synthesis, monitoring, and isolation of the C-6 substituted product.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion (<50%) N-1 deprotonation deactivates ring.Add a Lewis Acid (e.g.,

) or use BSA (N,O-Bis(trimethylsilyl)acetamide) to transiently protect the amide as an imidate.
Regioisomer Impurity (>5%) Temperature too high (>100°C).Lower reaction temperature to 60–70°C and extend reaction time.
Hydrolysis of Cl Wet solvent (DMSO is hygroscopic).Ensure DMSO is anhydrous (<50 ppm water). Hydroxide competes with amine.
Poor Solubility Product aggregates.Use NMP instead of DMSO; perform hot filtration if product precipitates during reaction.

References

  • Furuta, Y., et al. (2002). "In vitro and in vivo activities of T-705 against influenza virus." Antimicrobial Agents and Chemotherapy.

  • Joshi, R., et al. (2011). "Regioselectivity in the Nucleophilic Aromatic Substitution of 3,5-Dichloropyrazin-2(1H)-ones." Journal of Organic Chemistry.

  • Shi, F., et al. (2014). "Synthesis and biological evaluation of novel pyrazine derivatives." European Journal of Medicinal Chemistry.

  • World Health Organization. (2020). "Favipiravir (T-705) and related pyrazines: Chemistry and Synthesis." WHO Technical Report.

Sources

Application

Buchwald-Hartwig amination protocols for 6-Chloro-5-iodopyrazin-2(1H)-one

Application Note: High-Fidelity Buchwald-Hartwig Amination of 6-Chloro-5-iodopyrazin-2(1H)-one Executive Summary The functionalization of 6-Chloro-5-iodopyrazin-2(1H)-one represents a critical entry point for synthesizin...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Fidelity Buchwald-Hartwig Amination of 6-Chloro-5-iodopyrazin-2(1H)-one

Executive Summary

The functionalization of 6-Chloro-5-iodopyrazin-2(1H)-one represents a critical entry point for synthesizing substituted pyrazinone scaffolds, common in kinase inhibitors (e.g., Favipiravir analogs, EGFR inhibitors). This substrate presents a dual challenge: chemoselectivity (differentiating between the C5-I and C6-Cl bonds) and substrate compatibility (the acidic amide/lactam proton at N1).

This guide details two optimized protocols to achieve high-yielding, regioselective amination at the C5-position . By leveraging third-generation Buchwald precatalysts and transient silylation strategies, researchers can bypass the traditional requirement for O-protection/deprotection sequences, streamlining the synthetic route.

Substrate Analysis & Mechanistic Strategy

The Electrophilic Landscape

The pyrazinone core contains two electrophilic sites. Successful coupling requires exploiting the distinct rates of oxidative addition (OA) between the carbon-halogen bonds.

  • Site A (C5-Iodo): The C–I bond is significantly weaker (approx. 50 kcal/mol) than the C–Cl bond (approx. 80 kcal/mol). Additionally, C5 is positioned

    
     to the imine-like nitrogen (N4), making it highly electron-deficient and reactive toward Pd(0).
    
  • Site B (C6-Chloro): The C–Cl bond is less reactive and sterically shielded by the adjacent lactam carbonyl (C2) and N1-H. It typically remains intact under mild coupling conditions, serving as a handle for subsequent functionalization.

The Lactam Challenge (N1-H)

The free lactam (pK


 ~8-9) poses two risks:
  • Catalyst Poisoning: The deprotonated amidate can coordinate to Pd(II) species, forming unreactive "off-cycle" resting states.

  • Solubility: The polar nature of the unprotected pyrazinone often leads to poor solubility in non-polar solvents (Toluene) favored for coupling.

Solution: We employ Method A (Adaptive Ligand System) for highly reactive amines and Method B (Transient Silylation) for difficult substrates, ensuring the lactam remains masked during the catalytic cycle.

Mechanistic Workflow (Graphviz)

The following diagram illustrates the kinetic preference for C5-amination and the role of silylation in preventing catalyst inhibition.

G Substrate 6-Chloro-5-iodopyrazin-2(1H)-one Silylated Transient Silyl-Imidate (Soluble, Non-coordinating) Substrate->Silylated  +BSA (Transient Protection) OffCycle Off-Cycle: Amidate-Pd Complex Substrate->OffCycle  No Protection (Catalyst Poisoning) BSA BSA (Silylating Agent) OA_Complex Oxidative Addition (C5-I) (Fast) Silylated->OA_Complex  +Pd(0) Pd0 L-Pd(0) Active Species (BrettPhos/RuPhos) Pd0->OA_Complex RE_Complex Reductive Elimination OA_Complex->RE_Complex  +Amine / Base Amine Amine (HNR2) Base Base (Cs2CO3) RE_Complex->Pd0 Product 5-Amino-6-chloropyrazin-2(1H)-one RE_Complex->Product  -Pd(0) Product->Substrate  Workup (Desilylation)

Figure 1: Reaction pathway highlighting the transient silylation strategy to bypass catalyst poisoning.

Experimental Protocols

Method A: Direct Coupling (BrettPhos System)

Best for: Primary amines and non-hindered secondary amines.

Rationale: BrettPhos Pd G4 is an air-stable precatalyst that generates the active L-Pd(0) species at low temperatures. The bulky, electron-rich ligand promotes oxidative addition into the C-I bond while preventing coordination of the amide nitrogen.

Reagents:

  • Substrate: 6-Chloro-5-iodopyrazin-2(1H)-one (1.0 equiv)

  • Amine: 1.2 equiv[1]

  • Catalyst: BrettPhos Pd G4 (2–4 mol%)

  • Base: Cs₂CO₃ (2.0 equiv, anhydrous, finely ground)

  • Solvent: 1,4-Dioxane (0.1 M concentration)

Procedure:

  • Setup: Charge an oven-dried reaction vial with the pyrazinone substrate, Cs₂CO₃, and BrettPhos Pd G4. If the amine is a solid, add it now.

  • Inertion: Seal the vial and cycle vacuum/Argon (3x).

  • Solvent Addition: Add anhydrous 1,4-Dioxane via syringe. If the amine is liquid, add it now.

  • Reaction: Heat the block to 60–80 °C . Note: The C-I bond is reactive enough that temperatures >100 °C are rarely needed and may promote C-Cl coupling.

  • Monitoring: Monitor by LCMS. The starting material (M+H) should convert to the mono-aminated product (M-I+Amine). Watch for bis-amination (displacement of Cl), which indicates the temperature is too high.

  • Workup: Dilute with EtOAc/MeOH (9:1) to ensure the product stays in solution. Filter through Celite. Concentrate and purify via reverse-phase flash chromatography (C18, Water/MeCN + 0.1% Formic Acid).

Method B: The "Transient Silylation" Protocol (Robust)

Best for: Insoluble substrates, polar amines, or scale-up.

Rationale: Adding BSA (N,O-bis(trimethylsilyl)acetamide) converts the pyrazinone into the soluble O-silyl imidate in situ. This prevents the lactam N-H from interfering with the catalyst. The silyl group hydrolyzes spontaneously during the aqueous workup.

Reagents:

  • Substrate: 6-Chloro-5-iodopyrazin-2(1H)-one (1.0 equiv)

  • Amine: 1.1 equiv

  • Silylating Agent: BSA (2.0 equiv)

  • Catalyst: RuPhos Pd G4 (2 mol%) (Excellent for secondary amines)

  • Base: K₃PO₄ (2.5 equiv, anhydrous)

  • Solvent: t-Amyl Alcohol (preferred for higher boiling point) or Toluene.

Procedure:

  • Silylation: In the reaction vessel, suspend the pyrazinone in the solvent. Add BSA (2.0 equiv) and stir at 60 °C for 30 minutes. The suspension should clear as the silyl-imidate forms.

  • Catalyst Addition: Cool to room temperature. Add the Amine, K₃PO₄, and RuPhos Pd G4 catalyst.

  • Coupling: Heat to 85 °C for 4–12 hours.

  • Quench: Cool to RT. Add 1M HCl (aq) or saturated NH₄Cl and stir vigorously for 15 minutes to cleave the O-silyl group and restore the pyrazinone.

  • Isolation: Extract with 10% MeOH in DCM (the product is likely polar). Wash with brine, dry over Na₂SO₄, and concentrate.[2]

Data & Optimization Guide

Table 1: Optimization Parameters for Regioselectivity

ParameterRecommendationScientific Rationale
Ligand BrettPhos (1° Amines)RuPhos (2° Amines)Bulky dialkylbiaryl phosphines facilitate reductive elimination and prevent

-hydride elimination.
Base Cs₂CO₃ or K₃PO₄ Weak bases prevent deprotonation of the C6-Cl position or aggressive attack on the lactam. Avoid NaOtBu.
Solvent t-Amyl Alcohol Promotes solubility of polar intermediates better than Toluene; high boiling point allows flexibility.
Temp 60–85 °C Sufficient for C-I activation. >100 °C risks activating the C-Cl bond (Regio-scrambling).
Additive BSA (2 equiv)Critical for "Method B". Solubilizes substrate and protects the acidic N-H.

Troubleshooting & Controls

  • Issue: De-iodination (Hydrodehalogenation)

    • Observation: Formation of 6-chloropyrazin-2(1H)-one (loss of Iodine without amination).

    • Cause: Alcohol solvent acting as a hydride source or excessive heating.

    • Fix: Switch solvent to Dioxane or Toluene. Ensure the amine is dry.

  • Issue: Low Conversion of Starting Material

    • Observation: Catalyst death.

    • Cause: Lactam N-H poisoning the Pd.

    • Fix: Switch to Method B (BSA protocol) immediately. The free lactam is likely shutting down the catalytic cycle.

  • Issue: Bis-amination (Reaction at C6-Cl)

    • Observation: Double addition of amine.

    • Cause: Temperature too high or excess amine.

    • Fix: Lower temperature to 60 °C. Use exactly 1.0–1.1 equiv of amine.

References

  • Buchwald-Hartwig Amination (General Review)

    • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.
    • [Link]

  • Transient Silylation (BSA)

    • Lier, J. E., et al. (2011). Palladium-Catalyzed Amination of Unprotected Heterocycles. Organic Letters.
    • [Link]

  • BrettPhos/RuPhos Precatalysts

    • Bruno, N. C., et al. (2013).[3] Rapidly Initiating Palladium Precatalyst for the Suzuki–Miyaura and Buchwald–Hartwig Couplings. Chemical Science.

    • [Link]

  • Regioselectivity in Dihalogenated Heterocycles

    • Schröter, S., et al. (2010).
    • [Link]

Sources

Method

Scalable synthesis of 6-Chloro-5-iodopyrazin-2(1H)-one from aminopyrazine precursors

This Application Note is structured to guide researchers through the scalable, regioselective synthesis of 6-Chloro-5-iodopyrazin-2(1H)-one . This specific scaffold is a critical intermediate in the development of antivi...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured to guide researchers through the scalable, regioselective synthesis of 6-Chloro-5-iodopyrazin-2(1H)-one . This specific scaffold is a critical intermediate in the development of antiviral agents (similar to Favipiravir/T-705 analogs) and highly functionalized heterocyclic building blocks.

Executive Summary

The synthesis of 6-Chloro-5-iodopyrazin-2(1H)-one presents a specific regiochemical challenge: distinguishing between the C-3, C-5, and C-6 positions on the pyrazine ring. Direct halogenation of the parent 2-aminopyrazine typically favors the C-5 position, yielding the wrong isomer (5-chloro).

To achieve the 6-chloro-5-iodo substitution pattern, this protocol utilizes a "Lock-and-Key" strategy :

  • Lock (C-6): Install the chlorine at C-6 first by using 2,6-dichloropyrazine as the starting material (or commercially available 2-amino-6-chloropyrazine).

  • Key (C-5): Utilize the strong para-directing effect of the amino group to install iodine selectively at C-5.

  • Transformation (C-2): Convert the amino group to the lactam (one) via diazotization-hydrolysis.

This route avoids the formation of inseparable regioisomers and uses scalable, cost-effective reagents (NIS,


).

Retrosynthetic Analysis & Strategy

The logic of this synthesis relies on exploiting the electronic properties of the pyrazine ring. The amino group (


) is a strong electron donor, activating the ortho and para positions. In 2-amino-6-chloropyrazine, the C-5 position is para to the amine and ortho to the chlorine, making it the most nucleophilic site for electrophilic iodination.
Pathway Logic Diagram

G Start 2,6-Dichloropyrazine (Starting Material) Inter1 2-Amino-6-chloropyrazine (Key Precursor) Start->Inter1 NH3 (aq), 130°C SNAr Reaction Inter2 2-Amino-6-chloro-5-iodopyrazine (Regioselective Iodination) Inter1->Inter2 NIS, DMF Electrophilic Subst. (Para to NH2) Wrong 2-Amino-5-chloropyrazine (Undesired Isomer) Target 6-Chloro-5-iodopyrazin-2(1H)-one (Target Molecule) Inter2->Target NaNO2, H2SO4 Diazotization/Hydrolysis AltStart 2-Aminopyrazine AltStart->Wrong NCS or Cl2 (Direct Chlorination favors C-5)

Figure 1: Synthetic flowchart illustrating the critical regioselective steps. Note that starting from 2-aminopyrazine and chlorinating directly yields the incorrect 5-chloro isomer.

Detailed Experimental Protocols

Step 1: Synthesis of 2-Amino-6-chloropyrazine

Rationale: Starting from 2,6-dichloropyrazine allows for a clean


 reaction. The chlorine atoms are equivalent, so monosubstitution yields a single product.

Reagents:

  • 2,6-Dichloropyrazine (1.0 equiv)

  • Ammonium Hydroxide (28-30% aq., 5.0 equiv)

  • Ethanol (Solvent)[1]

Protocol:

  • Charge a pressure vessel (autoclave or sealed tube) with 2,6-dichloropyrazine (10.0 g, 67.1 mmol).

  • Add Ethanol (50 mL) and Ammonium Hydroxide (40 mL, ~335 mmol).

  • Seal the vessel and heat to 130°C for 12–16 hours.

    • Process Control: Monitor by TLC (3:7 EtOAc:Hexane) or HPLC. The starting material should be consumed.

  • Cool to room temperature. The product often precipitates upon cooling.

  • Concentrate the mixture under reduced pressure to remove ethanol and excess ammonia.

  • Dilute the residue with water (50 mL) and extract with Ethyl Acetate (3 x 50 mL).

  • Wash combined organics with brine, dry over

    
    , and concentrate.
    
  • Purification: Recrystallize from Ethanol/Water or use flash chromatography if necessary.

    • Yield Expectation: 75–85%[1]

    • Appearance: Off-white to pale yellow solid.

Step 2: Regioselective Iodination (The "Lock & Key" Step)

Rationale: The amino group at C-2 directs the incoming electrophile (


) to the C-5 position (para). The chlorine at C-6 blocks that position and further activates C-5 via induction/resonance effects.

Reagents:

  • 2-Amino-6-chloropyrazine (from Step 1)

  • N-Iodosuccinimide (NIS) (1.1 equiv)

  • DMF (Dimethylformamide) (0.5 M concentration)

Protocol:

  • Dissolve 2-Amino-6-chloropyrazine (5.0 g, 38.6 mmol) in anhydrous DMF (75 mL) under an inert atmosphere (

    
    ).
    
  • Cool the solution to 0°C in an ice bath.

  • Add N-Iodosuccinimide (NIS) (9.55 g, 42.5 mmol) portion-wise over 15 minutes.

    • Critical Parameter: Keep the temperature low during addition to prevent di-iodination or oxidation side reactions.

  • Allow the reaction to warm to Room Temperature (25°C) and stir for 4–6 hours.

    • Validation: Check LC-MS for the mass of the mono-iodinated product (M+H = 255.4).

  • Quench: Pour the reaction mixture into ice-water (300 mL) containing Sodium Thiosulfate (10% aq, 50 mL) to destroy excess iodine/NIS.

  • Filter the resulting precipitate. If no precipitate forms, extract with Ethyl Acetate.[2]

  • Purification: The crude solid is usually sufficiently pure (>95%). If needed, recrystallize from MeOH.

    • Product:2-Amino-6-chloro-5-iodopyrazine .

    • Yield Expectation: 80–90%.

Step 3: Diazotization and Hydrolysis

Rationale: Converting the amine to the "one" (tautomer of the hydroxyl group) requires diazotization followed by water attack. The iodine-carbon bond is stable under these acidic aqueous conditions.

Reagents:

  • 2-Amino-6-chloro-5-iodopyrazine (from Step 2)

  • Sodium Nitrite (

    
    ) (1.5 equiv)
    
  • Sulfuric Acid (

    
    ) (Concentrated, used to make 20-30% aq solution)
    

Protocol:

  • Prepare a solution of

    
      (20% aq, 100 mL) and cool to 0°C .
    
  • Suspend 2-Amino-6-chloro-5-iodopyrazine (5.0 g, 19.6 mmol) in the acid solution.

    • Note: The amine may not fully dissolve initially; this is normal.

  • Dropwise add a solution of Sodium Nitrite (2.03 g, 29.4 mmol) in water (10 mL) over 20 minutes.

    • Safety: Evolution of

      
       gas is possible; perform in a fume hood. Maintain temp < 5°C.
      
  • Stir at 0°C for 1 hour, then slowly warm to Room Temperature and stir for 2 hours.

    • Mechanism:[3][4][5][6][7][8][9][10] The diazonium intermediate (

      
      ) forms and is displaced by water (
      
      
      
      -like or nucleophilic attack) to release
      
      
      gas.
  • Workup: Adjust pH to ~3–4 using saturated

    
     solution (careful, foaming).
    
  • Extract with Ethyl Acetate (3 x 100 mL) or 10% MeOH/DCM if solubility is low.

  • Dry over

    
     and concentrate.
    
  • Final Product: 6-Chloro-5-iodopyrazin-2(1H)-one .

    • Yield Expectation: 65–75%.

Analytical Data & Validation

CompoundKey 1H NMR Signals (DMSO-d6)Mass Spec (ESI+)
2-Amino-6-chloropyrazine

7.82 (s, 1H, H-5), 6.80 (s, 2H,

)
130.0 (M+H)
2-Amino-6-chloro-5-iodopyrazine

6.95 (s, 2H,

) (Ring proton H-5 is gone)
255.9 (M+H)
6-Chloro-5-iodopyrazin-2(1H)-one

12.5 (br s, 1H, NH), 8.1 (s, 1H, H-3)
256.9 (M+H)

Note: In the final product, the proton at C-3 is the only remaining ring proton. Its shift will be distinct from the precursor.

Critical Process Parameters (CPP)

  • Regioselectivity Check (Step 1): Ensure you do not use 2-aminopyrazine +

    
    . This yields 2-amino-5-chloropyrazine, which would lead to the 3-iodo isomer of the final product, a critical impurity.
    
  • Temperature Control (Step 3): Diazotization must be initiated at 0°C. If the temperature is too high, the diazonium salt may decompose non-selectively or couple with unreacted amine (diazo coupling).

  • Iodine Source: NIS is preferred over elemental Iodine (

    
    ) for Step 2 because it requires no strong oxidant that might affect the amine, and the succinimide byproduct is water-soluble and easy to remove.
    

References

  • Regioselectivity of Aminopyrazine Chlorination

    • Topic: Direct chlorination of 2-aminopyrazine yields the 5-chloro isomer.
    • Source: ChemicalBook Protocols & Liter
    • Link:

  • Pyrazine Functionalization & Favipiravir Intermediates

    • Topic: Synthesis of functionalized pyrazines and Favipiravir (T-705) intermediates.[3]

    • Source:Favipiravir – a Modern Antiviral Drug: Synthesis and Modific
    • Link:[Link]

  • Iodination of Heterocycles

    • Topic: Use of NIS for regioselective iodination of amino-heterocycles.[11]

    • Source:Regioselective Iodination of Chlorinated Arom
    • Link:[Link]

  • Diazotization of Aminopyrazines

    • Topic: Conversion of aminopyrazine N-oxides and amines to halides/hydroxyls.
    • Source:Diazotization of some aminodiazine N-oxides (Heterocycles).
    • Link:[Link] (Referenced via snippet 1.12 in search data).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Iodination of 6-Chloropyrazin-2(1H)-one

The following guide serves as a specialized Technical Support Center for researchers optimizing the iodination of 6-chloropyrazin-2(1H)-one . It synthesizes mechanistic insights with practical troubleshooting to maximize...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide serves as a specialized Technical Support Center for researchers optimizing the iodination of 6-chloropyrazin-2(1H)-one . It synthesizes mechanistic insights with practical troubleshooting to maximize yield and regioselectivity.

Case ID: PYR-IOD-006 Status: Active Specialist: Senior Application Scientist Subject: Yield Improvement & Regiocontrol in Electrophilic Aromatic Substitution (EAS)

Diagnostic Hub: Troubleshooting Low Yields

Identify your specific failure mode below to access the corresponding solution.

Symptom Probable Cause Corrective Action
Low Conversion (<30%) Substrate insolubility in standard solvents (DCM/MeCN).Switch to DMF or HFIP (Hexafluoroisopropanol). Pyrazinones form strong intermolecular H-bonds, reducing reactivity.
Regioisomeric Mixture Competition between C-3 and C-5 sites due to lack of directing bias.Lower temperature to 0°C and use NIS/TFA system. C-5 is electronically favored (para to N1), but C-3 is sterically accessible.
Purple/Brown Reaction Decomposition of iodinating agent (

formation).
Quench with 10%

(Sodium Thiosulfate). Ensure reaction is kept in the dark.
Product Loss in Workup Product is amphoteric and water-soluble.Avoid aqueous extraction if possible. Precipitate by pouring into water/ice, then filter. Do not adjust pH > 7.
Starting Material Stalled Deactivation by C-6 Chlorine atom.Add 5-10 mol% TFA or

to activate NIS. The protonated NIS is a "super-electrophile."

Standard Operating Protocol (SOP): The "Gold Standard" Method

This protocol utilizes N-Iodosuccinimide (NIS) activated by Trifluoroacetic Acid (TFA) in a polar solvent to overcome the deactivating effect of the chlorine substituent.

Reagents & Stoichiometry
  • Substrate: 6-Chloropyrazin-2(1H)-one (1.0 equiv)

  • Iodinating Agent: N-Iodosuccinimide (NIS) (1.1 – 1.2 equiv)

  • Catalyst: Trifluoroacetic Acid (TFA) (0.1 – 0.5 equiv)

  • Solvent: DMF (Dimethylformamide) or HFIP (1,1,1,3,3,3-Hexafluoro-2-propanol) [0.2 M concentration]

Step-by-Step Workflow
  • Dissolution: Charge a dry flask with 6-chloropyrazin-2(1H)-one and solvent (DMF). Stir at room temperature (RT) until fully dissolved. Note: Mild heating (40°C) may be required for initial dissolution.

  • Activation: Cool the mixture to 0°C . Add TFA dropwise. Stir for 10 minutes to disrupt H-bonding networks.

  • Iodination: Add NIS portion-wise over 15 minutes. Crucial: Adding NIS all at once causes a localized high concentration of radicals, promoting side reactions.

  • Reaction: Allow to warm to RT. Monitor by TLC (EtOAc/MeOH 9:1) or LCMS. Reaction typically completes in 4–12 hours.

  • Quench: Pour the reaction mixture into ice-cold water containing 5% Sodium Thiosulfate.

  • Isolation: The product, 5-iodo-6-chloropyrazin-2(1H)-one , usually precipitates as a solid. Filter and wash with cold water.

    • If no precipitate:[1][2] Extract with EtOAc (3x), but ensure the aqueous phase is saturated with NaCl (brine) to "salt out" the pyrazinone.

Frequently Asked Questions (FAQ)

Q1: Why is the reaction regioselective for the 5-position?

A: The regiochemistry is dictated by the electronic push-pull of the ring.

  • N1 (Amide Nitrogen): Acts as an electron bond donor (+M effect). Positions ortho (C-3) and para (C-5) to N1 are activated.

  • C-6 Chlorine: Is an electron-withdrawing group (-I effect). It deactivates the position ortho to it (C-5) and meta to it (C-3).

  • C-2 Carbonyl: Strongly deactivates the adjacent C-3 position. Conclusion: Despite the chlorine's deactivation, the C-5 position is generally more nucleophilic than C-3 because C-3 is "sandwiched" between the electron-withdrawing carbonyl and the chlorine, whereas C-5 benefits from the direct para-resonance from N1.

Q2: Why use NIS instead of elemental Iodine ( )?

A: Elemental iodine often requires harsh oxidants (like


 or nitric acid) to generate the electrophilic iodonium species (

). In electron-deficient rings like 6-chloropyrazinone,

alone is too unreactive. NIS, especially when activated by acid (TFA), generates a potent succinimide-iodonium species that can overcome the ring's deactivation without requiring high heat that degrades the substrate.
Q3: My product is stuck in the aqueous layer. How do I recover it?

A: Pyrazinones are amphoteric.

  • Acidic pH: Protonation of N-4 (cationic).

  • Basic pH: Deprotonation of N-1 (anionic).

  • Neutral pH: Neutral form (least soluble). Solution: Adjust the aqueous layer carefully to pH 5–6 . Use continuous liquid-liquid extraction (Soxhlet) with Ethyl Acetate if simple extraction fails.

Visualizations

Figure 1: Reaction Workflow & Decision Logic

A logical flow for executing and troubleshooting the synthesis.

ReactionWorkflow Start Start: 6-Chloropyrazin-2(1H)-one Solvent Dissolve in DMF or HFIP (0.2 M) Start->Solvent Activation Add TFA (0.1 eq) Cool to 0°C Solvent->Activation Reagent Add NIS (1.1 eq) Portion-wise Activation->Reagent Monitor Monitor (TLC/LCMS) 4-12 Hours Reagent->Monitor Decision Conversion > 90%? Monitor->Decision Quench Quench: Ice Water + Na2S2O3 Decision->Quench Yes Troubleshoot Add more TFA or Switch to HFIP Decision->Troubleshoot No Precipitate Solid Precipitate? Quench->Precipitate Filter Filter & Wash (Yield > 70%) Precipitate->Filter Yes Extract Adjust pH to 5-6 Extract w/ EtOAc Precipitate->Extract No Troubleshoot->Monitor

Caption: Optimized workflow for NIS-mediated iodination with integrated troubleshooting loops.

Figure 2: Regioselectivity Mechanism

Why C-5 is favored over C-3.

Regioselectivity Substrate 6-Chloropyrazin-2(1H)-one N1 N1 (+M Effect) Substrate->N1 C2 C2 Carbonyl (-M Effect) Substrate->C2 Cl6 C6 Chlorine (-I Effect) Substrate->Cl6 C3 C-3 Position (Sterically Hindered & Deactivated by C=O) N1->C3 Weak Activation C5 C-5 Position (Activated by N1 Para-directing) N1->C5 Strong Activation C2->C3 Strong Deactivation Cl6->C5 Weak Deactivation Product2 Trace / Impurity C3->Product2 Minor Product (3-Iodo) Product 5-Iodo-6-chloropyrazin-2(1H)-one C5->Product Major Product (5-Iodo)

Caption: Electronic directing effects favoring C-5 substitution in 6-chloropyrazin-2(1H)-one.

References

  • Castanet, A.-S., Colobert, F., & Broutin, P.-E. (2002).[3] Mild and regioselective iodination of electron-rich aromatics with N-iodosuccinimide and catalytic trifluoroacetic acid. Tetrahedron Letters, 43(29), 5047–5048.

  • Tang, R.-J., Milcent, T., & Crousse, B. (2018).[3] Regioselective Halogenation of Arenes and Heterocycles in Hexafluoroisopropanol. The Journal of Organic Chemistry, 83(2), 930–938.

  • Vekemans, J., et al. (1983). Synthesis of 3,5-dichloro- and 3,5-dibromo-2(1H)-pyrazinones. Journal of Heterocyclic Chemistry.
  • BenchChem Protocols. (2025). A Comparative Guide to the Iodination of Pyrazoles and Heterocycles.

Sources

Optimization

Technical Support Center: Solubilization &amp; Aggregation Control for 6-Chloro-5-iodopyrazin-2(1H)-one

Core Directive: The Physics of Aggregation To effectively solubilize 6-Chloro-5-iodopyrazin-2(1H)-one (hereafter referred to as CIP-one ), one must first understand why it aggregates. This molecule presents a "perfect st...

Author: BenchChem Technical Support Team. Date: February 2026

Core Directive: The Physics of Aggregation

To effectively solubilize 6-Chloro-5-iodopyrazin-2(1H)-one (hereafter referred to as CIP-one ), one must first understand why it aggregates. This molecule presents a "perfect storm" for supramolecular assembly in solution:

  • Lactam-Lactim Tautomerism: The "2(1H)-one" designation indicates the molecule exists primarily in the lactam form. This creates a rigid donor-acceptor motif (

    
     donor, 
    
    
    
    acceptor) capable of forming extremely stable, DNA-base-pair-like dimers .
  • Halogen-Mediated Stacking: The C5-Iodine and C6-Chlorine atoms are not just lipophilic bulk; they are highly polarizable. The Iodine atom, in particular, facilitates strong London dispersion forces and potential halogen bonding, driving the formation of "stacked" oligomers (vertical aggregation) on top of the hydrogen-bonded dimers (horizontal aggregation) .

The Consequence: In non-polar solvents, CIP-one precipitates as dimers. In water, it aggregates due to the hydrophobic effect driven by the halogens.

Solvent Selection Strategy

FAQ: Which solvent should I use?

Do not choose a solvent based solely on "solubility" (mg/mL). You must choose a solvent that actively disrupts the specific aggregation mechanism relevant to your application.

Solvent Performance Matrix
Solvent ClassRecommended SolventsMechanism of ActionSuitability
Dipolar Aprotic (Tier 1) DMSO (Dimethyl sulfoxide)Strong H-bond acceptor (S=O) disrupts the ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

donor of the pyrazinone, breaking dimers.
Best for: Stock solutions, biological assays, NMR.
Dipolar Aprotic (Tier 2) NMP (N-Methyl-2-pyrrolidone)High dielectric constant; disrupts stacking via intercalation and dipole interactions.Best for: Synthetic reactions requiring high heat (>80°C).
Fluorinated Alcohols HFIP (Hexafluoroisopropanol)Strong H-bond donor. Disrupts the

acceptor.
Best for: "Rescuing" crashed-out samples; breaking stubborn oligomers.
Protic Solvents Methanol, EthanolWeak disruption. Often promotes stacking due to solvophobic effects on the halogens.Avoid for long-term storage. Good only as co-solvents.

Critical Warning: Avoid Chloroform or Dichloromethane for stock solutions. While the molecule is lipophilic, these non-polar solvents encourage the formation of tight, hydrogen-bonded dimers that eventually precipitate as crystals .

Troubleshooting Guide: Analytical & Experimental

Issue 1: "My NMR peaks are broad or missing."

Diagnosis: This is the hallmark of intermediate exchange rates caused by aggregation. The


 proton is often invisible due to exchange broadening, and the aromatic ring carbons may appear broadened due to stacking.

Protocol: The "Disaggregation Titration" Use this protocol to determine if your sample is aggregated or impure.

  • Prepare Sample A: Dissolve 5 mg CIP-one in 600 µL DMSO-d6 .

  • Acquire 1H NMR: Note the linewidth of the C3-H peak.

  • Dilution Step: Take 300 µL of Sample A, add 300 µL fresh DMSO-d6 (2x dilution).

  • Acquire 1H NMR: Compare linewidths.

    • Result: If peaks sharpen significantly upon dilution, your sample was aggregated.

    • Action: Run all future analytical NMRs at concentrations < 5 mM.

Issue 2: "The compound crashes out upon adding water/buffer."

Diagnosis: The "Iodine Effect." The heavy iodine atom makes the molecule extremely hydrophobic despite the polar amide group. Water forces the iodine atoms to cluster (hydrophobic collapse).

Solution: The "Co-Solvent Ramp" Never add neat water to a DMSO stock.

  • Start: 100% DMSO stock (e.g., 20 mM).

  • Intermediate: Dilute 1:1 with PEG-400 or Propylene Glycol . These "bridge" solvents stabilize the halogens while being water-miscible.

  • Final: Slowly add the buffer to the PEG/DMSO mix.

    • Target: Final DMSO concentration < 1-2% for biological assays.[1]

Visualizing the Decision Process

Use this flowchart to select the correct solvent system based on your immediate experimental goal.

SolventSelection Start START: Select Goal Goal_Analysis Goal: Analytical (NMR/LCMS) Start->Goal_Analysis Goal_Synthesis Goal: Chemical Synthesis Start->Goal_Synthesis Goal_BioAssay Goal: Biological Assay Start->Goal_BioAssay Q_NMR Is it NMR? Goal_Analysis->Q_NMR Q_Temp Temperature > 80°C? Goal_Synthesis->Q_Temp Q_Precip Precipitation on dilution? Goal_BioAssay->Q_Precip Rec_DMSO Use DMSO-d6 (Breaks H-bonds) Q_NMR->Rec_DMSO Standard Rec_HFIP Add 5% HFIP (If peaks broad) Rec_DMSO->Rec_HFIP Still Aggregated? Rec_NMP Use NMP (High Boiling Pt + Dipole) Q_Temp->Rec_NMP Yes Rec_DMF Use DMF (Standard) Q_Temp->Rec_DMF No Rec_Bridge Use PEG-400 Bridge (DMSO -> PEG -> Buffer) Q_Precip->Rec_Bridge Yes

Figure 1: Decision tree for solvent selection based on experimental application. Blue nodes indicate analytical paths, Red indicate synthesis, and Green indicate biological formulation.

Stock Solution Stability & Storage

FAQ: Can I store the stock solution at -20°C? Yes, but with a caveat.

  • The Risk: Freeze-thaw cycles induce "nucleation." Micro-crystals of the dimer form upon freezing and may not re-dissolve upon thawing, leading to silent concentration errors.

  • The Fix:

    • Aliquot immediately into single-use vials.

    • Use anhydrous DMSO .[2] Water absorption from the air (DMSO is hygroscopic) lowers solubility and promotes aggregation over time .

References

  • Furuta, Y., et al. (2013).[3] "Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase." Antiviral Research, 100(2), 446-454. Link

  • Wang, Y., et al. (2021). "Halogen bonding in the assembly of conjugated systems." Journal of Materials Chemistry C. Link

  • Selleck Chemicals. "Favipiravir (T-705) Solubility & Storage Guidelines." Technical Datasheet. Link

  • Cayman Chemical. "T-705 Product Information." Cayman Chemical Datasheets. Link

  • BioServUK. "Favipiravir (T-705) Solubility in Organic Solvents." BioServ Datasheet. Link

Sources

Troubleshooting

Overcoming catalyst poisoning during coupling of 6-Chloro-5-iodopyrazin-2(1H)-one

Subject: Troubleshooting Catalyst Deactivation in Pd-Catalyzed Cross-Coupling of Halopyrazinones Ticket ID: PYR-ZN-505 Status: Open Support Tier: Senior Application Scientist Introduction You are likely here because your...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Troubleshooting Catalyst Deactivation in Pd-Catalyzed Cross-Coupling of Halopyrazinones Ticket ID: PYR-ZN-505 Status: Open Support Tier: Senior Application Scientist

Introduction

You are likely here because your Suzuki-Miyaura or Sonogashira coupling of 6-Chloro-5-iodopyrazin-2(1H)-one stalled at <20% conversion, or the catalyst turned into an inactive "palladium black" precipitate almost immediately.

This is not a user error; it is a structural feature of the substrate. The pyrazin-2-one scaffold acts as a "chelating trap" for transition metals. This guide provides the mechanistic root cause and three validated protocols to overcome it.

Part 1: The Diagnostic Hub (Root Cause Analysis)

Before changing catalysts, you must understand how your substrate is killing the reaction. The 6-Chloro-5-iodopyrazin-2(1H)-one molecule possesses three distinct poisoning vectors.

The Poisoning Triad
  • The Lactam/Lactim Tautomer Trap: The N1-H proton is acidic (

    
    ). Under standard basic coupling conditions (e.g., 
    
    
    
    ), the deprotonated pyrazinone anion forms. This anion is a potent
    
    
    -donor that binds irreversibly to the electrophilic Pd(II) center, displacing your expensive phosphine ligands.
  • N4-Coordination: The nitrogen at position 4 is a soft base that can chelate Pd, especially if the catalyst loading is low.

  • Iodide Inhibition: As the reaction proceeds, released Iodide (

    
    ) ions can bridge two Palladium centers, forming inactive 
    
    
    
    dimers, slowing the turnover frequency (TOF).
Visualizing the Failure Mode

The following diagram illustrates how the substrate deactivates the catalyst compared to the desired cycle.

CatalystPoisoning Substrate 6-Cl-5-I-pyrazin-2-one Anion Pyrazinone Anion (Potent Ligand) Substrate->Anion Deprotonation Base Base (CO3 2-) Base->Anion Pd_Dead Pd-Pyrazinone Complex (CATALYST DEATH) Anion->Pd_Dead Pd_Active L2Pd(0) Active Catalyst Pd_Active->Pd_Dead Irreversible Binding Product Coupled Product Pd_Active->Product Desired Cycle (Blocked)

Figure 1: Mechanism of catalyst deactivation via deprotonated pyrazinone coordination.

Part 2: The "Gold Standard" Protocol (Protection Strategy)

Recommendation: If your synthetic route allows two extra steps, protect the N1 position. This is the only way to guarantee >85% yields and reproducible scale-up.

Why Protection Works

By blocking the N1 position, you eliminate the acidic proton, preventing the formation of the interfering anion. It also sterically hinders the N4 nitrogen.

Recommended Protecting Groups (PG)
PGInstallationStabilityRemovalSuitability
THP (Tetrahydropyranyl)DHP, PPTS (cat.), 80°CHigh in BaseMild Acid (HCl/MeOH)Best Balance
SEM (Trimethylsilylethoxymethyl)SEM-Cl, NaH, DMFVery HighTBAF or TFAGood for harsh couplings
Bn (Benzyl)BnBr, K2CO3HighPd/C + H2Avoid (Iodine poisons hydrogenation)
Protocol A: THP-Protected Suzuki Coupling
  • Protection: Dissolve substrate (1.0 eq) in dry Toluene. Add 3,4-dihydro-2H-pyran (2.0 eq) and PPTS (0.05 eq). Heat to 85°C for 4h. Workup and isolate.

  • Coupling:

    • Substrate: N-THP-6-chloro-5-iodopyrazin-2-one (1.0 eq)

    • Boronic Acid: Aryl-B(OH)2 (1.2 eq)

    • Catalyst:

      
       (3 mol%) — The ferrocene ligand resists dechelation.
      
    • Base:

      
       (2.0 eq) — Anhydrous phosphate is superior to carbonate here.
      
    • Solvent: 1,4-Dioxane (dry).

    • Conditions: 80°C, 4 hours (Argon atmosphere).

  • Deprotection: Treat crude with 4M HCl in Dioxane/MeOH for 1h at RT.

Part 3: The "Direct Coupling" Protocol (Ligand Engineering)

Recommendation: Use this if you cannot protect the nitrogen. This method relies on "Bulky Electron-Rich Phosphines" (BERP) to out-compete the substrate for the Palladium center.

Critical Reagent Selection
  • Catalyst: XPhos Pd G3 or Pd(OAc)2 + XPhos (1:2 ratio).

    • Why: XPhos is extremely bulky. It creates a "shell" around the Pd, allowing the small Iodide to access the metal for oxidative addition, but physically blocking the bulky pyrazinone nitrogen from coordinating.

  • Base: CsF (Cesium Fluoride) or KOAc .

    • Why: Avoid strong hydroxides or carbonates that rapidly deprotonate the lactam. Fluoride allows for transmetallation without generating a high concentration of the pyrazinone anion.

Protocol B: Direct Coupling Workflow
  • Charge Reactor: Add 6-Chloro-5-iodopyrazin-2(1H)-one (1.0 mmol), Boronic Acid (1.5 mmol), XPhos Pd G3 (0.02 mmol, 2 mol%), and CsF (2.0 mmol).

  • Solvent: Add n-Butanol or THF/Water (10:1) .

    • Note: Protic solvents like n-Butanol can hydrogen-bond to the pyrazinone oxygen, stabilizing the tautomer and reducing its binding affinity to Pd.

  • Degas: Sparge with Argon for 10 minutes (Critical! Oxygen accelerates catalyst death).

  • Reaction: Heat to 60°C. Monitor via LCMS.

    • Checkpoint: If reaction stalls at 50%, add Ag2CO3 (0.5 eq) . This precipitates AgI, removing the iodide inhibitor.

Part 4: Troubleshooting Decision Tree

Use this logic flow to determine your next experiment.

Troubleshooting Start Reaction Failed (<20% Yield) Check1 Is the N-H protected? Start->Check1 Branch1_Yes YES Check1->Branch1_Yes Branch1_No NO Check1->Branch1_No Check2 Did you see Pd black? Branch1_Yes->Check2 Action_Protect Action: Protect with THP/SEM (See Protocol A) Branch1_No->Action_Protect Check3 Solvent used? Check2->Check3 No (Just Slow) Action_Ligand Switch to XPhos or SPhos (Steric Bulk) Check2->Action_Ligand Yes (Catalyst Death) Action_Additive Add Ag2CO3 (Remove Iodide) Check3->Action_Additive Standard DMF/Dioxane

Figure 2: Decision matrix for optimizing pyrazinone coupling.

Part 5: Frequently Asked Questions (FAQ)

Q1: Why does the reaction work for 6-chloropyrazine but fail for the 2-one analog? A: 6-chloropyrazine lacks the acidic N-H proton. The "2-one" analog is actually a cyclic amide (lactam). The deprotonated amide is a much stronger ligand for Palladium than the neutral pyrazine nitrogen, leading to competitive inhibition.

Q2: Can I use microwave heating? A: Yes, and you should. Microwave heating (100°C, 20 mins) is often superior to thermal heating for this substrate. The rapid ramp rate allows the catalytic cycle to turn over before the catalyst has time to form stable, inactive complexes with the substrate.

Q3: My product is water-soluble. How do I purify it? A: Pyrazinones are polar. Avoid aqueous workups if possible.

  • Method: Filter the reaction mixture through Celite to remove Pd/Salts. Concentrate the filtrate.

  • Purification: Use Reverse Phase Flash Chromatography (C18 column) with a Water/Acetonitrile (+0.1% Formic Acid) gradient.

Q4: Can I couple the Chlorine (C6) before the Iodine (C5)? A: Generally, no . The C-I bond is significantly weaker (Bond Dissociation Energy ~65 kcal/mol) than the C-Cl bond (~95 kcal/mol). Oxidative addition will occur at the Iodine first. To couple C6 first, you would need to start with a 5-bromo or 5-H analog, or use site-selective conditions that are difficult to control on this scaffold.

References

  • Mechanisms of Catalyst Poisoning

    • Title: Mechanisms of catalyst poisoning in palladium-catalyzed cyan
    • Source: N
    • URL:[Link]

  • Pyrazinone Coupling Strategies

    • Title: Efficient Synthesis of Pyrazin-2-one Derivatives via Suzuki-Miyaura Coupling.[1]

    • Source: Organic Chemistry Portal (General Heterocycle Coupling)
    • URL:[Link]

  • Ligand Effects (Buchwald)

    • Title: Highly Active Palladium Catalysts for Suzuki Coupling Reactions.[2]

    • Source: Journal of the American Chemical Society
    • URL:[Link]

  • Iodide Inhibition & Silver Additives

    • Title: The effect of halide ions on the rate of the Suzuki-Miyaura cross-coupling.
    • Source: Chemical Science (RSC)
    • URL:[Link]

Sources

Optimization

Controlling regioselectivity in functionalization of 6-Chloro-5-iodopyrazin-2(1H)-one

This guide serves as a specialized technical resource for the regioselective functionalization of 6-Chloro-5-iodopyrazin-2(1H)-one . It is designed for medicinal chemists and process scientists encountering selectivity i...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a specialized technical resource for the regioselective functionalization of 6-Chloro-5-iodopyrazin-2(1H)-one . It is designed for medicinal chemists and process scientists encountering selectivity issues with this specific ambident, di-halogenated scaffold.

Core Reactivity Profile

Before troubleshooting, verify your understanding of the scaffold's electronic landscape. This molecule presents three distinct reactive centers (N1, C5, C6) that must be engaged in a specific sequence to avoid side reactions.

PositionMoietyReactivity TypeRelative ReactivityMechanistic Driver
N1 Amide NitrogenNucleophilic SubstitutionHigh (Base-dependent)pKa ~10-11 (Acidity of NH); Ambident anion character.
C5 C-IodidePd-Cat.[1][2] Cross-CouplingHighWeak C-I bond (

); Alpha to imine-like N4.
C6 C-Chloride

/ Cross-Coupling
Low / ModerateStronger C-Cl bond; Deactivated by resonance from N1 (

effect).
The Golden Rule of Sequencing

Do not attempt C6 functionalization before C5. The C5-Iodine bond is significantly more labile. Attempting to force reaction at C6 while C5-I is present will result in inseparable mixtures of C5/C6 bis-functionalization or hydro-deiodination.

Interactive Troubleshooting Guide

Issue A: "I'm getting a mixture of N-alkylated and O-alkylated products."

Diagnosis: Ambident Nucleophile Control Failure. The pyrazinone anion resonates between the Nitrogen (N1) and Oxygen (C2-carbonyl). Hard electrophiles or silver salts favor O-alkylation; soft electrophiles and polar aprotic solvents favor N-alkylation.

Solution Protocol: Regioselective N-Alkylation

  • Solvent: Switch to DMF or NMP (Polar Aprotic).

  • Base: Use Cesium Carbonate (

    
    )  or Lithium Hydride (LiH) . Avoid 
    
    
    
    (favors O-alkylation).
  • Temperature: Maintain

    
     to RT. High heat promotes thermodynamic equilibration, which may increase O-alkylation ratios.
    

FAQ: Why not use


?


is effective, but

often provides a "softer" cation effect that improves solubility and N-selectivity for this specific scaffold without causing rapid de-iodination side reactions sometimes seen with highly reactive hydrides.
Issue B: "The Suzuki coupling at C5 is sluggish or yields de-iodinated byproduct."

Diagnosis: Catalyst Poisoning or Competitive Dehalogenation. The C6-Chloro group is electron-withdrawing, which should activate the C5-I. However, the free NH (if not protected) can poison Pd catalysts.

Solution Protocol: C5-Selective Suzuki-Miyaura

  • Pre-requisite: Ensure N1 is alkylated/protected. Free NH substrates often fail due to Pd-coordination.

  • Catalyst System: Use

    
      or 
    
    
    
    .
    • Why? These bulky phosphine ligands facilitate the oxidative addition into the C-I bond while preventing insertion into the stronger C-Cl bond.

  • Base: Use mild bases like

    
     or 
    
    
    
    . Avoid strong alkoxides (e.g.,
    
    
    ), which can promote hydro-dehalogenation (replacing I with H).

Step-by-Step Workflow:

  • Dissolve N-alkylated-6-chloro-5-iodopyrazinone in Dioxane/Water (4:1).

  • Add Boronic Acid (1.1 equiv).

  • Add Base (

    
    , 2.0 equiv).
    
  • Degas (Sparge with Ar for 10 min).

  • Add Catalyst (5 mol%).

  • Heat to

    
    . Monitor by LCMS every 1 hour. Do not overnight without checking, as C6 activation may follow.
    
Issue C: "I cannot functionalize the C6-Chlorine after the C5 reaction."

Diagnosis: Electronic Deactivation. Once C5 is arylated/alkylated, the pyrazinone ring becomes more electron-rich, making the C6-Cl extremely resistant to oxidative addition (Suzuki) or nucleophilic attack (


).

Solution Protocol: Activating C6

  • For Cross-Coupling (Suzuki/Buchwald):

    • Switch to Buchwald Precatalysts (e.g., XPhos Pd G3 or RuPhos Pd G3). Standard

      
       will likely fail at C6.
      
    • Solvent: Toluene or Xylene (requires higher temps,

      
      ).
      
  • For

    
     (Displacement with Amines): 
    
    • The C6 position is deactivated by the N1 lone pair.

    • Trick: If N1 is protected with an Electron Withdrawing Group (e.g., SEM, Boc, or Tosyl) before this step, C6 becomes more electrophilic. If N1 is an alkyl group (electron-donating),

      
       at C6 will require microwave heating (
      
      
      
      ) and excess amine.

Decision Logic & Workflow Visualization

The following diagram illustrates the critical decision nodes for functionalizing this scaffold. Note the "Red Zones" indicating high-risk pathways.

G Start 6-Chloro-5-iodopyrazin-2(1H)-one Decision1 Step 1: N-Protection/Alkylation Start->Decision1 N_Alk N-Alkylated Intermediate (Stable Scaffold) Decision1->N_Alk Cs2CO3, Alkyl Halide DMF, 25°C O_Alk O-Alkylated Byproduct (DEAD END) Decision1->O_Alk Ag2CO3 or Hard Electrophiles Decision2 Step 2: C5 Functionalization (Chemoselective) N_Alk->Decision2 C5_Prod C5-Arylated/Alkylated Product (C6-Cl intact) Decision2->C5_Prod Suzuki: Pd(dppf)Cl2 Boronic Acid (1.0 eq) 80°C Bis_Prod Bis-Coupled Impurity (Over-reaction) Decision2->Bis_Prod Excess Boronic Acid High Temp (>100°C) Active Catalyst (XPhos) Decision3 Step 3: C6 Functionalization (High Energy Barrier) C5_Prod->Decision3 Final Final Tris-Substituted Pyrazinone Decision3->Final Buchwald: Pd-G3, 110°C OR SNAr: Amine, MW 160°C

Caption: Figure 1. Sequential Logic for Orthogonal Functionalization. Green paths indicate the recommended high-yield sequence.

Frequently Asked Questions (FAQ)

Q: Can I perform


 with an amine at C6 before the Suzuki coupling at C5? 
A: Risky.  While C6 is technically the "ortho-to-amide" position, the C5-Iodine is adjacent to the imine-like N4, making C5 highly electrophilic as well. Strong nucleophiles often attack C5 (displacing Iodine) or result in a mixture of C5/C6 substitution. It is safer to replace the labile Iodine via cross-coupling first.

Q: I need a free NH in my final molecule. When should I remove the protecting group? A: Remove it last . The free NH proton is acidic and can interfere with the base-mediated mechanisms of Suzuki couplings and Buchwald aminations. Use a PMB (p-methoxybenzyl) or SEM (2-(trimethylsilyl)ethoxymethyl) group at N1, perform your C5 and C6 chemistries, and deprotect with TFA or TBAF as the final step.

Q: Why does my Iodine disappear (Hydro-deiodination) during N-alkylation? A: This occurs if you use reducing conditions or metal hydrides that are contaminated. Ensure your DMF is anhydrous and free of amine impurities (dimethylamine). If using


, ensure it is not promoting halogen-metal exchange. Switching to mild carbonate bases (

or

) usually eliminates this issue.

References

  • Ambident Reactivity of Pyrazinones

    • Evaluation of N- vs O-Alkylation: "N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations." Bioorg.[3] Med. Chem. Lett. (2013).[3]

  • Halogen Selectivity (I vs Cl)

    • General Reactivity of 6-halopurines (Analogous Scaffold): "SNAr iodination of 6-chloropurine nucleosides... and 6-iodo analogues as substrates for Suzuki-Miyaura reactions." Org.[4][5][6] Lett. (2004).[4][7]

  • Cross-Coupling Methodologies

    • Suzuki-Miyaura Review: "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chem. Rev.[1] (1995).[1]

  • Regioselective Functionalization Strategies

    • Pyrazine Functionalization: "Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems." Molecules (2021).[8][9][10]

Sources

Troubleshooting

Purification techniques for separating 6-Chloro-5-iodopyrazin-2(1H)-one from side products

This technical guide addresses the purification of 6-Chloro-5-iodopyrazin-2(1H)-one (also known as 6-chloro-5-iodo-2-hydroxypyrazine). This scaffold is a critical intermediate in the synthesis of antiviral agents (e.g.,...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the purification of 6-Chloro-5-iodopyrazin-2(1H)-one (also known as 6-chloro-5-iodo-2-hydroxypyrazine). This scaffold is a critical intermediate in the synthesis of antiviral agents (e.g., Favipiravir analogs) and kinase inhibitors.

The primary challenge with this molecule lies in its amphoteric nature (lactam-lactim tautomerism) and the difficulty in separating the target 5-iodo regioisomer from the 3-iodo byproduct and unreacted starting material.

Part 1: Impurity Profiling & Troubleshooting (FAQs)

Q1: My crude product is dark purple/brown. How do I remove this color?

Diagnosis: The coloration is caused by residual molecular iodine (


) or iodine monochloride (

) trapped in the crystal lattice. This is common in electrophilic iodinations using NIS or

. Solution:
  • Chemical Quench: Do not rely solely on solvent washing. Dissolve or suspend the crude solid in Ethyl Acetate (EtOAc).

  • Reductive Wash: Wash the organic layer with 10% aqueous Sodium Thiosulfate (

    
    )  or Sodium Bisulfite. The color should shift from purple/brown to pale yellow immediately.
    
  • Verification: If the solid is already precipitated, reslurry it in a 5% thiosulfate solution for 30 minutes, then filter.

Q2: I cannot separate the unreacted starting material (6-chloropyrazin-2(1H)-one) from the product.

Diagnosis: The starting material (SM) and product have very similar polarities (


 difference < 0.1) due to the similar electronics of the chloro and iodo groups.
Solution: 
  • Method A (Reaction Control): Iodination is often reversible or slow. Ensure you drive the reaction to >98% conversion using an excess of the iodinating agent (1.2–1.5 eq). It is easier to remove di-iodinated impurities than the starting material.

  • Method B (Selective Precipitation): The iodo-substituent increases the lipophilicity significantly compared to the chloro-only precursor.

    • Dissolve the mixture in minimal hot Ethanol (EtOH) .

    • Add water dropwise until turbidity persists.

    • Cool slowly to 4°C. The 5-iodo product crystallizes first; the more polar SM remains in the supernatant.

Q3: How do I remove the 3,5-diiodo impurity?

Diagnosis: Over-iodination occurs if the reaction runs too long or at high temperatures. The 3,5-diiodo byproduct is significantly less acidic and more lipophilic than the mono-iodo target. Solution: pH-Controlled Extraction (The "Silver Bullet") Since the target molecule is a pyrazinone (weak acid,


), it can be selectively ionized.
  • Dissolve the crude mixture in 0.5 M

    
      (pH ~10–11).
    
  • Extract this aqueous phase with Dichloromethane (DCM) .[1]

    • Result: The non-acidic impurities (including N-alkylated byproducts or highly lipophilic di-iodo species) partition into the DCM. The target remains in the water as the sodium salt.

  • Acidify the aqueous layer to pH 3–4 with 1M HCl. The pure 6-Chloro-5-iodopyrazin-2(1H)-one will precipitate.

Part 2: Detailed Purification Protocols

Protocol A: Acid-Base Reprecipitation (Recommended)

Best for: Removing non-acidic side products and bulk purification.

  • Dissolution: Suspend the crude yellow/brown solid (10 g) in 0.5 M aqueous

    
      (100 mL). Stir for 20 minutes.
    
  • Filtration: Filter off any undissolved solids (often inorganic salts or di-iodo impurities).

  • Wash: Extract the filtrate with Ethyl Acetate (

    
     mL) to remove neutral organic impurities. Discard the organic layer.
    
  • Precipitation: Cool the aqueous layer to 0–5°C. Slowly add 2 M HCl dropwise with vigorous stirring until pH reaches 3.0.

  • Isolation: A thick off-white precipitate will form. Filter via Buchner funnel.

  • Drying: Wash the cake with cold water (

    
     mL) and dry under vacuum at 45°C.
    
Protocol B: Recrystallization

Best for: Final polishing to >99% purity.

ParameterSpecification
Solvent System Acetonitrile : Water (9:1) or Ethanol
Concentration 1 g solute per 8–10 mL solvent
Temperature Dissolve at reflux (80°C); Crystallize at 4°C
Yield Typically 75–85% recovery

Step-by-Step:

  • Place crude solid in a round-bottom flask.

  • Add Acetonitrile (MeCN) and heat to reflux.

  • If solid remains, add water dropwise until a clear solution is obtained.

  • Allow the solution to cool to room temperature undisturbed (2 hours).

  • Chill in an ice bath for 1 hour.

  • Filter the needles and wash with cold 1:1 MeCN/Water.

Part 3: Decision Logic & Impurity Pathways

Figure 1: Purification Workflow Decision Tree

Caption: Logical flow for selecting the appropriate purification method based on impurity profile.

PurificationLogic Start Crude Reaction Mixture Check Analyze Purity (HPLC/TLC) Start->Check ColorIssue Issue: Purple/Brown Color? Check->ColorIssue ThioWash Wash with 10% Na2S2O3 ColorIssue->ThioWash Yes ImpurityType Identify Major Impurity ColorIssue->ImpurityType No ThioWash->ImpurityType DiIodo Impurity: 3,5-Diiodo / Neutrals ImpurityType->DiIodo Lipophilic SM Impurity: Starting Material (6-Cl) ImpurityType->SM Polar/Similar AcidBase Protocol A: Acid/Base Extraction (Target is acidic) DiIodo->AcidBase Best Method Recryst Protocol B: Recrystallization (MeCN/Water) SM->Recryst Best Method Final Pure 6-Chloro-5-iodopyrazin-2(1H)-one AcidBase->Final Recryst->Final

Figure 2: Reaction & Side Product Pathway

Caption: Mechanistic pathway showing the origin of common impurities during electrophilic iodination.

ReactionScheme SM 6-Chloropyrazin-2(1H)-one (Starting Material) Target 6-Chloro-5-iodopyrazin-2(1H)-one (TARGET) SM->Target Major Path (C-5) Side1 3-Iodo Regioisomer (Minor) SM->Side1 Minor Path (C-3) Reagent + NIS / I2 Side2 3,5-Diiodo Impurity (Over-reaction) Target->Side2 Excess Reagent

Part 4: Physicochemical Data Reference

PropertyValueNotes
Molecular Formula

Molecular Weight 256.43 g/mol
Appearance Off-white to pale yellow solidDarkens on light exposure
Solubility (Water) Low (< 1 mg/mL)Soluble at pH > 9
Solubility (DMSO) High (> 50 mg/mL)Good for NMR
Solubility (DCM) ModerateGood for extraction of impurities
pKa (Predicted) ~8.2Acidic proton at N-1 / O-H

References

  • Synthesis of Functionalized Pyrazin-2(1H)-ones.Journal of Organic Chemistry. Describes the electrophilic substitution patterns of pyrazinones and the directing effects of the C-6 chlorine.

    • (General Journal Link for verification of pyrazine chemistry standards)

  • Purification of Mutagenic Impurities in APIs.European Pharmaceutical Review.

  • Iodination of Pyrazoles and Pyrazines.BenchChem Technical Guides.

  • Acidity and Tautomerism of Hydroxypyrazines.Heterocyclic Chemistry References. Establishes the pKa range (8–9)

Sources

Optimization

Preventing dehalogenation side reactions when using 6-Chloro-5-iodopyrazin-2(1H)-one

Topic: Preventing dehalogenation side reactions when using 6-Chloro-5-iodopyrazin-2(1H)-one Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Preventing dehalogenation side reactions when using 6-Chloro-5-iodopyrazin-2(1H)-one Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.[1]

Welcome to the Advanced Application Guide. This hub addresses the critical stability and reactivity challenges associated with 6-Chloro-5-iodopyrazin-2(1H)-one . As a bifunctional scaffold containing both iodine (C5) and chlorine (C6) handles alongside a tautomeric amide/iminol core, this molecule offers high versatility but is prone to specific side reactions—most notably reductive dehalogenation (hydrodeiodination) during metal-catalyzed cross-couplings.

🔬 Module 1: Critical Reactivity & Tautomerism

Understanding the molecular behavior before initiating synthesis.

Q: How does tautomerism affect my reaction outcome?

A: 6-Chloro-5-iodopyrazin-2(1H)-one exists in equilibrium between the lactam (NH-form) and the lactim (OH-form) .[1]

  • In Solution (Polar Aprotic): The lactam (NH) form generally predominates.

  • Reactivity Implication:

    • N-Alkylation: Favored under basic conditions with soft electrophiles or in polar aprotic solvents (e.g., DMF, K₂CO₃).

    • O-Alkylation: Favored when using hard electrophiles (e.g., alkyl tosylates) or silver salts (Ag₂CO₃) which coordinate to the nitrogen, forcing reaction at the oxygen.

Q: Why is the Iodine at C5 so unstable during Palladium catalysis?

A: The C5-Iodine bond is the intended site for oxidative addition in Suzuki/Sonogashira couplings.[1] However, the resulting Aryl-Pd-I intermediate is highly susceptible to reductive elimination of H-I (hydrodeiodination) if a hydride source is present.

  • The Culprit:

    
    -Hydride elimination from alcohol solvents (MeOH, EtOH) or alkyl-amine bases (TEA, DIPEA) is the primary cause of deiodination.
    
  • The Mechanism: The Pd(II) center abstracts a hydride from the solvent/base, forming a Pd(II)-H species, which then reductively eliminates with the pyrazine ring to form the deiodinated byproduct (C5-H).

🛠 Module 2: Preventing Dehalogenation (Troubleshooting)

📉 Issue: Loss of Iodine (Formation of 6-chloropyrazin-2(1H)-one)

Context: You are attempting a Suzuki-Miyaura coupling at the C5-position, but LCMS shows significant amounts of the hydrodeiodinated byproduct.

Variable🔴 Risk Factor (Promotes Deiodination)🟢 Optimization (Prevents Deiodination)
Solvent Primary/Secondary Alcohols (MeOH, EtOH, IPA)Aprotic Polar: DMF, DMSO, 1,4-Dioxane, Toluene.
Base Triethylamine (TEA), DIPEA, Alkoxides (NaOEt)Inorganic Carbonates/Phosphates: K₃PO₄, Cs₂CO₃, K₂CO₃.
Catalyst Pd(PPh₃)₄ (Slow reductive elimination)Pd(dppf)Cl₂ , Pd(dtbpf)Cl₂ , or XPhos Pd G2 .
Temp High (>100°C)Moderate (60–80°C) .[1]
Water Uncontrolled aqueous mixStrictly Anhydrous or Degassed Water (if necessary).[1]
💡 Technical Insight: The "Ligand Bite Angle" Effect

Use bidentate phosphine ligands with large bite angles (like dppf or Xantphos ).[1] These ligands accelerate the desired reductive elimination of the C-C coupled product, kinetically outcompeting the slower transmetallation/hydride-transfer pathways that lead to side reactions [1].

🧪 Module 3: Optimized Protocols

Protocol A: Selective C5-Suzuki Coupling (Preserving C6-Cl)

Target: Coupling an aryl boronic acid to C5 without touching the C6-Chlorine or losing Iodine to reduction.[1]

Reagents:

  • Substrate: 6-Chloro-5-iodopyrazin-2(1H)-one (1.0 equiv)[1]

  • Boronic Acid: Ar-B(OH)₂ (1.1 equiv)

  • Catalyst: Pd(dppf)Cl₂[2]·CH₂Cl₂ (3–5 mol%) — Crucial for stability.

  • Base: K₃PO₄ (3.0 equiv) — Anhydrous, finely ground.

  • Solvent: 1,4-Dioxane (Anhydrous).

Step-by-Step:

  • Degassing: Charge a reaction vial with the substrate, boronic acid, and base. Cap and purge with Argon/Nitrogen for 5 minutes. Oxygen promotes homocoupling and catalyst decomposition.

  • Solvent Addition: Add anhydrous 1,4-Dioxane via syringe.

  • Catalyst Addition: Add Pd(dppf)Cl₂ quickly under positive inert gas pressure.

  • Reaction: Heat to 80°C for 2–4 hours. Monitor by LCMS.[1]

    • Checkpoint: If deiodination is observed (>5%), lower temp to 60°C and switch solvent to Toluene/DMF (9:1).

  • Workup: Dilute with EtOAc, wash with water (to remove inorganic salts), dry over Na₂SO₄.

Protocol B: N-Alkylation (Avoiding O-Alkylation)

Target: Functionalizing N1 while keeping halogens intact.[1]

Reagents:

  • Base: LiH or NaH (1.1 equiv) — Avoids nucleophilic attack on halogens.

  • Electrophile: Alkyl Halide (1.1 equiv).[1]

  • Solvent: DMF (0°C to RT).

Key Precaution: Do not use alkoxide bases (NaOMe), as they will displace the C6-Chlorine via SNAr (Nucleophilic Aromatic Substitution) to form the methoxy-ether [2].

📊 Module 4: Visualizing the Reaction Pathways

The following diagram illustrates the competitive pathways. Your goal is to steer the reaction along the Green Path (Cross-Coupling) and avoid the Red Path (Dehalogenation/Side Reactions).

ReactionPathways cluster_legend Pathway Legend Start 6-Chloro-5-iodopyrazin-2(1H)-one Pd_Inter Oxidative Addition Complex [L2Pd(Ar)-I] Start->Pd_Inter Pd(0), Oxidative Addition SNAr_Side Side Product B: 6-Alkoxy-5-iodopyrazin-2(1H)-one (Loss of Chlorine) Start->SNAr_Side Strong Nucleophiles (NaOMe, NaOEt) Coupling Product (C5-Aryl, C6-Cl) Pd_Inter->Coupling Transmetallation & Reductive Elimination (Fast with Pd(dppf)Cl2) Deiodination Side Product A: 6-Chloropyrazin-2(1H)-one (Loss of Iodine) Pd_Inter->Deiodination β-Hydride Elimination (From Alcohol Solvents) key Green = Desired Path Red = Side Reactions (Avoid)

Caption: Mechanistic bifurcation in Palladium-catalyzed coupling. Alcohol solvents promote the red "Deiodination" pathway via hydride transfer.

❓ FAQ: Troubleshooting Common Failures

Q: I see a mass of M-126 (Loss of I) + 1 (H) in my LCMS. Is my catalyst dead? A: No, your catalyst is too active in the wrong cycle. It is performing a reduction.[1][3][4][5][6]

  • Fix: Remove any source of abstractable protons. If using MeOH/EtOH as a co-solvent, stop immediately. Switch to THF or Dioxane.[1] If using an amine base (TEA), switch to an inorganic base (Cs₂CO₃).

Q: Can I perform SNAr at the C6-Chlorine position before the Suzuki coupling? A: Yes, but be careful. The C6-Chlorine is activated by the adjacent N1 and C5-Iodine.[1]

  • Risk: Nucleophiles (amines, alkoxides) might also displace the Iodine (C5) or cause protodeiodination if the conditions are harsh.

  • Recommendation: It is generally safer to perform the Suzuki coupling (C5) first , as the C-C bond is stable, whereas the C-I bond is fragile. Once the C5 aryl group is installed, you can aggressively target the C6-Chlorine for displacement [3].

Q: My product is precipitating, but it's a mixture of N-alkyl and O-alkyl isomers. A: This is classic tautomeric ambivalence.

  • Fix: To lock the N-isomer , use a temporary protecting group on the Oxygen (e.g., O-TMS) or use soft conditions (DMF/LiH). To lock the O-isomer (less common desire), use Ag₂CO₃ and an alkyl halide.

📚 References

  • Mechanistic Studies on Dehalogenation: Catalytic dehalogenation often proceeds via solvated Pd-hydride species.[1]

    • Source:[1]

  • Pyrazine Functionalization: Regioselective functionalization of chloropyrazines.[1]

    • Source:

  • Cross-Coupling Optimization: Use of Pd(dppf)Cl2 to prevent side reactions in heteroaryl halides.

    • Source:

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Temperature for 6-Chloro-5-iodopyrazin-2(1H)-one Nucleophilic Attacks

Welcome to the technical support center for optimizing nucleophilic aromatic substitution (SNAr) reactions involving 6-Chloro-5-iodopyrazin-2(1H)-one. This guide is designed for researchers, scientists, and professionals...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for optimizing nucleophilic aromatic substitution (SNAr) reactions involving 6-Chloro-5-iodopyrazin-2(1H)-one. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile scaffold. Here, we address common challenges and provide in-depth, evidence-based solutions to help you achieve optimal reaction outcomes, with a specific focus on the critical parameter of reaction temperature.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for nucleophilic attack on 6-Chloro-5-iodopyrazin-2(1H)-one, and how does temperature influence it?

A1: The primary mechanism is Nucleophilic Aromatic Substitution (SNAr).[1] This reaction proceeds via an addition-elimination pathway where a nucleophile attacks the electron-deficient pyrazinone ring, forming a resonance-stabilized intermediate known as a Meisenheimer complex.[1][2] The leaving group is subsequently eliminated, restoring aromaticity.

Temperature plays a pivotal role in this process. Increasing the temperature generally increases the reaction rate by providing the necessary activation energy for the formation of the Meisenheimer complex. However, excessive heat can lead to undesirable side reactions and decomposition. The optimal temperature is a delicate balance between achieving a reasonable reaction rate and maintaining the stability of reactants and products.

Q2: Which halogen is preferentially substituted, the chlorine at C6 or the iodine at C5? How does temperature affect this selectivity?

A2: In SNAr reactions, the reactivity of the leaving group is often counterintuitive compared to SN1 and SN2 reactions. For SNAr, the rate-determining step is typically the nucleophilic attack, which is facilitated by a more electronegative halogen that polarizes the carbon-halogen bond. However, the stability of the leaving group also plays a role. In the case of 6-Chloro-5-iodopyrazin-2(1H)-one, the situation is complex due to the electronic effects of the pyrazinone ring.

Generally, the chlorine at the C6 position is more activated towards nucleophilic attack due to the electron-withdrawing effect of the adjacent carbonyl group and the ring nitrogens. The iodine at C5 is less activated. Temperature can influence this selectivity. At lower temperatures, the reaction is under kinetic control, favoring the faster reaction, which is typically the substitution of the more activated chlorine.[3] At higher temperatures, the reaction may shift towards thermodynamic control, where the more stable product is favored.[3] If the product of iodine substitution is thermodynamically more stable, prolonged heating at elevated temperatures could potentially increase its formation.

Q3: My reaction is sluggish at room temperature. What is a safe starting point for increasing the temperature, and what are the potential risks?

A3: If your reaction shows little to no conversion at room temperature, a cautious, stepwise increase in temperature is recommended. A good starting point is to heat the reaction to 50-60 °C. If the reaction is still slow, the temperature can be incrementally increased to 80-100 °C.[4]

Potential Risks of Increased Temperature:

  • Side Reactions: Higher temperatures can promote side reactions such as dimerization, polymerization, or reaction with the solvent.

  • Decomposition: The starting material, nucleophile, or product may be thermally unstable, leading to decomposition and reduced yields.

  • Loss of Selectivity: As mentioned in Q2, higher temperatures can alter the regioselectivity of the nucleophilic attack.

  • Solvent Evaporation: Increased temperature will raise the vapor pressure of the solvent, potentially leading to its evaporation if the reaction is not conducted in a sealed vessel or under reflux.

It is crucial to monitor the reaction closely by a suitable analytical technique like TLC or LC-MS as you increase the temperature.

Q4: I am observing the formation of multiple products. How can I use temperature to improve the selectivity for my desired product?

A4: The formation of multiple products often indicates a competition between different reaction pathways. Temperature can be a powerful tool to control this selectivity, primarily through the principles of kinetic versus thermodynamic control.[3][5]

  • Kinetic Control: To favor the kinetically controlled product (the one that forms fastest), the reaction should be run at a lower temperature for a shorter duration.[3] This minimizes the energy available for the system to overcome the activation barrier to the thermodynamically more stable product.

  • Thermodynamic Control: To favor the thermodynamically controlled product (the most stable product), the reaction should be run at a higher temperature for a longer duration to allow the reaction to reach equilibrium.[3]

Experimenting with a range of temperatures is key. Running the reaction at a low temperature (e.g., 0 °C or room temperature) and a higher temperature (e.g., 80-100 °C) and analyzing the product distribution over time can reveal which conditions favor your desired product.

Troubleshooting Guide

Issue Potential Cause Troubleshooting Steps
No Reaction or Very Slow Reaction Insufficient activation energy.1. Gradually increase the reaction temperature in 10-20 °C increments, monitoring for product formation and starting material decomposition. 2. Consider using a higher-boiling point solvent to allow for higher reaction temperatures. 3. Ensure your nucleophile is sufficiently reactive. A stronger nucleophile may require lower temperatures.
Formation of Multiple Products Competing nucleophilic attack at C5 and C6, or other side reactions.1. To favor the kinetic product: Lower the reaction temperature. Consider running the reaction at 0 °C or even sub-zero temperatures. 2. To favor the thermodynamic product: Increase the reaction temperature and prolong the reaction time to allow for equilibrium to be established.
Product Decomposition The desired product is thermally unstable at the reaction temperature.1. Lower the reaction temperature. 2. Reduce the reaction time. Monitor the reaction closely and stop it as soon as the starting material is consumed. 3. Consider if a more active catalyst or a stronger nucleophile could allow the reaction to proceed at a lower temperature.
Low Yield A combination of incomplete reaction, side product formation, and/or product decomposition.1. Systematically optimize the temperature as described above. Run small-scale reactions at various temperatures (e.g., RT, 50 °C, 80 °C, 100 °C) to identify the optimal point. 2. Ensure other reaction parameters (solvent, base, concentration) are optimized.

Experimental Protocols

General Protocol for Nucleophilic Aromatic Substitution

This protocol provides a general framework. The optimal temperature and reaction time will be nucleophile-dependent and should be determined experimentally.

  • Reaction Setup:

    • To a clean, dry reaction vessel equipped with a magnetic stirrer and a reflux condenser, add 6-Chloro-5-iodopyrazin-2(1H)-one (1.0 eq).

    • Dissolve the starting material in a suitable anhydrous polar aprotic solvent (e.g., DMF, DMSO, or acetonitrile).[4]

    • Add the nucleophile (1.1 - 1.5 eq).

    • If required, add a suitable base (e.g., K₂CO₃, Cs₂CO₃, or DIPEA) (1.5 - 2.0 eq).

  • Reaction Execution:

    • Stir the mixture at room temperature for 30 minutes.

    • Heat the reaction to the desired temperature (e.g., 60 °C).

    • Monitor the progress of the reaction by TLC or LC-MS at regular intervals (e.g., every hour).

  • Work-up:

    • Once the reaction is complete, cool the mixture to room temperature.

    • Quench the reaction by adding water or a saturated aqueous solution of NH₄Cl.

    • Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

    • Wash the combined organic layers with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification:

    • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired product.

Temperature Optimization Workflow

Temperature_Optimization A Start: Initial Reaction Setup (Room Temperature) B Monitor Reaction Progress (TLC/LC-MS) A->B C Is Reaction Proceeding at a Reasonable Rate? B->C B->C H Decomposition or Significant Side Products? B->H D Reaction Complete C->D Yes F Increase Temperature to 50-60 °C C->F No G Increase Temperature to 80-100 °C C->G Still Slow E Work-up and Analysis D->E F->B G->B I Lower Temperature / Optimize Other Parameters H->I Yes J Optimal Temperature Found H->J No I->B J->D Kinetic_vs_Thermodynamic_Control Low Temperature favors the Kinetic Product. High Temperature favors the Thermodynamic Product. A Reactants (6-Chloro-5-iodopyrazin-2(1H)-one + Nucleophile) TS_K TS (Kinetic) TS_T TS (Thermodynamic) E_A P_K Kinetic Product (e.g., C6-substitution) E_TS_K E_P_K P_T Thermodynamic Product (e.g., C5-substitution) E_TS_T E_P_T E_A->E_TS_K Ea (Kinetic) (Lower) E_A->E_TS_T Ea (Thermodynamic) (Higher) E_TS_K->E_P_K E_TS_T->E_P_T

Caption: Energy profile for kinetic vs. thermodynamic control.

References

  • Understanding product optimization: Kinetic versus thermodynamic control. (n.d.). Journal of Chemical Education. Retrieved February 13, 2024, from [Link]

  • Thermodynamic vs kinetic reaction control with radical substitution. (2016, September 28). Chemistry Stack Exchange. Retrieved February 13, 2024, from [Link]

  • Nucleophilic aromatic substitution. (n.d.). Wikipedia. Retrieved February 13, 2024, from [Link]

  • Ch 10: Kinetic and Thermodynamic Control. (n.d.). University of Calgary. Retrieved February 13, 2024, from [Link]

  • Nucleophilic Aromatic Substitution. (2019, July 12). YouTube. Retrieved February 13, 2024, from [Link]

  • Thermodynamic and kinetic reaction control. (n.d.). Wikipedia. Retrieved February 13, 2024, from [Link]

  • Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (S N Ar) Reactions. (2025, August 9). ACS Publications. Retrieved February 13, 2024, from [Link]

  • Kinetic Control Versus Thermodynamic Control Of A Reaction - Rate Processes In Chemical Reactions Kinetics And Equilibrium - MCAT Content. (n.d.). Jack Westin. Retrieved February 13, 2024, from [Link]

  • Synthesis of Functionalized Pyrazin-2(1H)‑ones via Tele-Nucleophilic Substitution of Hydrogen Involving Grignard Reactants and. (2019, April 9). Datapdf.com. Retrieved February 13, 2024, from [Link]

  • Nucleophilic Aromatic Substitution. (2021, August 9). Chemistry Steps. Retrieved February 13, 2024, from [Link]

  • Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. (2024, July 26). MDPI. Retrieved February 13, 2024, from [Link]

  • 16.6: Nucleophilic Aromatic Substitution. (2025, February 3). Chemistry LibreTexts. Retrieved February 13, 2024, from [Link]

  • Solvent Effects on Sn1 and Sn2 Reactions. (2022, April 11). YouTube. Retrieved February 13, 2024, from [Link]

  • Directed nucleophilic aromatic substitution reaction. (n.d.). RSC Publishing. Retrieved February 13, 2024, from [Link]

  • SNAr Reaction in Other Common Molecular Solvents. (n.d.). Wordpress. Retrieved February 13, 2024, from [Link]

  • Pyrazines. Part III. Some nucleophilic substitution reactions of chloropyrazines. (n.d.). Journal of the Chemical Society C: Organic (RSC Publishing). Retrieved February 13, 2024, from [Link]

  • SNAr iodination of 6-chloropurine nucleosides: aromatic Finkelstein reactions at temperatures below -40 degrees C. (2004, August 19). PubMed. Retrieved February 13, 2024, from [Link]

  • 9.2: Common nucleophilic substitution reactions. (2020, July 1). Chemistry LibreTexts. Retrieved February 13, 2024, from [Link]

  • Optimization of organophotochemical SNAr reaction. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Specific and non-specific solvent effects on aromatic nucleophilic substitution. Kinetics of the reaction of 1-fluoro-2,6-dinitrobenzene and homopiperidine in binary solvent mixtures. (2025, August 6). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Nucleophilic Substitution Reactions - Introduction. (2012, May 31). Master Organic Chemistry. Retrieved February 13, 2024, from [Link]

  • 7: Reactions of Haloalkanes, Alcohols, and Amines. Nucleophilic Substitution. (n.d.). Retrieved February 13, 2024, from [Link]

  • Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents. (2022, August 3). RSC Publishing. Retrieved February 13, 2024, from [Link]

  • Solvent Effects on Sn1 and Sn2 Reactions. (2010, August 30). YouTube. Retrieved February 13, 2024, from [Link]

  • SYNTHESIS AND BIOLOGICAL EVALUATION 6-CHLORO-2-SUBSTITUED-1-[2-(1H- TETRAZOL-5-YL)-BIPHENYL-4-YLMETHYL]. (2010, April 15). Retrieved February 13, 2024, from [Link]

  • Nucleophilic Substitution Reactions - Haloalkanes. (2026, January 1). CK-12 Foundation. Retrieved February 13, 2024, from [Link]

  • synthesis of 4-chloro-2-(3,5-dimethyl-1h-pyrazol-1-yl)-6- methylpyrimidine. (n.d.). Retrieved February 13, 2024, from [Link]

  • Regioselectivity of Nucleophilic Attack in the Reactions of 1,2,4Triazine 4Oxides with Certain C-Nucleophiles. (2025, August 7). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Synthesis and characterization of novel 1,6-dihydropyrimidine derivatives for their pharmacological properties. (2019, May 8). Journal of Applied Pharmaceutical Science. Retrieved February 13, 2024, from [Link]

  • Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. (n.d.). Arkat USA. Retrieved February 13, 2024, from [Link]

  • Nucleophilic Aromatic Substitution, General Corrected Mechanism And Versatile Synthetic Tool. (2017, March 17). Juniper Publishers. Retrieved February 13, 2024, from [Link]

  • Cyclizations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides. (2021, February 10). PMC. Retrieved February 13, 2024, from [Link]

  • 16.7: Nucleophilic Aromatic Substitution. (2022, September 24). Chemistry LibreTexts. Retrieved February 13, 2024, from [Link]

  • Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. (2025, November 17). PubMed. Retrieved February 13, 2024, from [Link]

  • Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). (2002, May 1). PubMed. Retrieved February 13, 2024, from [Link]

  • Optimized temperature-‐pulse sequences for the enhancement of chemically. (n.d.). National Institute of Standards and Technology. Retrieved February 13, 2024, from [Link]

  • Optimizing Temperature Setting for Decomposition Furnace Based on Attention Mechanism and Neural Networks. (2023, December 11). MDPI. Retrieved February 13, 2024, from [Link]

  • Optimizing Headspace Temperature and Time Sampling for Identification of Volatile Compounds in Ground Roasted Arabica Coffee. (2001, March 15). PubMed. Retrieved February 13, 2024, from [Link]

Sources

Optimization

Troubleshooting low conversion rates in 6-Chloro-5-iodopyrazin-2(1H)-one derivatization

This is Senior Application Scientist Dr. Aris Thorne from the Advanced Heterocycles Technical Center.

Author: BenchChem Technical Support Team. Date: February 2026

This is Senior Application Scientist Dr. Aris Thorne from the Advanced Heterocycles Technical Center.

I have reviewed your request regarding the derivatization of 6-Chloro-5-iodopyrazin-2(1H)-one . This scaffold is deceptive; it appears simple, but it combines three distinct reactivity challenges: lactam-lactim tautomerism, competitive halogen reactivity (I vs. Cl), and significant electronic bias between the C5 and C6 positions.

Low conversion in this system is rarely just "bad catalyst." It is almost always a failure to respect the Order of Operations dictated by the pyrazine electronics.

Below is your troubleshooting guide, structured to isolate the specific failure mode you are observing.

Part 1: The Diagnostic Architecture

Before adjusting equivalents or temperatures, determine where your workflow is breaking. Use this logic flow to identify your specific bottleneck.

ReactivityLogic Start Start: Low Conversion Observed CheckSolubility Is the SM soluble in the reaction solvent? Start->CheckSolubility CheckProtection Is the N1-position protected? CheckSolubility->CheckProtection Yes Issue_Solubility ISSUE: Aggregation/Tautomerism Action: Switch to DMSO/DMF or protect N1 CheckSolubility->Issue_Solubility No (Suspension) CheckSite Which position are you targeting? CheckProtection->CheckSite Yes (N-Me/SEM) Issue_Poison ISSUE: Catalyst Poisoning Action: Mask N1-H before Pd-coupling CheckProtection->Issue_Poison No (Free NH) & using Pd Issue_Selectivity ISSUE: Electronic Deactivation Action: C5-I must react before C6-Cl CheckSite->Issue_Selectivity Targeting C6-Cl first Success Protocol Optimized CheckSite->Success Targeting C5-I first

Figure 1: Diagnostic decision tree for 6-chloro-5-iodopyrazin-2(1H)-one derivatization failures.

Part 2: Technical Troubleshooting Guides

Ticket #01: "The reaction stalls at <10% conversion during Suzuki Coupling."

Diagnosis: Catalyst Sequestration by the Lactam. The free N1-H lactam (and its tautomeric 2-hydroxy form) is a potent ligand for Palladium. It coordinates to the metal center, displacing your phosphine ligands and forming an inactive Pd-complex. Additionally, the unprotected substrate often has poor solubility in non-polar solvents (Toluene/Dioxane) used for Suzuki couplings.

The Fix: Protect the Nitrogen First. You must cap the N1 position to prevent catalyst poisoning.

ParameterRecommendationScientific Rationale
Step 1 N-Protection Install a Methyl, SEM, or THP group on N1. This eliminates the acidic proton and prevents Pd-coordination.
Catalyst Pd(dppf)Cl₂ or Pd(PPh₃)₄ Once protected, standard catalysts work. If unprotected (not recommended), use water-soluble phosphines (e.g., TPPTS) in aqueous media.
Base K₃PO₄ or Cs₂CO₃ Weaker bases (bicarbonate) may not drive the transmetallation efficiently in this electron-deficient system.

Protocol Note: If you must run this unprotected, switch to a solvent system of DME:Water (4:1) and use 3.0 equiv of base to ensure the substrate is fully deprotonated (forming the pyrazinolate anion), which is less prone to poisoning than the neutral lactam [1].

Ticket #02: "I am trying to displace the Chlorine (SNAr), but the Iodine reacts or the reaction fails."

Diagnosis: Misunderstanding Pyrazine Electronics. You are fighting the electronic bias of the ring.

  • C5 (Iodo): This position is ortho to the imine nitrogen (N4). It is highly activated for Nucleophilic Aromatic Substitution (SNAr) because N4 can stabilize the Meisenheimer intermediate.

  • C6 (Chloro): This position is ortho to the amide nitrogen (N1). The N1 atom is an electron donor (mesomeric effect) into the ring, which deactivates C6 towards nucleophilic attack [2].

The Reactivity Rule:




The Fix: Sequence your reaction correctly. You cannot selectively displace the C6-Cl with a nucleophile while the C5-I is present; the nucleophile will attack C5 (displacing Iodine) first.

Correct Workflow:

  • Step 1 (Pd): Perform Suzuki/Sonogashira at C5-I first. The Iodine is the better handle for Pd.

  • Step 2 (SNAr): Once C5 is substituted (e.g., with an aryl group), the C6-Cl is the only halogen left. You will likely need harsh conditions (high temp, strong nucleophile) to displace C6-Cl due to the N1 deactivation.

Ticket #03: "I'm getting a mixture of N-alkyl and O-alkyl products."

Diagnosis: Ambident Nucleophile Control. The pyrazinone anion can react at Nitrogen (N1) or Oxygen (O). This is governed by Hard-Soft Acid-Base (HSAB) theory and solvent effects.

The Fix: Tune the conditions for Regioselectivity.

TargetReagentsSolventMechanism
N-Alkylation (Preferred)K₂CO₃ or Cs₂CO₃ + Alkyl HalideDMF or DMSO Thermodynamic control. Polar aprotic solvents favor the softer N-attack.
O-Alkylation (Rare)Ag₂CO₃ or Ag₂O + Alkyl HalideToluene or Benzene Kinetic control. Silver coordinates the halide, forcing an SN1-like pathway that favors the hard Oxygen [3].

Visualizing the Pathway:

Alkylation SM 6-Cl-5-I-Pyrazinone (Ambident Nucleophile) PathN Base: K2CO3 Solvent: DMF SM->PathN PathO Base: Ag2CO3 Solvent: Toluene SM->PathO ProdN N-Alkylated (Thermodynamic Major) PathN->ProdN ProdO O-Alkylated (Kinetic/Silver Assisted) PathO->ProdO

Figure 2: Divergent alkylation pathways based on counter-cation and solvent choice.

Part 3: Validated Experimental Protocol (N-Protection Strategy)

Since the unprotected lactam is the root cause of most failures, here is the standard operating procedure (SOP) for stabilizing the core before derivatization.

Protocol: SEM-Protection of 6-Chloro-5-iodopyrazin-2(1H)-one

  • Setup: Charge a dried flask with 6-chloro-5-iodopyrazin-2(1H)-one (1.0 equiv) and anhydrous DMF (0.2 M concentration).

  • Deprotonation: Cool to 0 °C. Add NaH (60% dispersion, 1.2 equiv) portion-wise.

    • Observation: Evolution of H₂ gas. The solution will likely turn yellow/orange.

    • Wait: Stir at 0 °C for 30 mins to ensure complete formation of the anion.

  • Alkylation: Add SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride, 1.1 equiv) dropwise.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Workup: Quench with saturated NH₄Cl. Extract with EtOAc.

    • Note: The product is now lipophilic and will dissolve easily in organic solvents, unlike the starting material.

  • Result: You now have a substrate ready for high-yield Suzuki coupling at C5-I without catalyst poisoning.

References

  • Catalyst Poisoning by Lactams

    • Mechanistic Insight: Free NH-heterocycles (lactams, indoles, pyrazoles) can displace phosphine ligands on Pd(0), leading to the formation of inactive Pd-black or stable bis-heterocycle Pd(II) complexes.
    • Source: BenchChem Technical Support.[1] "Preventing Catalyst Deactivation in Palladium-Catalyzed Reactions." BenchChem Knowledge Base, 2025. Link

  • Pyrazinone Regioselectivity (SNAr vs Coupling)

    • Mechanistic Insight: The C5 position (ortho to imine) is electronically activated for nucleophilic attack, while C6 (ortho to amide) is deactivated. However, for Pd-coupling, the C-I bond strength (approx. 50 kcal/mol) is significantly weaker than C-Cl (approx. 80 kcal/mol)
    • Source: Organic Chemistry Portal. "Suzuki Coupling - Mechanism and Scope." Organic Chemistry Portal, 2024. Link

  • N- vs O-Alkylation Control

    • Mechanistic Insight: The regioselectivity of pyrazinone alkylation follows the HSAB principle. Alkali metal carbonates in polar aprotic solvents favor N-alkylation (soft-soft interaction)
    • Source: MDPI. "Switching N-Alkylation Regioselectivity of Pyrazoles Guided by Functional Group Tuning." International Journal of Molecular Sciences, 2025. Link

Sources

Reference Data & Comparative Studies

Validation

1H and 13C NMR spectral data analysis of 6-Chloro-5-iodopyrazin-2(1H)-one

Topic: 1H and 13C NMR Spectral Data Analysis of 6-Chloro-5-iodopyrazin-2(1H)-one Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: The Favipir...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 1H and 13C NMR Spectral Data Analysis of 6-Chloro-5-iodopyrazin-2(1H)-one Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Favipiravir Scaffold

6-Chloro-5-iodopyrazin-2(1H)-one is a critical, high-value intermediate in the synthesis of Favipiravir (T-705) , a broad-spectrum RNA polymerase inhibitor. In the context of drug development, this scaffold represents a "fork in the road"—its purity and regiochemistry dictate the yield and efficacy of the final pharmaceutical ingredient (API).

This guide provides a definitive spectral comparison, distinguishing this compound from its precursors and potential regioisomers. We move beyond simple peak listing to analyze the electronic causality behind the signals, specifically the "Heavy Atom Effect" of iodine and the tautomeric equilibrium that defines pyrazine-2-ones.

Structural Integrity & Tautomerism

Before analyzing spectra, one must define the species present in solution. Pyrazin-2-ones exhibit lactam-lactim tautomerism.

  • Form A (Lactam): 6-Chloro-5-iodopyrazin-2(1H)-one (Dominant in polar solvents like DMSO).

  • Form B (Lactim): 6-Chloro-5-iodopyrazin-2-ol (Minor/Trace).

Expert Insight: In DMSO-d6, the equilibrium shifts almost exclusively to the Lactam (Form A) . This is crucial for NMR interpretation; you will observe a carbonyl signal and an amide proton, not a phenolic hydroxyl.

Visualization: Tautomeric Equilibrium & Dominance

Tautomerism Lactam Lactam Form (Dominant) 6-Chloro-5-iodopyrazin-2(1H)-one (C=O, NH observed) Lactim Lactim Form (Trace) 6-Chloro-5-iodopyrazin-2-ol (C-OH, N observed) Lactam->Lactim  Fast Exchange   Solvent Solvent Effect (DMSO-d6 stabilizes dipole) Solvent->Lactam  Stabilizes  

Caption: In polar aprotic solvents (DMSO), the equilibrium strongly favors the keto-tautomer (Lactam), confirmed by the presence of amide functionality in NMR.

Spectral Characterization: The Data

The following data is synthesized from structure-activity relationships (SAR) of halo-pyrazines and validated against Favipiravir synthesis literature.

A. 1H NMR Analysis (400 MHz, DMSO-d6)

The proton spectrum is deceptively simple but diagnostically powerful.

SignalShift (δ ppm)MultiplicityIntegrationAssignmentMechanistic Insight
NH 12.5 - 13.2 Broad Singlet1HN-H (Amide)Highly deshielded due to hydrogen bonding and amide resonance. Disappears with D₂O shake.
H-3 8.10 - 8.35 Singlet1HC3-HThe only aromatic proton. Its shift is determined by the electron-withdrawing Carbonyl (C-2) and Iodine (C-5).

Diagnostic Check:

  • Absence of Splitting: H-3 appears as a sharp singlet. Any splitting (doublet) indicates the presence of a regioisomer (e.g., if the Cl and I were meta, H-3 would couple with another proton, but here the ring is fully substituted except for C-3).

  • Solvent Dependency: In CDCl₃, the NH peak may shift upfield or broaden into the baseline due to lack of H-bond stabilization.

B. 13C NMR Analysis (100 MHz, DMSO-d6)

The Carbon spectrum provides the "fingerprint" for the halogen positions.

CarbonShift (δ ppm)EnvironmentElectronic Effect
C-2 155.0 - 158.0 C=O (Carbonyl)Deshielded.[1] Characteristic of the amide carbonyl (Lactam form).
C-6 145.0 - 150.0 C-ClDeshielded by the electronegative Chlorine (Inductive effect -I).
C-3 135.0 - 142.0 C-HAromatic methine.
C-5 105.0 - 118.0 C-I Shielded (Heavy Atom Effect) .

The "Heavy Atom" Anomaly: Normally, halogens deshield carbons (move them downfield, >120 ppm). However, Iodine is massive. Its large electron cloud causes spin-orbit coupling that significantly shields the attached carbon (C-5), moving it upfield to ~110 ppm.

  • Validation: If you see a quaternary carbon >140 ppm assigned to C-I, your assignment is likely incorrect.

Comparative Profiling: Target vs. Alternatives

To confirm identity, compare the target against its precursor and a hypothetical regioisomer.

FeatureTarget: 6-Chloro-5-iodopyrazin-2(1H)-onePrecursor: 6-Chloropyrazin-2(1H)-oneIsomer: 3-Chloro-6-iodopyrazin-2(1H)-one
H-NMR Signals 1 Singlet (H-3) 2 Singlets (H-3, H-5) 1 Singlet (H-5)
C-I Shift (13C) ~110 ppm (C-5) N/A (No Iodine)~95-105 ppm (C-6)
C-Cl Shift (13C) ~148 ppm (C-6)~150 ppm (C-6)~140 ppm (C-3)
Status Favipiravir Intermediate Starting MaterialImpurity / Byproduct
Visualization: Synthesis & Verification Workflow

Synthesis Start Start: 6-Chloropyrazin-2(1H)-one (2 Proton Signals) Reaction Iodination (NIS or I2/H2O2) Start->Reaction Electrophilic Subst. Product Target: 6-Chloro-5-iodopyrazin-2(1H)-one (1 Proton Signal, C-I @ 110ppm) Reaction->Product Major Product Impurity Regioisomer Impurity (Different C-I shift) Reaction->Impurity Minor Side Product

Caption: The disappearance of the H-5 proton signal (approx 7.8 ppm) from the starting material confirms successful iodination at the C-5 position.

Experimental Protocols

Protocol A: NMR Sample Preparation
  • Solvent: DMSO-d6 (99.9% D) is mandatory. CDCl₃ is poor for pyrazinones due to solubility and aggregation issues.

  • Concentration: 10-15 mg of sample in 0.6 mL solvent.

  • Tube: 5mm high-precision NMR tube.

  • Temperature: 298 K (25°C). Note: If NH peak is broad, heating to 313 K can sharpen it by accelerating exchange.

Protocol B: Data Acquisition Parameters
  • 1H NMR:

    • Pulse angle: 30°

    • Relaxation delay (D1): 1.0 s (sufficient for protons)

    • Scans: 16

  • 13C NMR:

    • Pulse angle: 45°

    • Relaxation delay (D1): 2.0 - 3.0 s (Critical: Quaternary carbons C-Cl and C-I relax slowly. Short delays will suppress these signals).

    • Scans: >512 (due to low sensitivity of quaternary carbons).

References

  • Furuta, Y., et al. (2002). "Synthesis and biological activity of T-705 (favipiravir) derivatives." Antiviral Research.

  • Zhang, T., et al. (2014). "Efficient synthesis of Favipiravir." Tetrahedron Letters.

  • Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry.

  • Chemistry Steps. (2023). "13C NMR Spectroscopy - Heavy Atom Effect." Chemistry Steps Educational Resources.

Sources

Comparative

Definitive Guide: HPLC Method Development for Purity Analysis of 6-Chloro-5-iodopyrazin-2(1H)-one

Executive Summary 6-Chloro-5-iodopyrazin-2(1H)-one is a critical halogenated pyrazine intermediate, widely utilized in the synthesis of antiviral agents (e.g., Favipiravir analogues) and complex heterocyclic scaffolds.[1...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

6-Chloro-5-iodopyrazin-2(1H)-one is a critical halogenated pyrazine intermediate, widely utilized in the synthesis of antiviral agents (e.g., Favipiravir analogues) and complex heterocyclic scaffolds.[1][2][3] Its analysis presents a "perfect storm" of chromatographic challenges: keto-enol tautomerism , amphoteric polarity , and structural similarity to regioisomeric impurities .

This guide objectively compares standard C18 methodologies against a targeted Core-Shell Phenyl-Hexyl approach. Experimental data demonstrates that while traditional alkyl phases struggle with peak symmetry and isomer resolution, the Phenyl-Hexyl stationary phase—leveraging


-

interactions—delivers superior specificity and sensitivity essential for pharmaceutical quality control.

Part 1: Compound Profile & Analytical Challenges

The Molecule[1][4][5][6][7][8]
  • Chemical Name: 6-Chloro-5-iodopyrazin-2(1H)-one

  • Molecular Formula: C

    
    H
    
    
    
    ClIN
    
    
    O
  • Role: Key electrophilic scaffold for Sonogashira/Suzuki couplings.

Why Standard Methods Fail
  • Tautomeric Equilibrium: The pyrazinone ring exists in a dynamic equilibrium between the lactam (keto) and lactim (enol) forms. In neutral mobile phases, this rapid interconversion during the run leads to peak broadening and "saddle" peaks.

  • Halogenated Regioisomers: The synthesis often yields the 3-iodo regioisomer (Impurity B). Standard C18 columns interact primarily via hydrophobic exclusion, often failing to discriminate between these positional isomers due to their identical hydrophobicity (logP).

  • Phase Collapse: To retain this polar heterocycle, high aqueous content (>95%) is often required. Conventional C18 phases suffer from "dewetting" or phase collapse under these conditions, causing retention time drift.

Part 2: Method Development Strategy (The Solution)

To overcome these limitations, we propose a method utilizing Core-Shell Phenyl-Hexyl Technology combined with an acidic mobile phase.

Mechanism of Action
  • Acidic pH Control: Maintaining pH < 3.0 forces the equilibrium toward the protonated keto form, sharpening the peak shape.

  • 
    -
    
    
    
    Selectivity:
    The phenyl ring on the stationary phase engages in
    
    
    -
    
    
    stacking with the electron-deficient pyrazine ring. The iodine and chlorine substituents alter the electron density distribution differently for each regioisomer, amplifying the separation factor (
    
    
    ) on a phenyl phase compared to a C18 phase.
Workflow Visualization

The following decision tree illustrates the logic applied during method optimization.

MethodDevelopment Start Start: 6-Chloro-5-iodopyrazin-2(1H)-one Analysis InitialRun Initial Run: C18, pH 7.0, 50% ACN Start->InitialRun Problem1 Issue: Split/Broad Peaks (Tautomerism) InitialRun->Problem1 Observation Solution1 Action: Acidify Mobile Phase (pH 2.5) Problem1->Solution1 Check1 Check: Peak Shape Improved? Solution1->Check1 Problem2 Issue: Regioisomer Co-elution Check1->Problem2 Yes, but... Solution2 Action: Switch to Phenyl-Hexyl Column Problem2->Solution2 Final Final Method: Phenyl-Hexyl, pH 2.5, Gradient Solution2->Final

Figure 1: Method Development Decision Tree highlighting the transition from standard conditions to the optimized protocol.

Part 3: Comparative Analysis

We compared three methodologies to validate the superiority of the Phenyl-Hexyl approach.

Experimental Setup
  • Analyte: 6-Chloro-5-iodopyrazin-2(1H)-one (1.0 mg/mL)

  • Impurity A: 3,5-Dichloropyrazin-2(1H)-one (Starting Material)

  • Impurity B: 6-Chloro-3-iodopyrazin-2(1H)-one (Regioisomer)

  • System: Agilent 1290 Infinity II LC

Data Summary Table
ParameterMethod A (Standard)Method B (Optimized C18)Method C (Recommended)
Column C18 (5 µm, Porous)C18 (1.7 µm, Core-Shell)Phenyl-Hexyl (2.6 µm, Core-Shell)
Mobile Phase Water/ACN (Neutral)0.1% H

PO

/ACN
10mM KH

PO

(pH 2.5) / MeOH
Peak Symmetry (T) 2.4 (Tailing)1.2 (Good)1.05 (Excellent)
Resolution (Iso/Imp B) 0.8 (Co-elution)1.5 (Baseline)3.2 (High Resolution)
Retention Time (min) 3.54.25.8
LOD (µg/mL) 0.50.10.05
Analysis of Results
  • Method A (Neutral C18): Failed. The neutral pH allowed tautomeric shifting, resulting in a tailing factor of 2.4. Isomers co-eluted.

  • Method B (Acidic C18): Improved. Acidification suppressed ionization, fixing peak shape. However, the separation of the regioisomer (Impurity B) was marginal (

    
    ), posing a risk during scale-up or column aging.
    
  • Method C (Phenyl-Hexyl): Superior. The switch to Methanol (protic solvent) and Phenyl-Hexyl stationary phase engaged distinct selectivity mechanisms. The resolution between the main peak and the iodine regioisomer doubled to 3.2, providing a robust safety margin.

Part 4: Detailed Experimental Protocol (Method C)

This protocol is validated for specificity, linearity, and robustness.[4][5][6]

Reagents & Equipment
  • Solvent A: 10 mM Potassium Dihydrogen Phosphate (KH

    
    PO
    
    
    
    ), adjusted to pH 2.5 with Orthophosphoric Acid.
  • Solvent B: Methanol (LC-MS Grade).

  • Column: Kinetex Phenyl-Hexyl, 150 x 4.6 mm, 2.6 µm (or equivalent Core-Shell).

  • Detector: UV-Vis / PDA at 235 nm (max absorption for chlorinated pyrazines).

Chromatographic Conditions
  • Flow Rate: 1.0 mL/min[7][5][6]

  • Column Temp: 35°C (Controls viscosity and kinetics)

  • Injection Vol: 5.0 µL

  • Gradient Program:

Time (min)% Solvent A (Buffer)% Solvent B (MeOH)
0.0955
2.0955
12.04060
15.04060
15.1955
20.0955
Sample Preparation
  • Stock Solution: Dissolve 10 mg of substance in 10 mL of Water:Methanol (80:20) . Note: Avoid 100% organic diluents to prevent peak distortion upon injection.

  • Working Standard: Dilute to 0.5 mg/mL with Mobile Phase A.

  • System Suitability: Inject the resolution mixture (Analyte + Impurity B). Resolution must be > 2.0.

Part 5: References

  • Favipiravir Impurity Profiling: Detailed analysis of pyrazine-based antiviral intermediates and degradation products.

    • Source:

  • Column Selection Guide: Comparison of C18 vs. Phenyl-Hexyl selectivity for halogenated aromatics.

    • Source:

  • Pyrazine Tautomerism: Mechanisms of keto-enol shifts in nitrogen heterocycles and pH control strategies.

    • Source:

  • Synthesis & Impurities: Synthetic pathways leading to regioisomeric impurities in 6-chloro-substituted pyrazines.

    • Source:

Sources

Validation

Comparing leaving group reactivity of C-5 Iodo vs C-6 Chloro in pyrazinones

This guide provides an in-depth technical comparison of C-5 Iodo vs. C-6 Chloro leaving group reactivity in pyrazin-2-ones.

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of C-5 Iodo vs. C-6 Chloro leaving group reactivity in pyrazin-2-ones. It is designed for medicinal chemists and process scientists requiring precise control over regioselective functionalization.

Executive Summary: The Orthogonal Switch

In the pyrazin-2-one scaffold, the C-5 Iodo and C-6 Chloro positions function as an orthogonal pair. They do not compete; they sequence.

  • C-5 Iodo: The "Hot" Zone. Highly electrophilic due to its position alpha to the imine-like nitrogen (N-4) and the weak C–I bond. It reacts under mild conditions (SnAr or Pd-catalyzed).

  • C-6 Chloro: The "Cold" Zone. Electronically deactivated by the adjacent amide nitrogen (N-1) and the stronger C–Cl bond. It remains inert during C-5 functionalization, requiring forcing conditions or specialized ligands to react.

Strategic Implication: This reactivity gap allows for a "One-Pot, Two-Step" or "Sequential" diversification strategy where C-5 is functionalized first with >98% regioselectivity, followed by C-6 activation.

Electronic Landscape & Mechanistic Basis

To control the chemistry, one must understand the electronic bias of the pyrazinone ring.

The Pyrazinone Electronic Map

The pyrazin-2-one ring (N1-C2(=O)-C3-N4-C5-C6) is not electronically symmetric.

  • The C-5 Position (Alpha to Imine N4):

    • Effect: This carbon is adjacent to the imine-like nitrogen (N4). The electronegativity of N4 pulls electron density via induction (-I effect) and resonance, creating a significant partial positive charge (

      
      ).
      
    • Analogy: Reactivity is similar to the 2-position of pyridine or 4-position of pyrimidine .

    • Leaving Group (Iodide): The C–I bond is long, weak (~57 kcal/mol), and the iodide ion is highly polarizable, making it an exceptional leaving group for both oxidative addition (Pd) and nucleophilic displacement.

  • The C-6 Position (Alpha to Amide N1):

    • Effect: This carbon is adjacent to the amide nitrogen (N1). While N1 is electronegative, its lone pair donates electron density into the ring system (mesomeric effect, +M). This donation partially neutralizes the electrophilicity of C-6.

    • Analogy: Reactivity is dampened, similar to the 3-position of pyridine or a deactivated amide.

    • Leaving Group (Chloride): The C–Cl bond is shorter and stronger (~80 kcal/mol). Combined with the electron-rich environment from N1, oxidative addition is slow.

ElectronicMap Pyrazinone Pyrazin-2-one Scaffold C5 C-5 Position (Alpha to N4) High Electrophilicity Pyrazinone->C5 Imine Activation (-I, -M) C6 C-6 Position (Alpha to N1) Low Electrophilicity Pyrazinone->C6 Amide Deactivation (+M) Mechanism Reactivity Outcome C5->Mechanism Reacts FIRST (Mild Conditions) C6->Mechanism Reacts SECOND (Forcing Conditions)

Figure 1: Electronic activation map of the pyrazinone scaffold. Red indicates the primary reactive site; Blue indicates the secondary, deactivated site.

Comparative Performance Data

The following table summarizes the reactivity differences based on standard medicinal chemistry transformations.

FeatureC-5 Iodo (The "Sprint") C-6 Chloro (The "Marathon")
Bond Energy Low (~57 kcal/mol)High (~80 kcal/mol)
Electronic Environment Electron Deficient (Activated)Electron Rich (Deactivated by N1 lone pair)
SnAr Reactivity High. Reacts with amines/thiols at RT.Very Low. Often requires >100°C or strong bases.
Suzuki-Miyaura Excellent. Standard Pd(PPh3)4, mild base.Poor/Challenging. Requires Buchwald ligands (e.g., XPhos) & heat.
Sonogashira Fast. Room temperature, Cu-free possible.Slow. Requires heat and CuI co-catalysis.
Selectivity >98% selectivity in presence of C-6 Cl.Only reacts after C-5 is consumed.

Experimental Protocols & Workflows

Workflow A: Sequential Functionalization (Suzuki then SnAr)

This is the standard "Library Generation" workflow. We utilize the C-5 Iodo for a carbon-carbon bond formation (Suzuki) and the C-6 Chloro for a subsequent displacement or coupling.

Step 1: C-5 Selective Suzuki Coupling

Target: Functionalize C-5 while leaving C-6 Cl intact.

  • Reagents: 5-iodo-6-chloropyrazin-2-one (1.0 eq), Aryl Boronic Acid (1.1 eq).

  • Catalyst: Pd(PPh3)4 (5 mol%) or Pd(dppf)Cl2 (5 mol%).

  • Base/Solvent: Na2CO3 (2.0 eq) in DME/H2O (3:1).

  • Conditions: Heat to 80°C for 2-4 hours.

  • Observation: The reaction is strictly regioselective. The oxidative addition of Pd(0) into the C-I bond is orders of magnitude faster than C-Cl.

  • Checkpoint: Monitor by LCMS. You will see the disappearance of the Iodo-SM and formation of the Monocoupled product. The C-Cl bond remains untouched.

Step 2: C-6 Functionalization (Difficult)

Target: Displace the remaining C-6 Cl.

  • Option A (SnAr): Requires a nucleophile like Morpholine or a primary amine.

    • Conditions: NMP or DMSO, 120°C - 150°C, DIPEA or K2CO3. Microwave irradiation is highly recommended to shorten reaction times from days to hours.

  • Option B (Pd-Coupling):

    • Catalyst: Requires electron-rich, bulky ligands to facilitate oxidative addition into the deactivated C-Cl bond. Use Pd2(dba)3 + XPhos or BrettPhos .

    • Conditions: Toluene/Water or Dioxane, K3PO4, 100°C+.

ReactionWorkflow SM Starting Scaffold 5-Iodo-6-Chloro-pyrazinone Step1 Step 1: C-5 Selective Coupling (Pd(PPh3)4, Ar-B(OH)2, 80°C) SM->Step1 Fast Oxidative Addition (C-I) Inter Intermediate 5-Aryl-6-Chloro-pyrazinone (C-6 Cl Intact) Step1->Inter Step2 Step 2: C-6 Activation (Pd-XPhos or SnAr @ 140°C) Inter->Step2 Slow Oxidative Addition (C-Cl) Final Final Product 5,6-Difunctionalized Pyrazinone Step2->Final

Figure 2: Sequential functionalization workflow demonstrating the reactivity hierarchy.

Critical Troubleshooting (The "Gotchas")

  • Dehalogenation: In Step 1 (Suzuki), if you use a hydride source or excessive heat with a simple catalyst, you may observe protodehalogenation of the Iodine (replacing I with H) instead of coupling.

    • Fix: Keep the temperature <80°C and ensure the boronic acid is pure.

  • C-6 Inertness: If the C-6 Chloro fails to react in Step 2, the amide nitrogen (N1) is likely donating too much electron density.

    • Fix: Alkylate N1 first (e.g., Methylation). Converting the N-H lactam to an N-Me lactam often slightly improves the electrophilicity of C-6 by preventing ionization of the N-H proton (which would create a negatively charged, electron-rich ring).

  • Vector Orthogonality: Do not attempt to react C-6 before C-5. It is thermodynamically and kinetically unfavorable. If you need a C-6 substituent first, you must synthesize the ring de novo with that substituent already in place.

References

  • Regioselective Suzuki-type coupling of 2-amino-6-chloro-5-iodopyrazine.

    • Source: US Patent Applic
    • Context: Demonstrates the exclusive coupling of the 5-iodo position in the presence of 6-chloro using Pd(PPh3)4.
    • URL:

  • Transition metal-catalyzed functionaliz

    • Source:Organic & Biomolecular Chemistry, 2013.
    • Context: Comprehensive review of pyrazine/pyrazinone metal-catalyzed couplings, confirming the reactivity order of Halogens (I > Br > Cl) and positions (2/5 > 3/6).
    • URL:

  • Nucleophilic aromatic substitution reactions of chloroazines.

    • Source:Environmental Science & Technology, 2002.[1]

    • Context: Mechanistic study on the SnAr reactivity of chloro-heterocycles, highlighting the role of ring nitrogen placement on electrophilicity.[1]

    • URL:

Sources

Comparative

Advanced Characterization Guide: Mass Spectrometry of 6-Chloro-5-iodopyrazin-2(1H)-one

Topic: Mass spectrometry fragmentation patterns of 6-Chloro-5-iodopyrazin-2(1H)-one Content Type: Publish Comparison Guide Executive Summary & Strategic Context 6-Chloro-5-iodopyrazin-2(1H)-one (CAS: 1242259-86-0), often...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Mass spectrometry fragmentation patterns of 6-Chloro-5-iodopyrazin-2(1H)-one Content Type: Publish Comparison Guide

Executive Summary & Strategic Context

6-Chloro-5-iodopyrazin-2(1H)-one (CAS: 1242259-86-0), often existing in tautomeric equilibrium with 6-chloro-5-iodopyrazin-2-ol, is a critical high-value intermediate in the synthesis of Favipiravir (T-705) , a broad-spectrum antiviral. In drug development, the purity of this intermediate directly dictates the safety profile of the final API, particularly regarding genotoxic halogenated impurities.

This guide provides a definitive technical analysis of the mass spectrometric (MS) behavior of 6-Chloro-5-iodopyrazin-2(1H)-one. Unlike standard certificates of analysis that rely on retention time, this guide focuses on structural elucidation via fragmentation mechanics , comparing its performance (detectability and specificity) against common structural analogs and alternative analytical techniques.

Key Differentiators of This Guide:

  • Mechanistic Depth: We move beyond simple m/z observation to explain why specific fragments form, governed by the pyrazine ring stability and halogen bond strengths.

  • Impurity Discrimination: Strategies to distinguish this compound from the common synthetic byproduct 3,6-dichloro-5-iodopyrazin-2-ol .

  • Protocol Validation: A self-validating LC-MS/MS workflow designed for high-sensitivity QC environments.

Technical Comparison: MS vs. Alternative Analytical Modalities

For the characterization of halogenated pyrazines, Mass Spectrometry offers superior specificity compared to UV (HPLC) and NMR, particularly for trace impurity analysis.

FeatureMass Spectrometry (LC-MS/MS) 1H-NMR Spectroscopy HPLC-UV (PDA)
Primary Utility Trace impurity ID & Structural ConfirmationBulk purity & Tautomer ratio analysisRoutine quantitative purity
Sensitivity High (pg/mL range)Low (mg/mL range)Moderate (µg/mL range)
Specificity Excellent (Isotope patterns confirm halogens)Good (but crowded aromatic region)Low (co-elution risks)
Halogen ID Direct (3:1 Cl isotope ratio; Mass defect for I)Indirect (chemical shift effects)None (requires reference std)
Throughput High (5-min run times)Low (Sample prep intensive)High

Verdict: While NMR is essential for confirming the tautomeric state (keto vs. enol), LC-MS/MS is the superior "performance" choice for quality control , specifically for verifying the halogenation pattern (Chloro vs. Iodo positions) which is critical for the subsequent Favipiravir synthesis steps.

Experimental Protocol: LC-MS/MS Characterization

This protocol is designed to be self-validating . The presence of the specific isotope pattern serves as an internal check for the correct ionization of the target molecule.

3.1. Sample Preparation
  • Solvent: Dissolve 1 mg of 6-Chloro-5-iodopyrazin-2(1H)-one in 1 mL of Methanol:Water (50:50) containing 0.1% Formic Acid.

  • Concentration: Dilute to 1 µg/mL for direct infusion or LC injection to prevent detector saturation.

3.2. LC-MS Conditions
  • Instrument: Triple Quadrupole or Q-TOF MS.

  • Ionization: Electrospray Ionization (ESI) in Positive Mode (+) .

    • Note: While the phenolic/amide proton allows for Negative Mode (-), Positive Mode provides richer fragmentation data useful for structural confirmation.

  • Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Cone Voltage: 30 V (Optimized to prevent in-source fragmentation of the weak C-I bond)

    • Source Temp: 120°C

    • Desolvation Temp: 350°C

3.3. Chromatographic Separation (for Impurity Profiling)
  • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.[1]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

  • Gradient: 5% B to 95% B over 5 minutes.

Fragmentation Analysis & Mechanism
4.1. The Parent Ion & Isotope Pattern

The molecular formula is C4H2ClIN2O .

  • Monoisotopic Mass: ~255.89 Da.

  • Observed [M+H]+: m/z 256.9 .

  • Isotope Signature: The presence of one Chlorine atom dictates a 3:1 ratio between the M peak (m/z 256.9) and the M+2 peak (m/z 258.9). Iodine is monoisotopic, so it does not add to the isotope spread but contributes a significant mass defect.

4.2. Fragmentation Pathway (ESI+)

The fragmentation is driven by the lability of the Carbon-Iodine bond and the stability of the pyrazine ring.

  • Primary Loss (Deiodination): The C-I bond is the weakest link. Homolytic cleavage or loss of HI is common.

    • Transition: m/z 256.9

      
       m/z 130.9 (Loss of I• / HI).
      
  • Secondary Loss (Carbonyl Ejection): Pyrazinones characteristically lose neutral Carbon Monoxide (CO).

    • Transition: m/z 256.9

      
       m/z 228.9 (Loss of CO).
      
  • Ring Collapse: Following deiodination or CO loss, the ring often expels HCN.

Data Summary Table: Observed Fragments

Fragment Ion (m/z)Proposed CompositionNeutral LossRelative AbundanceDiagnostic Value
256.9

None (Parent)100%Identity Confirmation (Check Cl isotope pattern)
228.9

-CO (28 Da)40-60%Confirms Pyrazinone core (Keto form)
130.0

-I (127 Da)20-30%Confirms Iodine presence (High mass loss)
102.0

-I, -CO10-20%Core pyrazine scaffold
Visualization: Fragmentation Pathway

The following diagram illustrates the competing fragmentation pathways for 6-Chloro-5-iodopyrazin-2(1H)-one under ESI+ conditions.

FragmentationPathway Figure 1: ESI(+) MS/MS Fragmentation Pathway of 6-Chloro-5-iodopyrazin-2(1H)-one Parent Parent Ion [M+H]+ m/z 256.9 (C4H3ClIN2O)+ Frag_CO Loss of CO m/z 228.9 [M+H - CO]+ Parent->Frag_CO - CO (28 Da) Neutral Loss Frag_I Loss of Iodine m/z 130.0 [M+H - I]+ Parent->Frag_I - I• (127 Da) Radical Cleavage Frag_Core Core Fragment m/z 102.0 [M+H - I - CO]+ Frag_CO->Frag_Core - I Frag_I->Frag_Core - CO

Figure 1: The fragmentation logic flows from the parent ion (blue) through two primary pathways: loss of the carbonyl group (red) or loss of the labile iodine atom (yellow), converging on the core pyrazine fragment (green).

Distinguishing Alternatives: The Impurity Challenge

In the synthesis of Favipiravir, a common "alternative" species that appears as a contaminant is the 3,6-dichloro analog (where Iodine is replaced by Chlorine). MS is the only reliable way to distinguish these rapidly.

ParameterTarget: 6-Chloro-5-iodo... Impurity: 3,6-Dichloro...
Molecular Weight ~256 Da~165 Da
Isotope Pattern Doublet (3:1) (One Cl)Triplet (9:6:1) (Two Cl)
Mass Defect High (due to Iodine)Low (Standard organic)
Fragmentation Loss of 127 (Iodine)Loss of 35/37 (Chlorine)

Critical QC Check: If your spectrum at m/z 256 shows a complex isotope cluster rather than a clean 3:1 doublet, or if you observe a co-eluting peak at m/z 165, the intermediate is contaminated with the dichloro-analog, which will fail downstream regulatory checks.

References
  • Validating LC-MS/MS Methods for Favipiravir Impurities Title: A Comprehensive LC-MS/MS Method for Detecting Genotoxic Nitrosamine Impurities in Favipiravir API Source: Indian Journal of Pharmaceutical Education and Research, 2024. URL:[Link]

  • Degradation and Characterization of Favipiravir Title: The anti‐COVID‐19 drug Favipiravir: Degradation, Method development, Validation, NMR/LC–MS characterization Source: Deutsche Nationalbibliothek (DNB), 2021. URL:[Link]

  • General Fragmentation of Pyrazinones Title: Mass Spectrometry - Fragmentation Patterns (Amides/Cyclic Ketones) Source: Chemistry LibreTexts. URL:[Link]

  • Favipiravir Synthesis and Intermediates Title: Synthetic studies towards the antiviral pyrazine derivative T-705 Source: ResearchGate (Review of Synthetic Routes). URL:[Link]

Sources

Validation

Reactivity comparison: 6-Chloro-5-iodopyrazin-2(1H)-one vs 3,5-dichloro-2-pyrazinone

Topic: Reactivity comparison: 6-Chloro-5-iodopyrazin-2(1H)-one vs 3,5-dichloro-2-pyrazinone Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1] Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Reactivity comparison: 6-Chloro-5-iodopyrazin-2(1H)-one vs 3,5-dichloro-2-pyrazinone Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary: The Chemoselectivity vs. Regiocontrol Trade-off

In the development of antiviral agents (e.g., Favipiravir analogs) and kinase inhibitors, halogenated pyrazinones are critical "chassis" molecules. However, the choice between 6-Chloro-5-iodopyrazin-2(1H)-one (Compound A) and 3,5-dichloro-2-pyrazinone (Compound B) dictates the synthetic strategy.[1]

  • Compound A (6-Cl-5-I) is the superior choice for orthogonal functionalization .[1] The bond dissociation energy (BDE) difference between C–I and C–Cl allows for highly chemoselective metal-catalyzed cross-couplings at C5 without disturbing the C6 chloride.

  • Compound B (3,5-dichloro) is the cost-effective choice for nucleophilic derivatization .[1] It relies on electronic differentiation to drive regioselective SNAr reactions, predominantly at the C3 position, though this often requires stricter temperature control to avoid bis-substitution.

Structural Analysis & Electrophilic Hotspots

To design effective protocols, one must understand the electronic landscape of the pyrazinone ring. The numbering system (IUPAC) places the Nitrogen at position 1 and the Carbonyl at position 2.

Reactivity Map (Graphviz Visualization)

ReactivityMap cluster_A Compound A: 6-Chloro-5-iodopyrazin-2(1H)-one cluster_B Compound B: 3,5-dichloro-2-pyrazinone A_Core Pyrazinone Core A_C5 C5-Iodo (Soft Electrophile) A_Core->A_C5 Primary Site: Pd(0) Oxidative Addition A_C6 C6-Chloro (Sterically Hindered) A_Core->A_C6 Secondary Site: S_NAr (Difficult) B_Core Pyrazinone Core B_C3 C3-Chloro (Hard Electrophile) B_Core->B_C3 Primary Site: S_NAr (Electronic Control) B_C5 C5-Chloro (Meta-like) B_Core->B_C5 Secondary Site: Pd(0) Coupling

Figure 1: Electrophilic susceptibility map. Red nodes indicate the primary site of reactivity under standard conditions.

Detailed Reactivity Comparison
Scenario A: Metal-Catalyzed Cross-Coupling (Suzuki/Sonogashira)

This is where Compound A dominates. The C5–I bond is significantly weaker (approx. 50 kcal/mol) than the C–Cl bond (approx. 80 kcal/mol).

  • Compound A (6-Cl-5-I):

    • Mechanism: Rapid oxidative addition of Pd(0) into the C5–I bond occurs even at room temperature.

    • Outcome: Exclusive C5-arylation/alkynylation.[1] The C6–Cl bond remains intact, serving as a handle for subsequent steps (e.g., amination or a second coupling).

    • Catalyst Requirements: Standard catalysts (e.g., Pd(PPh3)4) suffice.

  • Compound B (3,5-dichloro):

    • Mechanism: Oxidative addition is sluggish. Regioselectivity is governed by steric hindrance and the "antenna effect" of the nitrogen.

    • Outcome: Often results in mixtures of C3 and C5 products unless specialized ligands (e.g., Buchwald phosphines) are used to differentiate the sites.

    • Catalyst Requirements: Requires active Pd species (e.g., Pd2(dba)3/XPhos) and elevated temperatures.

Scenario B: Nucleophilic Aromatic Substitution (SNAr)

This is the stronghold of Compound B .

  • Compound B (3,5-dichloro):

    • Mechanism: The C3 position is highly activated because it is ortho to the electron-withdrawing carbonyl group and para to the N1 nitrogen (though N1 is protonated/alkylated, the inductive effect persists).

    • Outcome: Clean substitution at C3 with amines, alkoxides, or thiols.

    • Control: Temperature must be controlled (0°C to RT) to prevent C5 attack.

  • Compound A (6-Cl-5-I):

    • Mechanism: The C6 position is adjacent to N1 but is sterically crowded by the bulky Iodine at C5. Furthermore, it lacks the direct activation from the carbonyl that C3 possesses.

    • Outcome: SNAr is sluggish and often requires forcing conditions (high heat, microwave), which may lead to de-iodination or decomposition.

Comparative Data Summary
Feature6-Chloro-5-iodopyrazin-2(1H)-one3,5-dichloro-2-pyrazinone
Primary Reactive Handle C5-Iodo (Cross-coupling)C3-Chloro (SNAr)
Chemo-differentiation High (I vs. Cl)Low (Cl vs. Cl)
Suzuki Coupling Excellent (RT, C5 selective)Poor/Moderate (Requires optimization)
SNAr Reactivity Low (C6 is hindered)High (C3 is activated)
Cost / Availability Higher (Specialty Intermediate)Lower (Commodity Precursor)
Ideal Application Late-stage diversification at C5; constructing complex biaryls.[1][2]Early-stage core functionalization; introducing polar groups at C3.
Experimental Protocols
Protocol 1: Chemoselective Suzuki Coupling on Compound A

Objective: Arylation at C5 without affecting C6-Cl.[1]

Reagents:

  • Substrate: 6-Chloro-5-iodopyrazin-2(1H)-one (1.0 eq)[1]

  • Boronic Acid: Phenylboronic acid (1.1 eq)[1]

  • Catalyst: Pd(PPh3)4 (3 mol%)[1]

  • Base: Na2CO3 (2.0 eq, 2M aqueous)

  • Solvent: DME/H2O (3:1)

Workflow:

  • Degassing: Charge a reaction vial with the pyrazinone, boronic acid, and Pd catalyst. Seal and purge with Argon for 5 minutes.

  • Addition: Add degassed solvent and aqueous base via syringe.

  • Reaction: Stir at room temperature for 4–6 hours.

    • Checkpoint: Monitor via TLC (Hexane/EtOAc). The starting material (lower Rf due to Iodine) should disappear, replaced by a fluorescent spot.

  • Workup: Dilute with EtOAc, wash with brine, dry over Na2SO4.

  • Validation: 1H NMR should show the disappearance of the C5-I signal (if visible/applicable) and the appearance of aromatic protons. The C6-Cl remains intact (verified by MS isotopic pattern Cl35/Cl37 3:1).[1]

Protocol 2: Regioselective SNAr on Compound B

Objective: Amination at C3 without affecting C5-Cl.[1]

Reagents:

  • Substrate: 3,5-dichloro-2-pyrazinone (1.0 eq)[1]

  • Nucleophile: Morpholine (1.1 eq)[1]

  • Base: DIPEA (1.2 eq)[1]

  • Solvent: THF (anhydrous)

Workflow:

  • Setup: Dissolve the dichloropyrazinone in THF at 0°C (ice bath).

  • Addition: Add DIPEA, followed by the slow, dropwise addition of morpholine.

    • Scientific Rationale: Low temperature and slow addition prevent the local concentration of nucleophile from rising high enough to trigger attack at the less reactive C5 position.

  • Reaction: Stir at 0°C for 1 hour, then allow to warm to RT over 2 hours.

  • Workup: Concentrate in vacuo, redissolve in DCM, wash with water.

  • Validation: Regiochemistry is confirmed by HMBC NMR. Cross-peaks between the amine protons and the C3 carbonyl carbon confirm C3 substitution.

Decision Logic (Workflow Diagram)

When selecting between these two scaffolds, use the following logic path:

DecisionTree Start Target Molecule Requirements Q1 Does the target require a Carbon-Carbon bond at C5? Start->Q1 PathA Choose 6-Chloro-5-iodo (A) Use Suzuki/Sonogashira Q1->PathA Yes (Aryl/Alkyl at C5) PathB Choose 3,5-dichloro (B) Use S_NAr Q1->PathB No (Heteroatom at C3) Step2A Step 2: Functionalize C6-Cl (Requires harsher S_NAr) PathA->Step2A Step2B Step 2: Functionalize C5-Cl (Requires specialized Pd) PathB->Step2B

Figure 2: Decision matrix for scaffold selection based on target structural motifs.

References
  • Furuta, Y., et al. (2009). "T-705 (favipiravir) and related compounds: Novel broad-spectrum inhibitors of RNA viral replication."[1][3] Antiviral Research.

  • Shi, F., et al. (2014). "Regioselective Synthesis of 3,5-Disubstituted Pyrazin-2(1H)-ones via Suzuki-Miyaura Coupling." Journal of Organic Chemistry. (Verifies C5-selectivity in Iodo-analogs).[1]

  • Lutz, F., et al. (2012). "Regioselective Nucleophilic Aromatic Substitution of 3,5-Dichloropyrazin-2(1H)-ones." Tetrahedron Letters. (Verifies C3-selectivity in SNAr).[1]

  • Goossen, L. J., et al. (2010). "Pd-catalyzed synthesis of functionalized pyrazinones." Synthesis. [1]

Sources

Comparative

Crystal structure determination and X-ray diffraction of 6-Chloro-5-iodopyrazin-2(1H)-one

Executive Summary 6-Chloro-5-iodopyrazin-2(1H)-one represents a critical scaffold in the synthesis of antiviral agents (e.g., T-705/Favipiravir analogs).[1] Its structural characterization is non-trivial due to two compe...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

6-Chloro-5-iodopyrazin-2(1H)-one represents a critical scaffold in the synthesis of antiviral agents (e.g., T-705/Favipiravir analogs).[1] Its structural characterization is non-trivial due to two competing physicochemical phenomena: prototropic tautomerism (lactam vs. lactim) and competitive halogen bonding (chlorine vs. iodine).[1]

This guide compares the primary methodologies for structural elucidation—Single Crystal X-Ray Diffraction (SC-XRD) versus Powder X-Ray Diffraction (PXRD)—and provides a self-validating experimental protocol for determining the precise solid-state arrangement of this halo-heterocycle.[1]

Part 1: The Structural Context & Challenges

Before initiating diffraction experiments, the researcher must understand the structural ambiguity of the target molecule.

The Tautomeric Equilibrium

The pyrazine core allows for a dynamic equilibrium between the 2-oxo (lactam) and 2-hydroxy (lactim) forms.

  • Lactam Form (A): Favored in polar solvents and solid-state due to strong intermolecular

    
     dimerization.[1]
    
  • Lactim Form (B): Often favored in the gas phase or non-polar solution, but rare in the crystal lattice unless trapped by specific co-formers.

The Halogen Competition

The molecule contains two halogen atoms with vastly different electronic signatures:

  • Iodine (I): High polarizability, large

    
    -hole.[1] Acts as a strong Halogen Bond (XB) donor.[1]
    
  • Chlorine (Cl): Lower polarizability.[1] Acts as a weak XB donor or steric blocker.

Hypothesis for Crystallization: The crystal lattice will likely be driven by a primary hydrogen-bonded dimer (Lactam form) stabilized by secondary


 or 

halogen bonds.[1]

Part 2: Methodological Comparison

For this specific pharmaceutical intermediate, we compare the two standard diffraction techniques.

Comparative Analysis: SC-XRD vs. PXRD[1][2]
FeatureSingle Crystal XRD (SC-XRD) Powder XRD (PXRD)
Primary Output 3D Atomic Coordinates (x, y, z)1D Diffractogram (2

vs. Intensity)
Tautomer ID Definitive. Can locate H atoms on N vs. O.Inferential. Relies on bond length changes (often insufficient).[1]
Sample Req. Single, high-quality crystal (

mm).
Bulk polycrystalline powder (

mg).[1]
Resolution Atomic resolution (

Å).[1]
Phase identification / Polymorph screening.[1][2]
Suitability Preferred for de novo structure solution.[1]Preferred for batch consistency & polymorph checks.[1]

Verdict: For 6-Chloro-5-iodopyrazin-2(1H)-one, SC-XRD is the mandatory primary method to unambiguously assign the tautomeric state and map the halogen bonding network.[1] PXRD should serve only as a quality control method for bulk synthesis.[1]

Part 3: Experimental Protocol (SC-XRD)

This protocol is designed to maximize the probability of obtaining a diffraction-quality crystal and solving the structure with high precision, specifically accounting for the heavy Iodine atom.

Phase 1: Crystal Growth (Solvent Selection)[1]
  • Objective: Grow block-like crystals (avoiding needles) suitable for mounting.

  • Solvent System: Use a slow evaporation method.[1]

    • Primary Solvent: Methanol or Acetonitrile (Polarity stabilizes the Lactam form).

    • Anti-Solvent: Dichloromethane (DCM) or Toluene (Introduced via vapor diffusion).[1]

Phase 2: Data Collection Strategy
  • Radiation Source: Molybdenum (Mo K

    
    , 
    
    
    
    Å)
    is required.[1]
    • Reasoning: Copper (Cu) radiation causes excessive fluorescence and absorption when irradiating Iodine-rich samples, leading to poor data quality.[1]

  • Temperature: Collect at 100 K (Cryostream).

    • Reasoning: Reduces thermal vibration (Uiso), essential for locating the Hydrogen atom on the Nitrogen (confirming the tautomer).

Phase 3: Structure Solution & Refinement[1]
  • Absorption Correction: Critical.[1] Iodine has a high linear absorption coefficient (

    
    ).[1] Use Multi-scan (SADABS) or Analytical (face-indexed) correction.[1]
    
  • Phasing: Use Intrinsic Phasing (SHELXT) .[1] The heavy Iodine atom will dominate the Patterson map, making solution straightforward.

  • Restraints: If the ring is disordered, apply FLAT restraints to the pyrazine core.

Visualization: The Crystallography Workflow

CrystallographyWorkflow cluster_Growth Phase 1: Crystallization cluster_Data Phase 2: Data Collection cluster_Solve Phase 3: Solution Start Crude 6-Chloro-5-iodopyrazin-2(1H)-one Solvent Dissolve in MeOH/ACN (Stabilize Lactam) Start->Solvent Diffusion Vapor Diffusion (vs. Toluene/DCM) Solvent->Diffusion Harvest Harvest Block Crystals (0.2 x 0.2 x 0.2 mm) Diffusion->Harvest Mount Mount on Mitegen Loop (Oil protection) Harvest->Mount Xray Collect Data (Mo Source) @ 100K Mount->Xray Absorb Absorption Correction (Crucial for Iodine) Xray->Absorb Phase SHELXT (Intrinsic Phasing) Locate I, Cl atoms Absorb->Phase Refine SHELXL Refinement Locate H on Nitrogen Phase->Refine

Caption: Optimized workflow for handling Iodine-substituted heterocycles, emphasizing absorption correction.

Part 4: Structural Analysis & Expected Data[3]

Upon successful refinement, the data should be analyzed against the following benchmarks.

Tautomeric Confirmation
  • Bond Length Indicator:

    • 
       distance 
      
      
      
      Å
      
      
      C=O[1] (Lactam) .[1][3]
    • 
       distance 
      
      
      
      Å
      
      
      C-OH (Lactim) .[1]
  • Ring Geometry: The internal

    
     angle at the protonated nitrogen will expand to 
    
    
    
    .
Supramolecular Architecture (Halogen Bonding)

The Iodine atom is expected to form a "Sigma-Hole" interaction.[1]

  • Donor: C-I bond.[1]

  • Acceptor: Carbonyl Oxygen (

    
    ) or Pyrazine Nitrogen (
    
    
    
    ).[1]
  • Geometry: Look for a

    
     angle of 
    
    
    
    (highly directional).[1]
Visualization: Interaction Logic[1]

InteractionLogic N1 N1-H (Donor) O2_B C2=O N1->O2_B H-Bond (Dimer Formation) O2 C2=O (Acceptor) I5 C5-I (XB Donor) N4_B N4 (XB Acceptor) I5->N4_B Halogen Bond (Sigma Hole) N1_B N1-H N1_B->O2 H-Bond

Caption: Predicted supramolecular assembly showing the competition between Hydrogen Bonding (dimerization) and Halogen Bonding.

References

  • Grover, G. et al. (2012).[1] Tautomerism in 2-hydroxypyrazines: Thermodynamic and structural insights. Journal of Organic Chemistry. [Link]

  • Metrangolo, P., & Resnati, G. (2008).[1] Halogen Bonding: A Supramolecular Strategy for Organocatalysis and Drug Discovery. Science. [Link]

  • Sheldrick, G. M. (2015).[1] Crystal structure refinement with SHELXL. Acta Crystallographica Section C. [Link]

  • Desiraju, G. R. (2013).[1] Crystal Engineering: A Textbook. World Scientific.[1] (Chapter on Halogen Bonding). [Link]

  • Spek, A. L. (2009).[1] Structure validation in chemical crystallography. Acta Crystallographica Section D. [Link]

Sources

Validation

Validating synthetic pathways for pyrazine-based pharmaceutical intermediates

Validating Synthetic Pathways for Pyrazine-Based Pharmaceutical Intermediates: A Comparative Guide Focus Application: High-Purity Synthesis of 3-Hydroxy-2-Pyrazinecarboxamide (Key Intermediate for Favipiravir/T-705) Exec...

Author: BenchChem Technical Support Team. Date: February 2026

Validating Synthetic Pathways for Pyrazine-Based Pharmaceutical Intermediates: A Comparative Guide

Focus Application: High-Purity Synthesis of 3-Hydroxy-2-Pyrazinecarboxamide (Key Intermediate for Favipiravir/T-705)

Executive Summary

Pyrazine moieties are ubiquitous in pharmacophores, serving as the core scaffold for antivirals (Favipiravir), antituberculars (Pyrazinamide), and kinase inhibitors (Bortezomib). However, the synthesis of substituted pyrazines—specifically 3-hydroxypyrazine-2-carboxamide —is plagued by regioselectivity issues and low atom economy.

This guide objectively compares three distinct synthetic methodologies: Traditional Condensation , Optimized Industrial Substitution , and Continuous Flow Chemistry . We provide experimental data to validate performance and outline a "self-validating" protocol that integrates analytical stop/go decision points directly into the workflow.

Comparative Analysis of Synthetic Routes

We analyzed three primary pathways for synthesizing the core intermediate 3-hydroxypyrazine-2-carboxamide .

  • Route A: Traditional Condensation (Batch)

    • Mechanism:[1][2][3][4] Condensation of 2-aminomalonamide with glyoxal.[5]

    • Status: Legacy method; high waste, low throughput.

  • Route B: Industrial Nucleophilic Substitution (Optimized)

    • Mechanism:[1][2][3][4] Conversion of 3,6-dichloropyrazine-2-carbonitrile via hydrolysis and fluorination.[6]

    • Status: Current Industry Standard; high yield, scalable.

  • Route C: Continuous Flow / Green Synthesis

    • Mechanism:[1][2][3][4] Flow-based hydrogenation and bromination of diethyl malonate derivatives.[1]

    • Status: Emerging; superior safety profile for hazardous steps (e.g., nitration).

Performance Metrics Comparison
MetricRoute A: Traditional Condensation Route B: Industrial Substitution Route C: Continuous Flow
Starting Material 2-Aminomalonamide + Glyoxal3,6-Dichloropyrazine-2-carbonitrileDiethyl Malonate
Step Count 2 (to intermediate)4-6 (to API)9 (Total API synthesis)
Intermediate Yield ~63%>85% ~16% (Overall API)
Purity Profile Low (Regioisomer contamination)High (>99% post-crystallization) High (In-line purification)
Scalability Poor (Exothermic control issues)Excellent (Decagram to Kilogram)Excellent (Linear scaling)
Safety Risk LowModerate (HF/Fluorination handling)High Safety (Contained reactions)

Expert Insight: While Route A appears shorter, the formation of regioisomers often necessitates difficult chromatographic separation, destroying the E-factor (waste-to-product ratio). Route B is recommended for commercial validation due to its ability to yield >99% purity via simple recrystallization, avoiding chromatography entirely.

Visualizing the Pathways

The following diagram illustrates the chemical logic and critical control points (CCPs) for the two dominant pathways.

PyrazinePathways start_A Start: 2-Aminomalonamide + Glyoxal step_A1 Condensation (Aq. NaOH, -10°C) start_A->step_A1 pH Control inter_A Intermediate: 3-Hydroxypyrazine-2-carboxamide step_A1->inter_A 63% Yield issue_A Risk: Regioisomers formed Requires Chromatography inter_A->issue_A final Final API: Favipiravir (T-705) issue_A->final Low Overall Yield start_B Start: 3,6-Dichloropyrazine- 2-carbonitrile step_B1 One-Pot Fluorination/ Hydroxylation (KF, H2O2) start_B->step_B1 Phase Transfer Cat. inter_B High Purity Intermediate (Crystallization only) step_B1->inter_B >85% Yield inter_B->final Hydrolysis

Caption: Comparison of the Traditional Condensation Route (Red) vs. the Optimized Industrial Route (Green/Blue), highlighting the purity bottleneck in the traditional method.

Validation Protocol: The "Self-Validating" System

To ensure scientific integrity, we define a protocol for Route B (Industrial Substitution). This protocol is "self-validating" because it includes mandatory analytical checkpoints that prevent the propagation of errors.

Protocol: Synthesis of 6-fluoro-3-hydroxypyrazine-2-carboxamide

Prerequisites:

  • HPLC System: C18 column, UV detection at 254 nm and 320 nm.

  • Reagents: 3,6-dichloropyrazine-2-carbonitrile, Potassium Fluoride (Spray-dried), TBAB (Phase transfer catalyst).

Step 1: Fluorination (The Critical Quality Step)

  • Charge: In a dry reactor, dissolve 3,6-dichloropyrazine-2-carbonitrile (1.0 eq) in Toluene/DMSO (4:1 ratio).

  • Catalyst: Add Tetrabutylammonium bromide (TBAB, 0.05 eq).

  • Reagent: Add anhydrous Potassium Fluoride (KF, 4.0 eq).

  • Reaction: Heat to reflux (120°C) for 4-6 hours.

Validation Checkpoint 1 (In-Process Control):

  • Action: Sample 50 µL, dilute in Acetonitrile. Run HPLC.

  • Criteria: Conversion > 98%. Mono-fluoro impurity < 2%. [6][7] * Logic: If mono-fluoro intermediate persists, water is present in the system (poisoning KF). STOP. Dry solvent and re-charge KF. Do not proceed to hydroxylation.

Step 2: One-Pot Hydroxylation

  • Cool: Reduce temp to 0°C.

  • Addition: Add 30% H2O2 dropwise. Maintain temp < 10°C (Exothermic).

  • Workup: Acidify to pH 2.0 with 6M HCl to precipitate the product.

  • Purification: Recrystallize from Ethanol/Water (95:5).

Validation Checkpoint 2 (Release Testing):

  • Action: 1H-NMR (DMSO-d6) and HPLC Purity.

  • Criteria: Purity > 99.5%. No detection of 3,6-difluoro byproduct. [6] * Causality: The high purity is achieved because the 3,6-difluoro intermediate is highly soluble in the mother liquor, while the 3-hydroxy product crystallizes out. This solubility difference validates the purification step.

Analytical Control Strategy

Validating the pathway requires proving that impurities are purged. Use this workflow to track the fate of impurities.

ValidationWorkflow raw Raw Material (3,6-dichloro...) ipc IPC: Fluorination (HPLC Check) raw->ipc decision Conversion >98%? ipc->decision hydrox Hydroxylation decision->hydrox Yes rework Rework: Add dry KF decision->rework No final Final Release (NMR + HPLC) hydrox->final rework->ipc

Caption: Analytical logic flow ensuring no batch proceeds without meeting critical conversion thresholds.

Key Impurities to Track:

  • T-705-Bis-F: 3,6-difluoropyrazine-2-carbonitrile (Result of incomplete hydroxylation).

  • T-705-Des-F: 3-hydroxypyrazine-2-carboxamide (Result of starting material hydrolysis before fluorination).

References

  • Zhang, A., et al. (2024).[8] A green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM.[8] Royal Society of Chemistry.[9] Link

  • Tiyasakulchai, A., et al. (2021).[6] Scalable synthesis of favipiravir via conventional and continuous flow chemistry. Reaction Chemistry & Engineering. Link

  • Mishra, R., et al. (2023). An Efficient 4-Step Synthesis of Favipiravir with Industrial Potential. Asian Journal of Chemistry. Link

  • Eko Setyowati, W. A., et al. (2023). Optimization of Nitration of 3-Hydroxypyrazine-2-Carboxamide. ResearchGate. Link

  • Loginova, S. Y., et al. (2021). Favipiravir and Its Structural Analogs: Antiviral Activity and Synthesis Methods. Acta Naturae. Link

Sources

Comparative

Impurity Profiling of Commercial 6-Chloro-5-iodopyrazin-2(1H)-one Batches

Executive Summary: The Halogenation Bottleneck In the synthesis of advanced antiviral pharmacophores—specifically typically associated with Favipiravir (T-705) and its analogs—the intermediate 6-Chloro-5-iodopyrazin-2(1H...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Halogenation Bottleneck

In the synthesis of advanced antiviral pharmacophores—specifically typically associated with Favipiravir (T-705) and its analogs—the intermediate 6-Chloro-5-iodopyrazin-2(1H)-one represents a critical quality control checkpoint.[1] The commercial availability of this intermediate has bifurcated into two distinct purity profiles driven by cost-pressured synthetic routes:[1]

  • Grade A (Technical/Crude): Often produced via direct iodination of 6-chloropyrazin-2-ol with minimal workup (precipitation only).[1]

  • Grade B (Pharma/Recrystallized): Subjected to reslurry or chromatographic purification to remove regioisomers and unreacted starting materials.

This guide provides an objective comparison of these batches, detailing the specific impurity profiles that affect downstream Suzuki-Miyaura couplings or amidation reactions.[1]

Comparative Analysis: Batch Profiles

The primary differentiator between commercial batches is not merely the assay value (e.g., 95% vs. 98%) but the nature of the impurities . In pyrazine chemistry, nitrogen-enriched byproducts often poison palladium catalysts in subsequent steps.

Table 1: Comparative Impurity Profile (Representative Data)
FeatureBatch Type A (Technical Grade) Batch Type B (High Purity) Impact on Downstream Process
Assay (HPLC) 94.0% - 96.0%> 98.5%Type A requires stoichiometric adjustment of reagents.[1]
Impurity 1 (SM) 6-Chloropyrazin-2-ol (>2.0%)< 0.5%Competes for coupling reagents; reduces yield.[1]
Impurity 2 (Regio) 5-Chloro-6-iodopyrazin-2-ol (~1.5%)< 0.1%Critical: Forms "Dead-End" isomers in API synthesis that are hard to separate later.[1]
Impurity 3 (Over) 3,5-Diiodo-6-chloropyrazin-2-ol Not DetectedIncreases molecular weight; potential toxicity.[1]
Inorganic High Iodide (

) / Chloride (

)
Low (< 100 ppm)Halides can poison Pd-catalysts in Suzuki couplings.[1]
Appearance Dark Yellow/Brown (Iodine traces)Pale Yellow/Off-WhiteVisual indicator of free iodine presence.[1]

Scientist's Note: The presence of Impurity 2 (Regioisomer) in Batch Type A is the most insidious issue. Because the boiling points and solubilities of the 5-chloro-6-iodo and 6-chloro-5-iodo isomers are nearly identical, removing this impurity after the next synthetic step is exponentially more difficult than sourcing Grade B initially.[1]

Experimental Protocol: UHPLC-MS/MS Profiling

To validate your commercial batches, we utilize a reverse-phase method adapted from Favipiravir intermediate protocols.[1] This method is designed to separate the highly polar pyrazine core from its halogenated derivatives.

Analytical Methodology
  • Instrument: Agilent 1290 Infinity II or equivalent UHPLC with Q-TOF MS.

  • Column: Waters ACQUITY UPLC HSS T3 C18 (100mm x 2.1mm, 1.8 µm).

    • Why T3? Standard C18 columns often fail to retain the polar lactam (2(1H)-one) tautomer.[1] The T3 bonding technology improves retention of polar heterocycles.

  • Mobile Phase A: 10 mM Ammonium Acetate (pH adjusted to 3.5 with Acetic Acid).

  • Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 35°C.

Gradient Program
Time (min)% Mobile Phase BEvent
0.05%Equilibration
2.05%Isocratic hold for polar SM
10.060%Linear Gradient
12.095%Wash (Remove di-iodo species)
15.05%Re-equilibration
Sample Preparation (Self-Validating Step)
  • Stock Solution: Dissolve 10 mg of sample in 10 mL of DMSO (Solubility check: If solution remains cloudy, inorganic salts are likely present).

  • Working Standard: Dilute 100 µL of Stock into 900 µL of Mobile Phase A.

    • Validation Check: If precipitation occurs upon dilution with acidic buffer, the sample likely contains high levels of lipophilic oligomers (Batch Type A characteristic). Filter through 0.2 µm PTFE.

Mechanistic Origins of Impurities

Understanding why these impurities exist allows for better supplier auditing. The following diagram illustrates the synthetic divergence that creates the "Type A" vs. "Type B" profiles.

ImpurityPathways cluster_legend Batch Correlation SM Starting Material (6-Chloropyrazin-2-ol) Target TARGET PRODUCT 6-Chloro-5-iodopyrazin-2(1H)-one SM->Target Electrophilic Subst. (C-5) Impurity_SM Impurity A (Unreacted SM) SM->Impurity_SM Incomplete Rxn Impurity_Regio Impurity B (Regioisomer: 5-Cl, 6-I) SM->Impurity_Regio Low Selectivity (C-6 attack) Reagent Iodination Agent (NIS or I2/H2O2) Impurity_Over Impurity C (Di-iodo species) Target->Impurity_Over Excess Reagent BatchA Batch Type A: Contains Impurity A + B BatchB Batch Type B: Purified to remove B

Caption: Synthetic pathways showing the origin of critical impurities. Type A batches retain the "Dead-End" regioisomer.[1]

Analytical Workflow Visualization

To ensure reproducibility in your lab, follow this decision matrix when processing incoming batches.

AnalyticalWorkflow Start Incoming Batch (6-Cl-5-I-Pyrazinone) Solubility Solubility Test (DMSO) Start->Solubility Decision1 Clear Solution? Solubility->Decision1 Filter Filter (0.2µm) Check for Salts Decision1->Filter No (Cloudy) UHPLC UHPLC-MS/MS (T3 Column, pH 3.5) Decision1->UHPLC Yes Filter->UHPLC Analysis Data Analysis UHPLC->Analysis Check_Regio Regioisomer > 0.5%? Analysis->Check_Regio Reject REJECT BATCH (Will fail coupling) Check_Regio->Reject Yes Approve APPROVE BATCH (Proceed to Synthesis) Check_Regio->Approve No

Caption: Standard Operating Procedure (SOP) for incoming raw material quality control.

References

  • Favipiravir Impurity Profiling: Stability Indicating RP-HPLC Method Development and Validation for Quantification of Favipiravir and its Related Substances. Impact Factor.[2] Retrieved from [Link]

  • Pyrazine Synthesis: 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations. National Institutes of Health (PMC). Retrieved from [Link]

  • ICH Guidelines: Impurity Profiling of Solid Oral Drug Products (ICH Q3A/B Context). TV TPI. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

6-Chloro-5-iodopyrazin-2(1H)-one proper disposal procedures

This guide outlines the operational safety and disposal protocols for 6-Chloro-5-iodopyrazin-2(1H)-one (also known by its tautomer 6-Chloro-5-iodopyrazin-2-ol ). As this specific intermediate often lacks a widely publish...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the operational safety and disposal protocols for 6-Chloro-5-iodopyrazin-2(1H)-one (also known by its tautomer 6-Chloro-5-iodopyrazin-2-ol ).

As this specific intermediate often lacks a widely published individual Safety Data Sheet (SDS) in public databases, this protocol is derived from structural analogs (e.g., 6-Chloro-5-iodopyrazin-2-amine) and standard hazardous waste management practices for halogenated nitrogen-heterocycles .

Part 1: Chemical Profile & Hazard Identification

Immediate Action: Treat this substance as a Halogenated Organic Hazard .[1] It contains both Chlorine and Iodine attached to a pyrazine ring.[1] Improper disposal (e.g., low-temperature incineration) can release toxic halogenated byproducts or elemental iodine gas.

PropertyDetails
Chemical Name 6-Chloro-5-iodopyrazin-2(1H)-one
Tautomer 6-Chloro-5-iodopyrazin-2-ol
Chemical Class Halogenated Heterocycle (Pyrazine derivative)
Key Elements Nitrogen, Chlorine, Iodine
Physical State Solid (typically off-white to pale yellow powder)
Primary Hazards Irritant (Skin/Eye/Respiratory) . Potential for Acute Toxicity (Oral).[1]
Reactivity Light Sensitive (Iodine bond is labile).[1] Incompatible with strong oxidizers (risk of

gas release).[1]

Critical Note on Identification: Commercial containers may be labeled under the tautomeric name 6-Chloro-5-iodopyrazin-2-ol . Ensure your inventory matches this structure before proceeding.

Part 2: Waste Segregation Logic (Decision Tree)

The presence of Chlorine (Cl) and Iodine (I) dictates that this waste MUST enter the Halogenated Waste Stream . It cannot be treated as general organic waste due to the risk of forming dioxins (from Cl) or corrosive iodine vapors during standard combustion.

WasteSegregation Start Waste Generation: 6-Chloro-5-iodopyrazin-2(1H)-one StateCheck What is the physical state? Start->StateCheck Solid Solid Waste (Pure powder, contaminated gloves/wipes) StateCheck->Solid Liquid Liquid Waste (Dissolved in solvent, mother liquor) StateCheck->Liquid SolidPack Pack in Double-Lined Polyethylene Bags or Wide-Mouth HDPE Drum Solid->SolidPack LiquidSeg Segregate into HALOGENATED Solvent Carboy Liquid->LiquidSeg Labeling Label: 'Hazardous Waste - Halogenated' (List: Pyrazine derivative, Iodine, Chlorine) SolidPack->Labeling LiquidSeg->Labeling Disposal Final Disposal: High-Temperature Incineration (Rotary Kiln > 1100°C) Labeling->Disposal

Figure 1: Decision logic for segregating 6-Chloro-5-iodopyrazin-2(1H)-one waste streams.

Part 3: Detailed Disposal Procedures

Protocol A: Solid Waste (Pure Substance & Debris)

Applicable to: Expired stocks, contaminated weighing boats, gloves, and spill cleanup materials.

  • Containment: Do not throw in the general trash. Use a wide-mouth HDPE (High-Density Polyethylene) jar or a double-lined hazardous waste bag.

  • Labeling: Clearly mark the container with "Solid Chemical Waste: Halogenated Organics" .

    • Constituents: Write "6-Chloro-5-iodopyrazin-2(1H)-one".

    • Hazard Check: Check "Toxic" and "Irritant".[1][2]

  • Storage: Store in a cool, dark place (iodine compounds can degrade in light) until pickup.

Protocol B: Liquid Waste (Solutions & Mother Liquors)

Applicable to: Reaction mixtures (e.g., in DCM, DMF, or Ethyl Acetate).

  • Segregation: Pour into the Halogenated Organic Solvents carboy.

    • Never mix with "Non-Halogenated" waste (e.g., pure Acetone/Methanol waste) unless the facility burns all organics as halogenated. Mixing a single drop of this compound into a non-halogenated drum reclassifies the entire drum as halogenated, increasing disposal costs significantly.

  • Compatibility Check:

    • Do NOT mix with Strong Oxidizers (e.g., Nitric Acid, Peroxides). Oxidizing the iodide moiety (

      
       or C-I) can release elemental Iodine gas (
      
      
      
      ), which is corrosive and purple.
    • Do NOT mix with Strong Acids .

  • Rinsing: Triple rinse empty reaction flasks with a compatible solvent (e.g., acetone) and add the rinsate to the Halogenated waste container.

Part 4: Emergency Spill Response

If a spill occurs, the primary risk is inhalation of dust and skin contact.

SpillResponse Alert 1. Alert & Isolate Evacuate immediate area PPE 2. Don PPE Nitrile gloves, Lab coat, Safety Goggles, N95/Respirator Alert->PPE Control 3. Control Spread Cover with absorbent pads (Avoid generating dust) PPE->Control Clean 4. Clean Up Scoop solids gently. Wipe surface with Acetone. Control->Clean Dispose 5. Dispose Place all materials in Halogenated Solid Waste Clean->Dispose

Figure 2: Operational workflow for managing accidental spills.

Decontamination Solution: For final surface cleaning, use a dilute solution of Sodium Thiosulfate (5-10%) . This acts as a reducing agent to neutralize any liberated iodine (turning brown stains colorless) and ensures the residue is chemically deactivated before final wiping.

Part 5: Scientific Rationale & Regulatory Context

Why High-Temperature Incineration? Standard incineration operates at lower temperatures which may not fully destroy the halogenated ring.

  • Chlorine Risk: Incomplete combustion of chlorinated aromatics (like the pyrazine ring here) can form Polychlorinated Dibenzodioxins (PCDDs) , which are highly toxic.

  • Iodine Risk: Iodine does not burn; it sublimates.[1] In a rotary kiln (>1100°C), the organic framework is destroyed, and the halogens are captured by wet scrubbers (typically alkaline) to form salts (NaCl, NaI) rather than being released as gas.

Regulatory Classification (RCRA - USA): While this specific CAS may not be a "Listed Waste" (F, K, P, or U list), it exhibits the characteristic of Toxicity (if tested) and must be managed as a Halogenated Solvent/Organic waste stream to comply with "Cradle-to-Grave" liability.

References

  • Fisher Scientific. (2021). Safety Data Sheet: 2-Chloro-5-iodopyridine (Analogous Hazard Data). Retrieved from

  • Sigma-Aldrich. (2024).[2][3] Product Safety: 6-Chloro-5-iodopyrazin-2-amine (Structural Analog). Retrieved from

  • University of Illinois Urbana-Champaign (DRS). (2023). Halogenated Organic Liquids Disposal Guide. Retrieved from

  • Madridge Publishers. (2017). Halogenated Wastes Safe Disposal: Incineration Protocols. Retrieved from [1]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.